Benzthiazide

• CAS: 91-33-8

Core Science & Biosynthesis

Benzthiazide's Mechanism of Action on Renal Tubules: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Benzthiazide is a thiazide diuretic that exerts its primary pharmacological effect on the renal tubules to increase the excretion of sodium and water, leading to its utility in treating hypertension and edema. This document provides a detailed examination of its core mechanism of action at a molecular and cellular level. The principal target of benzthiazide is the Na⁺-Cl⁻ cotransporter (NCC) located in the apical membrane of the distal convoluted tubule (DCT) cells. By inhibiting NCC, benzthiazide disrupts the reabsorption of approximately 5% of filtered sodium, leading to natriuresis and diuresis. This guide synthesizes current knowledge on the drug-transporter interaction, the physiological and electrolyte consequences of NCC inhibition, and the signaling pathways that regulate the transporter's activity. Furthermore, it presents quantitative data on the effects of thiazide diuretics and details key experimental protocols used to investigate their mechanism of action.

Core Mechanism of Action: Inhibition of the Na⁺-Cl⁻ Cotransporter (NCC)

The definitive molecular target of benzthiazide and all thiazide diuretics is the solute carrier family 12 member 3 (SLC12A3), commonly known as the Na⁺-Cl⁻ cotransporter or NCC.[1][2] This electroneutral cotransporter is exclusively expressed in the apical membrane of the distal convoluted tubule (DCT) of the nephron.[3]

Molecular Interaction: Benzthiazide acts as a specific inhibitor of NCC.[1] It binds to an orthosteric site on the transporter, which overlaps with the chloride (Cl⁻) binding site.[4][5] This binding physically obstructs the ion translocation pathway, preventing the conformational changes necessary for the transport of Na⁺ and Cl⁻ from the tubular fluid into the DCT epithelial cell.[4] This inhibition is direct and does not depend on carbonic anhydrase inhibition, though some thiazides possess weak carbonic anhydrase inhibiting properties.[2] By blocking this crucial step in sodium reabsorption, benzthiazide effectively increases the concentration of NaCl in the tubular lumen, leading to an osmotic retention of water and subsequent diuresis.[2]

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Caption: Cellular mechanism of Benzthiazide in the Distal Convoluted Tubule (DCT).

Signaling Pathways Modulating NCC Activity

The activity of the Na⁺-Cl⁻ cotransporter is not static; it is dynamically regulated by phosphorylation and dephosphorylation events. The primary regulatory cascade involves the With-No-Lysine (WNK) kinases and the Ste20-related proline-alanine-rich kinase (SPAK).

WNK-SPAK Pathway: Low intracellular Cl⁻ concentration activates WNK kinases (specifically WNK1 and WNK4), which in turn phosphorylate and activate SPAK. Activated SPAK then directly phosphorylates key serine and threonine residues on the N-terminal domain of NCC.[6] This phosphorylation is essential for the trafficking of NCC to the apical membrane and for its transport activity.[6][7] Benzthiazide's inhibition of NCC is independent of this pathway, as it directly blocks the already active transporter. However, understanding this regulatory pathway is crucial for drug development, as modulators of WNKs or SPAK could offer alternative strategies for influencing renal sodium handling.

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Caption: The WNK-SPAK signaling cascade that leads to the activation of the NCC transporter.

Physiological Consequences and Electrolyte Disturbances

The inhibition of NCC by benzthiazide initiates a cascade of physiological changes, including the desired therapeutic effects and potential adverse electrolyte imbalances.

• Natriuresis and Diuresis: By preventing NaCl reabsorption, benzthiazide increases the urinary excretion of sodium and chloride. Water follows osmotically, increasing urine volume (diuresis). This reduction in extracellular fluid volume contributes to the lowering of blood pressure.[2]

• Hypokalemia: The increased delivery of sodium to the downstream collecting duct enhances the activity of the epithelial sodium channel (ENaC). The resulting electrogenic reabsorption of Na⁺ creates a negative electrical potential in the lumen, which drives the secretion of potassium (K⁺) through the renal outer medullary potassium channel (ROMK), leading to potassium loss and potential hypokalemia.[8]

• Metabolic Alkalosis: Increased sodium delivery to the collecting duct also stimulates proton (H⁺) secretion, which can lead to metabolic alkalosis.[2]

• Hypercalcemia: Benzthiazide paradoxically decreases urinary calcium (Ca²⁺) excretion. The inhibition of apical Na⁺ entry lowers intracellular Na⁺ in the DCT cell. This enhances the driving force for the basolateral Na⁺/Ca²⁺ exchanger (NCX), which pumps Ca²⁺ out of the cell into the blood in exchange for Na⁺. The resulting lower intracellular Ca²⁺ concentration facilitates passive Ca²⁺ entry from the tubular fluid via the apical TRPV5 channel, leading to a net increase in calcium reabsorption.[2]

• Hyperuricemia: Thiazides can increase serum uric acid levels by competing for the same organic acid transporters (OATs) in the proximal tubule that are responsible for uric acid secretion, thus reducing its excretion.[9]

Quantitative Data on Thiazide Diuretic Effects

While extensive quantitative data specifically for benzthiazide is limited in recent literature, data from other thiazide and thiazide-like diuretics provide a strong basis for understanding its expected effects.

Table 1: Typical Adult Dosage of Benzthiazide

Indication	Dosage
Hypertension	25 to 50 mg orally twice a day
Edema	Initial: 25 to 100 mg orally twice a dayMaintenance: 50 to 150 mg/day orally

Data sourced from Drugs.com.[10]

Table 2: Electrolyte and Metabolic Changes Associated with Thiazide Diuretic Therapy

Parameter	Change	Magnitude / Frequency	Reference
Serum Potassium	Decrease	Mild hypokalemia (decrease of 0.5 mEq/L) occurs in up to 50% of patients.	[9]
		In a primary care study, 8.5% of patients developed hypokalemia.	[11]
Serum Sodium	Decrease	In a primary care study, 13.7% of patients developed hyponatremia.	[11]
Serum Calcium	Increase	Hypercalcemia is a known, relatively common side effect.	[9]
Serum Uric Acid	Increase	Hyperuricemia is a common metabolic side effect.	[9]
Serum Magnesium	Decrease	Hypomagnesemia may occur, but is often clinically insignificant.	[9]

Note: These are general findings for the thiazide class of diuretics and are dose-dependent.

Key Experimental Protocols

Investigating the mechanism of action of benzthiazide involves a variety of in vitro and in vivo techniques. Below are detailed methodologies for key experiments.

In Vitro NCC Activity Assay (²²Na⁺ Uptake)

This assay directly measures the function of the NCC transporter in a controlled cellular environment.

Objective: To quantify thiazide-sensitive Na⁺ influx via the NCC in cultured mammalian cells.

Methodology:

• Cell Culture: Madin-Darby Canine Kidney (MDCK) cells stably expressing human NCC (hNCC) are cultured to confluency on permeable supports or plastic dishes.[12]

• Pre-incubation: Cells are washed with a pre-heated (37°C) serum-free medium. They are then incubated for 20 minutes at 37°C in a chloride-free buffer (e.g., 130 mM Na-gluconate, 5 mM HEPES, pH 7.4) containing inhibitors for other major sodium transporters: 1 mM Ouabain (to block Na⁺/K⁺-ATPase), 1 mM amiloride (to block Na⁺/H⁺ exchange), and 0.1 mM bumetanide (to block NKCC).[12]

• Inhibitor Addition: For test samples, various concentrations of benzthiazide (or another thiazide) are added to the pre-incubation buffer. Control samples receive vehicle only.

• Uptake Initiation: The pre-incubation buffer is aspirated and replaced with a heated uptake buffer containing ²²Na⁺ (e.g., 1 μCi/ml) and the respective inhibitors and benzthiazide concentrations. The uptake is allowed to proceed for a linear time period (e.g., 20-40 minutes).[12]

• Uptake Termination: The reaction is stopped by rapidly washing the cells multiple times with an ice-cold, non-radioactive wash buffer to remove extracellular ²²Na⁺.[12]

• Cell Lysis and Counting: Cells are lysed (e.g., with 0.1% SDS). The radioactivity of the lysate, corresponding to intracellular ²²Na⁺, is measured using a scintillation counter.[12]

• Data Analysis: Thiazide-sensitive uptake is calculated as the difference between the uptake in vehicle-treated cells and cells treated with a maximally effective concentration of the thiazide. IC₅₀ values can be determined by fitting the dose-response data to a nonlinear regression curve.[4]

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Caption: A generalized workflow for determining NCC activity using a radioactive sodium uptake assay.

Western Blot Analysis of NCC Phosphorylation

This method is used to assess the activation state of the NCC by measuring its level of phosphorylation.

Objective: To quantify the abundance of total NCC and phosphorylated NCC (pNCC) in kidney tissue.

Methodology:

• Tissue Harvesting: Following an in vivo experiment (e.g., dietary salt manipulation in rodents), kidneys are rapidly harvested, snap-frozen in liquid nitrogen, and stored at -80°C to preserve protein phosphorylation states.[7]

• Tissue Homogenization: The frozen kidney (or cortex) is homogenized in an ice-cold buffer containing sucrose, triethanolamine, and a cocktail of protease and phosphatase inhibitors to prevent protein degradation and dephosphorylation.[7]

• Membrane Fraction Preparation: The homogenate is subjected to differential centrifugation. A low-speed spin removes nuclei and cell debris. The resulting supernatant is then centrifuged at high speed (e.g., 16,000 g for 30 min) to pellet the membrane fraction, which is enriched with NCC.[7]

• Protein Quantification: The protein concentration of the membrane fraction is determined using a standard assay (e.g., BCA or Bradford assay) to ensure equal protein loading for all samples.[13]

• SDS-PAGE and Electrotransfer: Equal amounts of protein are denatured, separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE), and then transferred to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • The membrane is blocked (e.g., with 5% non-fat milk or bovine serum albumin) to prevent non-specific antibody binding.

  • The membrane is incubated overnight at 4°C with a primary antibody specific for total NCC or a specific phosphorylated form of NCC (e.g., anti-pT58-NCC).[6][7]

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

• Detection and Analysis: A chemiluminescent substrate is added, and the light emitted is captured on X-ray film or with a digital imager. The intensity of the bands is quantified using densitometry software. The level of pNCC is typically normalized to the level of total NCC or a loading control protein (e.g., actin).[14][15]

In Vivo Renal Clearance Studies in Rodents

This in vivo technique assesses the overall effect of a diuretic on kidney function, including urine flow and electrolyte excretion.

Objective: To measure the effect of benzthiazide on glomerular filtration rate (GFR), urine output, and the excretion of Na⁺, K⁺, and Cl⁻ in an animal model.

Methodology:

• Animal Preparation: A rat is anesthetized, and catheters are placed in the jugular vein (for infusions), carotid artery (for blood sampling), and bladder (for urine collection).[16]

• Priming and Infusion: The animal is infused with a solution containing a marker for GFR (e.g., inulin) in saline to maintain hydration and establish a steady state.[16]

• Baseline Collection: After an equilibration period, baseline urine and blood samples are collected over timed intervals (e.g., 20-30 minutes) to determine baseline GFR and electrolyte excretion rates.

• Drug Administration: Benzthiazide is administered intravenously or intraperitoneally. A control group receives the vehicle.[17][18]

• Experimental Collection: Timed urine and blood collections are continued for several hours post-administration to monitor the effects of the drug.[3]

• Sample Analysis:

  • Urine volume is measured gravimetrically.

  • Inulin concentrations in plasma and urine are measured to calculate GFR.

  • Na⁺ and K⁺ concentrations are measured by flame photometry.

  • Cl⁻ concentration is measured by coulometric titration.

• Data Calculation: Key parameters are calculated, including urine flow rate (V), GFR, urinary excretion rate of each electrolyte (UₓV), and the fractional excretion of each electrolyte (FEₓ = UₓV / (Pₓ * GFR)).

Conclusion and Future Directions

The primary mechanism of action of benzthiazide on the renal tubules is the specific, direct inhibition of the Na⁺-Cl⁻ cotransporter (NCC) in the distal convoluted tubule. This action effectively reduces sodium reabsorption, leading to therapeutic diuresis and natriuresis. The downstream consequences of this inhibition on potassium, calcium, and uric acid handling account for the main side effects associated with the drug class. While the core mechanism is well-understood, future research, leveraging structural biology and advanced cellular assays, will further elucidate the precise molecular interactions between different thiazide diuretics and NCC. This could pave the way for the structure-based design of novel diuretics with improved efficacy and a more favorable side-effect profile, potentially by targeting the regulatory WNK-SPAK pathway or by developing compounds with different binding kinetics to the NCC transporter.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Benzthiazide? [synapse.patsnap.com]
• 3. Study of diuretic activity of drugs using ratsmice.pptx [slideshare.net]
• 4. Structure and thiazide inhibition mechanism of human Na–Cl cotransporter - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular mechanisms of thiazide-like diuretics-mediated inhibition of the human Na-Cl cotransporter - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regulation of the renal Na+-Cl− cotransporter by phosphorylation and ubiquitylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Expression and phosphorylation of the Na+-Cl− cotransporter NCC in vivo is regulated by dietary salt, potassium, and SGK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selected mechanisms of diuretic-induced electrolyte changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Benzthiazide Side Effects: Common, Severe, Long Term [drugs.com]
• 10. Benzthiazide Dosage Guide + Max Dose, Adjustments - Drugs.com [drugs.com]
• 11. Thiazide diuretic prescription and electrolyte abnormalities in primary care - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.physiology.org [journals.physiology.org]
• 13. Direct control of Na+-K+-2Cl−-cotransport protein (NKCC1) expression with aldosterone - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Renal clearance procedure for the rat: effect of dopamine and standard saluretics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Differential Effect of Low Dose Thiazides on the Renin Angiotensin System in Genetically Hypertensive and Normotensive Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 18. rjptsimlab.com [rjptsimlab.com]

Benzthiazide as a Carbonic Anhydrase IX Inhibitor: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carbonic anhydrase IX (CA IX) is a transmembrane enzyme that is highly overexpressed in a variety of solid tumors, playing a crucial role in tumor progression, metastasis, and resistance to therapy. Its expression is predominantly induced by hypoxia, a common feature of the tumor microenvironment. CA IX contributes to the acidification of the extracellular space while maintaining a neutral intracellular pH, thereby facilitating cancer cell survival and proliferation. These characteristics make CA IX an attractive target for anticancer drug development. Benzthiazide, a thiazide diuretic, has been identified as a potent inhibitor of carbonic anhydrases, including the tumor-associated isoform CA IX. This technical guide provides a comprehensive overview of benzthiazide as a CA IX inhibitor, detailing its inhibitory activity, the broader context of CA IX signaling in cancer, relevant experimental protocols for its study, and a proposed workflow for its evaluation as a potential anticancer agent.

Introduction to Carbonic Anhydrase IX in Cancer

Carbonic anhydrase IX is a zinc metalloenzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] Unlike other carbonic anhydrase isoforms, CA IX has a unique expression pattern, being almost exclusively found in tumor tissues and showing very limited expression in normal tissues.[2] Its expression is primarily regulated by the hypoxia-inducible factor-1α (HIF-1α), a key transcription factor activated under low oxygen conditions.[3]

The catalytic activity of CA IX at the cell surface leads to the acidification of the tumor microenvironment.[4] This extracellular acidosis promotes tumor invasion, metastasis, and resistance to chemotherapy and radiotherapy.[5] Internally, the bicarbonate produced is transported into the cancer cells, where it helps to maintain a slightly alkaline intracellular pH, which is favorable for cell proliferation and survival.[4] Given its pivotal role in tumor biology and its restricted expression in normal tissues, CA IX has emerged as a promising therapeutic target.

Benzthiazide as a Carbonic Anhydrase IX Inhibitor

Benzthiazide is a member of the thiazide class of diuretics, traditionally used in the management of hypertension and edema.[6] It is a sulfonamide-containing molecule, a chemical class known to be effective inhibitors of carbonic anhydrases.

Inhibitory Activity of Benzthiazide

Benzthiazide has been demonstrated to be a potent inhibitor of several human carbonic anhydrase isoforms. Quantitative data on its inhibitory activity are summarized in the table below.

Isoform	Inhibition Constant (Kᵢ)
CA IX	8.0 nM
CA I	10 nM
CA II	8.8 nM
Data sourced from MedchemExpress and Universal Biologicals.

These low nanomolar Kᵢ values indicate that benzthiazide is a highly potent inhibitor of CA IX, as well as the ubiquitous cytosolic isoforms CA I and CA II.

Signaling Pathways Associated with Carbonic Anhydrase IX

The role of CA IX in cancer extends beyond pH regulation and involves complex interactions with various signaling pathways that are critical for tumor growth and survival. While direct studies on the effect of benzthiazide on these pathways are limited, understanding the signaling landscape of CA IX provides a framework for investigating the downstream consequences of its inhibition.

Upstream Regulation of CA IX Expression

The expression of the CA9 gene is primarily driven by hypoxia through the activation of the HIF-1α transcription factor. In addition to hypoxia, other signaling pathways can influence CA IX expression, including:

• PI3K/AKT Pathway: Activation of the PI3K/AKT pathway can promote the stability and transcriptional activity of HIF-1α, leading to increased CA IX expression.[7]

• NF-κB and STAT3 Pathways: There is evidence of crosstalk between HIF-1α, NF-κB, and STAT3 signaling, which can collaboratively regulate the expression of hypoxia-inducible genes, including CA9.[8]

Upstream Regulation of CA IX Expression

Downstream Effects of CA IX Activity

The enzymatic activity of CA IX, leading to extracellular acidosis and intracellular alkalization, can influence downstream signaling pathways that promote cancer cell aggressiveness.

• PI3K/AKT Pathway: There is evidence that CA IX can influence signal transduction through the EGFR/PI3K pathway, enhancing its activity and thereby regulating the expression of proteins related to tumor cell growth and survival. While a study on a novel benzothiazole derivative, PB11, showed suppression of the PI3K/AKT pathway, a direct link to benzthiazide has yet to be established.[1]

References

• 1. Synthesis and carbonic anhydrase I, II, VII, and IX inhibition studies with a series of benzo[d]thiazole-5- and 6-sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. Frontiers | Novel components in the nuclear factor-kappa B (NF-κB) signaling pathways of endothelial cells under hyperglycemic-ischemic conditions [frontiersin.org]
• 4. Effects of Histone Deacetylase Inhibitors on HIF-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Small molecule inhibitors of Stat3 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of carbonic anhydrase isoforms I, II, IX and XII with secondary sulfonamides incorporating benzothiazole scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Pioglitazone inhibits HIF-1α-dependent angiogenesis in rats by paracrine and direct effects on endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]

The Cornerstone of Thiazide Diuretics: A Technical Guide to the Structure-Activity Relationship of Benzthiazide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core principles of the structure-activity relationship (SAR) of benzthiazide, a quintessential thiazide diuretic. This document provides a comprehensive overview of the key structural motifs governing its diuretic and antihypertensive properties, detailed experimental protocols for its evaluation, and visual representations of associated pathways and workflows.

Introduction: The Enduring Legacy of Thiazide Diuretics

Benzthiazide belongs to the thiazide class of diuretics, which have been a mainstay in the management of hypertension and edema for decades.[1][2] Their primary mechanism of action involves the inhibition of the Na+/Cl- cotransporter (NCC) in the distal convoluted tubule of the nephron, leading to increased excretion of sodium, chloride, and water.[1][2][3] Understanding the intricate relationship between the chemical structure of benzthiazide and its biological activity is paramount for the rational design of novel diuretic agents with improved efficacy and safety profiles.

Core Structure-Activity Relationships of Benzthiazide

Key Structural Requirements for Diuretic Activity:

• Position 2 (N-H Acidity): The hydrogen atom at the 2-N position is the most acidic proton in the molecule due to the electron-withdrawing effect of the adjacent sulfone group. This acidity is crucial for the molecule's interaction with its target. Alkyl substitution at this position can decrease polarity and potentially increase the duration of action.

• Position 3 (Lipophilicity and Potency): Substitution at the 3-position with a lipophilic group, such as the benzylthiomethyl group in benzthiazide, significantly enhances diuretic potency and can prolong the duration of action.[2] Modifications at this position with haloalkyl, aralkyl, or thioether moieties have been shown to increase lipid solubility, leading to compounds with longer-lasting effects.

• 3,4-Double Bond (Potency Enhancement): Saturation of the double bond between positions 3 and 4 to yield a 3,4-dihydro derivative (a hydrothiazide) results in a tenfold increase in diuretic activity compared to the unsaturated analog.

• Position 6 (Electron-Withdrawing Group): The presence of an electron-withdrawing group at the 6-position is essential for diuretic activity. Chloro or trifluoromethyl substituents at this position confer high activity, with the trifluoromethyl group often leading to greater lipid solubility and a longer duration of action. Conversely, electron-donating groups at this position markedly reduce or abolish diuretic activity.

• Position 7 (The Essential Sulfonamide): An unsubstituted sulfonamide group at the 7-position is indispensable for diuretic activity. Its removal or replacement leads to inactive compounds. This group also contributes to the overall acidity of the molecule.

The following diagram illustrates the key SAR principles for the benzthiazide scaffold.

Caption: Key structure-activity relationships of the benzthiazide core.

Mechanism of Action: Targeting the Na+/Cl- Cotransporter

Benzthiazide exerts its diuretic effect by directly inhibiting the Na+/Cl- cotransporter (NCC), also known as the thiazide-sensitive Na+-Cl- symporter, located on the apical membrane of the distal convoluted tubule cells in the kidney.[1][2][3] This inhibition prevents the reabsorption of sodium and chloride ions from the tubular fluid back into the bloodstream. The increased luminal concentration of these ions leads to an osmotic retention of water, resulting in diuresis. The antihypertensive effect of thiazides is initially due to this reduction in plasma volume, but long-term effects may involve vasodilation.[1][2]

The following diagram depicts the signaling pathway of benzthiazide's action.

References

• 1. Thiazide Diuretics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Thiazide diuretics - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Synthesis of Benzthiazide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action, and key experimental data related to Benzthiazide. It is designed to serve as a comprehensive resource for professionals in the fields of medicinal chemistry, pharmacology, and drug development.

Introduction and Discovery

Benzthiazide (chemical name: 3-((benzylthio)methyl)-6-chloro-7-sulfamoyl-2H-benzo-1,2,4-thiadiazine 1,1-dioxide) is a thiazide diuretic that was developed for the treatment of hypertension and edema. Like other drugs in its class, it promotes the excretion of water and electrolytes from the body, thereby reducing blood volume and alleviating fluid retention.[1][2] The initial research and development of Benzthiazide were conducted by scientists at Pfizer, with its preparation first reported in 1959 by J. M. McManus and colleagues.[1][3] Subsequent patents filed by W. M. McLamore and G. D. Laubach further detailed its synthesis and properties.[1] Pharmacological studies published in 1960 by S. Y. P'an et al. established its diuretic and antihypertensive efficacy.[1][4]

Physicochemical and Pharmacokinetic Properties

Benzthiazide is a white crystalline solid with a bitter taste.[1][5] It is stable in both light and air. A summary of its key quantitative properties is presented below.

Table 1: Physicochemical Properties of Benzthiazide

Property	Value	Reference
Molecular Formula	C₁₅H₁₄ClN₃O₄S₃	[1]
Molecular Weight	431.94 g/mol	[1]
Melting Point	231-232 °C	[1]
Water Solubility	8.91 mg/L
logP	1.73
pKa	6.0

Table 2: Pharmacokinetic Profile of Benzthiazide

Parameter	Value	Reference
Bioavailability	60-70%
Protein Binding	30%
Onset of Action	Within 2 hours	[3]
Peak Effect	Approx. 4 hours	[3]
Duration of Action	6-12 hours	[3]
Elimination Half-life	5-15 hours
Excretion	Primarily renal	[3]

Synthesis of Benzthiazide

The synthesis of Benzthiazide typically involves the cyclization of a disulfonamide precursor. A well-established method involves the reaction of 4-amino-6-chloro-m-benzenedisulfonamide with an appropriate reagent to form the benzothiadiazine ring, followed by substitution at the 3-position.

General Synthesis Workflow

The logical flow for the synthesis of Benzthiazide from its primary precursors is outlined below.

Caption: General synthesis workflow for Benzthiazide.

Experimental Protocol

The following protocol is based on methods described in the chemical literature and associated patents.[3]

Step 1: Synthesis of 2,3'-Dichloro-4',6'-disulfamoylacetanilide

• Reaction Setup: In a suitable reaction vessel, suspend 4-amino-6-chloro-m-benzenedisulfonamide in an appropriate solvent.

• Acylation: Add chloroacetic anhydride to the suspension. The reaction mixture is typically stirred at a controlled temperature to facilitate the acylation of the amino group.

• Work-up: After the reaction is complete (monitored by a suitable method like TLC), the intermediate product, 2,3'-dichloro-4',6'-disulfamoylacetanilide, is isolated. This may involve filtration and washing with appropriate solvents to remove unreacted starting materials and byproducts.

Step 2: Cyclization and Substitution to form Benzthiazide

• Reaction Setup: Dissolve the intermediate from Step 1 in a suitable solvent.

• Condensation and Cyclization: Add benzyl mercaptan to the solution. The condensation and subsequent cyclization are initiated by the addition of a base, such as sodium hydroxide. This step forms the 1,2,4-benzothiadiazine ring and incorporates the benzylthiomethyl group at the 3-position.

• Purification: The final product, Benzthiazide, is isolated from the reaction mixture. Purification is typically achieved by recrystallization from a solvent such as acetone to yield a crystalline solid.[1]

Mechanism of Action

Benzthiazide exerts its diuretic and antihypertensive effects through multiple mechanisms, primarily centered on the kidneys and vascular smooth muscle.

Diuretic Effect in the Kidney

The primary mechanism of action of Benzthiazide is the inhibition of the sodium-chloride (Na⁺/Cl⁻) cotransporter located in the distal convoluted tubule of the nephron.[1]

Caption: Diuretic signaling pathway of Benzthiazide.

By blocking this transporter, Benzthiazide prevents the reabsorption of sodium and chloride ions from the tubular fluid back into the bloodstream.[1] This leads to an increase in the osmotic pressure within the tubule, causing more water to be retained and subsequently excreted in the urine.[1] This diuretic effect reduces the overall fluid volume in the body, contributing to a decrease in blood pressure.[1] An indirect consequence is an increase in potassium excretion via the sodium-potassium exchange mechanism in the collecting ducts.[4]

Antihypertensive Effect

The antihypertensive effect of Benzthiazide is not solely due to its diuretic activity. Thiazides also induce vasodilation, which is thought to be mediated by two potential pathways:

• Activation of Calcium-Activated Potassium Channels (KCa): Thiazides can activate large-conductance KCa channels in vascular smooth muscle cells.[4] This leads to hyperpolarization of the cell membrane, which in turn closes voltage-gated calcium channels, reduces intracellular calcium, and results in muscle relaxation and vasodilation.

• Inhibition of Carbonic Anhydrase: Benzthiazide may also inhibit carbonic anhydrases in vascular tissue, contributing to its vasodilatory effects.[4]

Structure-Activity Relationship (SAR)

The diuretic activity of Benzthiazide and other thiazides is closely linked to specific structural features.

Caption: Structure-Activity Relationship for Thiazide Diuretics.

Key SAR points for thiazide diuretics include:

• C7-Sulfonamide Group: This group is essential for the diuretic activity. Its removal or replacement significantly reduces efficacy.

• C6 Position: An electron-withdrawing group, such as a chloro (-Cl) or trifluoromethyl (-CF₃) group, at this position is crucial for high diuretic potency. Electron-donating groups reduce activity.

• C3 Position: Substitution with a lipophilic group, like the benzylthiomethyl group in Benzthiazide, increases potency and can prolong the duration of action due to increased lipid solubility.

• N2 Position: Alkyl substitution at the 2-nitrogen can also increase the duration of action.

• 3-4 Double Bond: Saturation of the double bond between positions 3 and 4 to create a dihydro-derivative can increase diuretic activity by approximately tenfold.

Toxicity Data

Toxicological studies were performed on mice and rats to determine the acute toxicity of Benzthiazide.

Table 3: Acute Toxicity of Benzthiazide (LD₅₀)

Species	Route of Administration	LD₅₀ (mg/kg)	Reference
Mouse	Oral	>5000	[1]
Mouse	Intravenous (i.v.)	410	[1]
Rat	Oral	>10000	[1]
Rat	Intravenous (i.v.)	422	[1]

Symptoms of overdose in humans may include nausea, vomiting, fatigue, and drowsiness.

Conclusion

Benzthiazide is a well-characterized thiazide diuretic with a clear mechanism of action and a defined synthetic pathway. Its discovery was a significant contribution to the management of hypertension and edema. This guide has provided a detailed overview of its chemical synthesis, pharmacological properties, and the structural features that govern its activity. The compiled data and experimental outlines serve as a valuable technical resource for professionals engaged in pharmaceutical research and development.

References

• 1. Benzthiazide [drugfuture.com]
• 2. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The pharmacological activities of benzthiazide (3-benzylthiometyl-6-chloro-7-sulfamyl-1,2,4-benzothiadiazine-1, 1-dioxide), a nonmercurial diuretic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US20060094884A1 - Benzothiazepine and benzothiepine derivatives - Google Patents [patents.google.com]
• 5. The pharmacology of trichlormethiazide, a benzothiadiazine diuretic - PubMed [pubmed.ncbi.nlm.nih.gov]

Benzthiazide's Role in Ion Transport and Fluid Balance: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzthiazide, a member of the thiazide diuretic class of drugs, plays a significant role in the management of hypertension and edema.[1] Its primary mechanism of action involves the modulation of ion transport in the renal distal convoluted tubule, leading to alterations in fluid and electrolyte balance. This technical guide provides a comprehensive overview of the core mechanisms of benzthiazide, its quantitative effects on ion transport and fluid balance, detailed experimental protocols for its study, and visual representations of the key pathways involved. While specific quantitative data for benzthiazide is limited in publicly available literature, this guide draws upon data from closely related and more extensively studied thiazide diuretics, such as hydrochlorothiazide, to provide a thorough understanding of its pharmacological profile.

Introduction

Benzthiazide is a sulfonamide-derived benzothiadiazine diuretic.[2] Its therapeutic effects are primarily attributed to its ability to increase the excretion of sodium and water from the body, thereby reducing extracellular fluid volume and lowering blood pressure.[1] Understanding the intricate details of its interaction with renal ion transporters is crucial for optimizing its therapeutic use and for the development of novel diuretic and antihypertensive agents.

Mechanism of Action: Inhibition of the Na+/Cl- Cotransporter

The primary molecular target of benzthiazide is the sodium-chloride (Na+/Cl-) cotransporter (NCC), also known as the thiazide-sensitive Na+-Cl- cotransporter, located in the apical membrane of cells in the distal convoluted tubule (DCT) of the nephron.[1]

By binding to and inhibiting the NCC, benzthiazide blocks the reabsorption of sodium and chloride ions from the tubular fluid back into the bloodstream. This inhibition leads to an increased concentration of these ions in the tubular fluid, which in turn osmotically retains water, resulting in diuresis (increased urine production) and natriuresis (increased sodium excretion).[1] Thiazide diuretics typically inhibit the reabsorption of 3% to 5% of the filtered sodium load.[3]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. EFFECT OF HYDROCHLOROTHIAZIDE ON SERUM AND URINARY CALCIUM AND URINARY CITRATE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thiazide Diuretics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Benzothiazole Derivatives: A Promising Frontier in Cancer Biology

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

While the diuretic benzthiazide has been investigated for its role as a carbonic anhydrase inhibitor, its direct application and detailed mechanistic understanding in oncology remain limited. However, the broader class of compounds to which it belongs, benzothiazole derivatives, has emerged as a significant area of interest in cancer research. These compounds have demonstrated a diverse range of anti-tumor activities, targeting various hallmarks of cancer. This technical guide provides a comprehensive overview of the current understanding of benzothiazole derivatives' potential applications in cancer biology, with a focus on their mechanisms of action, supported by quantitative data and detailed experimental insights.

Core Mechanisms of Action

Benzothiazole derivatives exert their anti-cancer effects through multiple mechanisms, primarily revolving around the inhibition of key enzymes, induction of apoptosis through modulation of critical signaling pathways, and disruption of cellular machinery essential for cancer cell proliferation.

Carbonic Anhydrase Inhibition

A crucial mechanism of action for many benzothiazole derivatives is the inhibition of carbonic anhydrases (CAs), particularly the tumor-associated isoform CA IX.[1] CA IX is a key enzyme involved in maintaining the pH balance in hypoxic tumor microenvironments, contributing to tumor cell survival, proliferation, and metastasis.[1] By inhibiting CA IX, benzothiazole derivatives can disrupt pH regulation in tumors, leading to an anti-proliferative effect.[2]

Benzthiazide itself has been identified as an inhibitor of carbonic anhydrase 9 (CA9), with a Ki (inhibition constant) of 8.0 nM.[3][4] It also shows inhibitory activity against CA I and CA II with Ki values of 10 nM and 8.8 nM, respectively.[3] The inhibition of these tumor-associated CA isoforms by benzothiazole derivatives is a promising strategy for developing agents effective against hypoxic tumors.[2][1]

Induction of Apoptosis via Signaling Pathway Modulation

Several studies have highlighted the ability of benzothiazole derivatives to induce apoptosis, or programmed cell death, in cancer cells by modulating key signaling pathways.

• PI3K/AKT Pathway: A novel benzothiazole derivative, PB11, has been shown to induce apoptosis in human glioblastoma (U87) and cervix cancer (HeLa) cell lines by suppressing the PI3K/AKT signaling pathway.[5][6][7] Treatment with PB11 led to the downregulation of PI3K and AKT, and the upregulation of caspase-3 and cytochrome-c, key players in the apoptotic cascade.[5][7]

• Mitochondrial Intrinsic Pathway: Another novel benzothiazole derivative, BTD, has demonstrated the ability to induce apoptosis in colorectal cancer cells through the ROS–mitochondria-mediated apoptotic pathway.[8][9] This involves an increase in reactive oxygen species (ROS) generation and a loss of mitochondrial transmembrane potential.[8]

• EGFR and Downstream Pathways: In breast cancer cell lines (MCF-7 and MDA-MB-231), 2-substituted benzothiazoles have been shown to promote apoptosis by downregulating EGFR (Epidermal Growth Factor Receptor) activity.[10] This, in turn, modulates key downstream signaling pathways including JAK/STAT, ERK/MAPK, and PI3K/Akt/mTOR.[10]

Other Anti-Cancer Mechanisms

Beyond CA inhibition and apoptosis induction, benzothiazole derivatives have been reported to exhibit other anti-cancer properties:

• Tubulin Polymerization Inhibition: Some benzothiazole-based compounds act as antimitotic agents by inhibiting tubulin polymerization, arresting the cell cycle at the G2/M phase, and subsequently inducing apoptosis.[11][12]

• DNA Intercalation: Certain naphthalimide-benzothiazole derivatives have shown cytotoxic effects against cancer cell lines by intercalating with DNA.[1][13]

Quantitative Data on Anti-Cancer Activity

The following tables summarize the quantitative data from various studies on the efficacy of different benzothiazole derivatives against a range of cancer cell lines.

Table 1: Inhibitory Constants (Ki) of Benzthiazide against Carbonic Anhydrase Isoforms

Compound	Target	Ki (nM)
Benzthiazide	CA9	8.0
Benzthiazide	CA2	8.8
Benzthiazide	CA1	10

Data sourced from MedchemExpress.[3]

Table 2: IC50 Values of Various Benzothiazole Derivatives in Cancer Cell Lines

Derivative	Cancer Cell Line	IC50	Reference
PB11	U87 (Glioblastoma)	< 50 nM	[5][7]
PB11	HeLa (Cervix Cancer)	< 50 nM	[5][7]
Substituted bromopyridine acetamide benzothiazole	SKRB-3 (Breast Cancer)	1.2 nM	[1][13]
Substituted bromopyridine acetamide benzothiazole	SW620 (Colon Adenocarcinoma)	4.3 nM	[1][13]
Substituted bromopyridine acetamide benzothiazole	A549 (Lung Carcinoma)	44 nM	[1][13]
Substituted bromopyridine acetamide benzothiazole	HepG2 (Hepatocellular Carcinoma)	48 nM	[1][13]
Naphthalimide derivative 66	HT-29 (Colon Adenocarcinoma)	3.72 ± 0.3 µM	[1][13]
Naphthalimide derivative 66	A549 (Lung Carcinoma)	4.074 ± 0.3 µM	[1][13]
Naphthalimide derivative 66	MCF-7 (Breast Cancer)	7.91 ± 0.4 µM	[1][13]
Naphthalimide derivative 67	HT-29 (Colon Adenocarcinoma)	3.47 ± 0.2 µM	[1][13]
Naphthalimide derivative 67	A549 (Lung Carcinoma)	3.89 ± 0.3 µM	[1][13]
Naphthalimide derivative 67	MCF-7 (Breast Cancer)	5.08 ± 0.3 µM	[1][13]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific findings. Below are summaries of key experimental protocols cited in the literature for evaluating the anti-cancer effects of benzothiazole derivatives.

Cell Viability and Cytotoxicity Assays

• MTT Assay: This colorimetric assay is commonly used to assess cell metabolic activity and, by extension, cell viability.

  • Protocol: Cancer cells are seeded in 96-well plates and treated with varying concentrations of the benzothiazole derivative for a specified period (e.g., 24, 48, or 72 hours). Subsequently, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells. The formazan crystals are then dissolved in a solubilization solution (e.g., DMSO), and the absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

Apoptosis Assays

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.

  • Protocol: Cells treated with the benzothiazole derivative are harvested, washed with PBS, and then resuspended in Annexin V binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension and incubated in the dark. The stained cells are then analyzed by flow cytometry. Annexin V-positive and PI-negative cells are considered early apoptotic, while cells positive for both Annexin V and PI are considered late apoptotic or necrotic.

• Western Blotting for Apoptosis-Related Proteins: This technique is used to detect changes in the expression levels of key proteins involved in the apoptosis pathway.

  • Protocol: Following treatment with the benzothiazole derivative, cells are lysed to extract total protein. Protein concentration is determined using a BCA assay. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with primary antibodies against proteins of interest (e.g., Caspase-3, Cytochrome-c, PI3K, AKT, Bax, Bcl-2). After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Enzyme Inhibition Assays

• Carbonic Anhydrase Inhibition Assay: A stopped-flow CO2 hydrase assay is employed to determine the inhibitory activity of compounds against various CA isoforms.

  • Protocol: The assay measures the enzyme-catalyzed hydration of CO2. The inhibition constants (Ki) are determined by plotting the enzyme activity as a function of the inhibitor concentration. The assay is typically performed at a controlled temperature and pH, and the change in absorbance over time is monitored spectrophotometrically.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways affected by benzothiazole derivatives and a typical experimental workflow for their evaluation.

Caption: PI3K/AKT signaling pathway inhibition by benzothiazole derivatives leading to apoptosis.

Caption: Downregulation of EGFR and associated signaling pathways by 2-substituted benzothiazoles.

Caption: A generalized experimental workflow for evaluating the anti-cancer potential of benzothiazole derivatives.

Conclusion and Future Directions

Benzothiazole derivatives represent a versatile scaffold for the development of novel anti-cancer agents. Their ability to target multiple facets of cancer biology, including enzymatic activity crucial for tumor survival and key signaling pathways that drive proliferation and inhibit apoptosis, underscores their therapeutic potential. While the direct role of benzthiazide in oncology requires further investigation, the extensive research on the broader benzothiazole class provides a strong foundation for future drug discovery and development efforts.

Future research should focus on:

• Synthesizing and screening novel benzothiazole derivatives to identify compounds with enhanced potency and selectivity.

• Conducting in-depth mechanistic studies to elucidate the precise molecular targets and signaling pathways modulated by these compounds.

• Evaluating the efficacy of promising candidates in preclinical in vivo models to assess their anti-tumor activity and safety profiles.

• Exploring the potential for combination therapies, where benzothiazole derivatives could be used in conjunction with existing chemotherapeutic agents to enhance efficacy and overcome drug resistance.

The continued exploration of this chemical class holds significant promise for the development of the next generation of targeted cancer therapies.

References

• 1. Benzothiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Benzothiazole derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Benzthiazide - MedChem Express [bioscience.co.uk]
• 5. The Novel Benzothiazole Derivative PB11 Induces Apoptosis via the PI3K/AKT Signaling Pathway in Human Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] The Novel Benzothiazole Derivative PB11 Induces Apoptosis via the PI3K/AKT Signaling Pathway in Human Cancer Cell Lines | Semantic Scholar [semanticscholar.org]
• 7. The Novel Benzothiazole Derivative PB11 Induces Apoptosis via the PI3K/AKT Signaling Pathway in Human Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A novel benzothiazole derivative induces apoptosis via the mitochondrial intrinsic pathway producing antitumor activity in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Investigation of Apoptotic and Anticancer Effects of 2-substituted Benzothiazoles in Breast Cancer Cell Lines: EGFR Modulation and Mechanistic Insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Potent and Selective Benzothiazole-Based Antimitotics with Improved Water Solubility: Design, Synthesis, and Evaluation… [ouci.dntb.gov.ua]
• 13. flore.unifi.it [flore.unifi.it]

No Direct Early-Stage Research Found Linking Benzthiazide to Hypoxia-Induced Factors

A comprehensive review of available scientific literature reveals a lack of specific early-stage research directly investigating the interaction between the diuretic drug Benzthiazide and hypoxia-induced factors (HIFs). While extensive research exists independently for both Benzthiazide and the HIF signaling pathway, no significant studies were identified that explore a direct mechanistic link, inhibitory or otherwise, between Benzthiazide and the regulation of HIF-1α or other HIF isoforms.

Benzthiazide is a well-established thiazide diuretic, primarily used in the management of hypertension and edema.[1][2] Its mechanism of action is centered on the inhibition of the sodium-chloride symporter in the distal convoluted tubules of the kidney, leading to increased excretion of sodium and water.[1][2] The existing body of research on Benzthiazide focuses on its renal and cardiovascular effects.

Conversely, the field of hypoxia-inducible factors is an active area of research, particularly in the context of cancer biology and ischemic diseases. HIFs are transcription factors that play a crucial role in the cellular response to low oxygen levels (hypoxia). The regulation of HIF-1α, the oxygen-labile subunit, is tightly controlled, primarily through prolyl hydroxylase (PHD) enzymes and the von Hippel-Lindau (VHL) tumor suppressor protein, which targets HIF-1α for proteasomal degradation in the presence of oxygen.[3][4]

While Benzthiazide belongs to the sulfonamide class of compounds, and some sulfonamide derivatives have been investigated as potential inhibitors of the HIF pathway, there is no specific data available for Benzthiazide itself in this context.[1][5][6] Similarly, although some benzothiadiazine derivatives have been explored for their anticancer activities, these studies do not establish a direct link to the HIF signaling pathway for Benzthiazide.[7]

The concept of drug repurposing has led to investigations of various approved drugs for new therapeutic indications, including cancer.[8][9] Some studies have explored the broader class of thiazide diuretics in relation to cancer outcomes, but these do not delve into the specific molecular mechanisms involving HIFs.[10]

References

• 1. Sulfonamides as a New Scaffold for Hypoxia Inducible Factor Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. The VHL Tumor Suppressor: Master Regulator of HIF - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of drugs targeting hypoxia-inducible factor against tumor cells with VHL mutation: Story of 127 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sulfonamides as a new scaffold for hypoxia inducible factor pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Repurposing of Chronically Used Drugs in Cancer Therapy: A Chance to Grasp - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Repurposing FDA approved drugs as radiosensitizers for treating hypoxic prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Repurposing hydrochlorothiazide (HCTZ) for colorectal cancer: a retrospective and single center study - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Evaluation of Benzthiazide's Diuretic Activity

These application notes provide detailed protocols for researchers, scientists, and drug development professionals to assess the in vitro diuretic activity of Benzthiazide. The primary mechanism of action for Benzthiazide, a thiazide diuretic, is the inhibition of the Sodium-Chloride (Na+/Cl-) cotransporter (NCC), also known as SLC12A3, in the distal convoluted tubule of the kidney.[1][2][3][4] This inhibition leads to increased excretion of sodium and chloride ions, and consequently water, resulting in diuresis.[1][2][3]

Key In Vitro Assays for Benzthiazide Activity

Several in vitro models can be employed to investigate the diuretic properties of Benzthiazide by targeting its mechanism of action. The most relevant assays include:

• NCC Inhibition Assays in Heterologous Expression Systems:

  • Chloride Influx Assay using HEK293 Cells: A robust method to quantify the inhibitory effect of Benzthiazide on NCC activity.[5][6]

  • Xenopus Oocyte Expression System: A well-established model for expressing and characterizing ion transporters like NCC and their pharmacological modulation.[7][8][9]

• Renal Epithelial Cell Models:

  • Madin-Darby Canine Kidney (MDCK) Cell Permeability Assay: Useful for assessing the transport and potential interactions of Benzthiazide with renal epithelial cells.[10][11][12]

Data Presentation

The following tables summarize the expected quantitative data from the described in vitro assays for Benzthiazide.

Table 1: NCC Inhibition by Benzthiazide

Assay Type	Cell Line/System	Parameter	Benzthiazide Value	Reference Compound (e.g., Hydrochlorothiazide)
Chloride Influx Assay	HEK293-NCC	IC50	Data to be determined	~10-100 µM[5]
Electrophysiology	Xenopus oocytes expressing NCC	IC50	Data to be determined	Variable based on conditions[7]
Radioligand Binding	Membranes expressing NCC	Ki	Data to be determined	Variable based on radioligand

Table 2: Benzthiazide Permeability in a Renal Cell Model

Assay Type	Cell Line	Direction	Apparent Permeability (Papp) (x 10-6 cm/s)	Efflux Ratio (Papp B-A / Papp A-B)
MDCK Permeability Assay	MDCK	Apical to Basolateral (A-B)	Data to be determined	Data to be determined
Basolateral to Apical (B-A)	Data to be determined

Signaling Pathway

Benzthiazide's target, the NCC transporter, is regulated by the WNK-SPAK/OSR1 signaling pathway. Understanding this pathway provides context for the mechanism of action of thiazide diuretics.

Figure 1: WNK-SPAK/OSR1 pathway regulating NCC activity.

Experimental Protocols

Chloride Influx Assay for NCC Inhibition in HEK293 Cells

This assay measures the rate of chloride influx into HEK293 cells stably expressing the Na+/Cl- cotransporter (NCC). The influx is detected by the quenching of a co-expressed chloride-sensitive yellow fluorescent protein (YFP). Inhibition of NCC by Benzthiazide will result in a reduced rate of fluorescence quenching.[5]

Materials:

• HEK293 cell line stably co-expressing human NCC and a membrane-anchored, chloride-sensitive YFP.

• Poly-D-lysine coated, black-walled, clear-bottom 96-well plates.

• Doxycycline for inducible expression.

• Activation Buffer: 20 mM HEPES, 45 mM (NMDG)2SO4, 0.5 µM calyculin-A, 100 µM Dicoumarol, pH adjusted to 7.4.

• Assay Buffer: 20 mM HEPES, 140 mM NaCl, pH adjusted to 7.4.

• Benzthiazide stock solution in DMSO.

• Fluorescence plate reader.

Protocol Workflow:

Figure 2: Workflow for the Chloride Influx Assay.

Detailed Steps:

• Cell Seeding: Seed approximately 1.0 x 105 HEK293-NCC/YFP cells per well in a poly-D-lysine coated 96-well plate.

• Induction: 24-36 hours post-seeding, induce protein expression by adding 1 µg/ml doxycycline to the culture medium.

• Activation: Prior to the assay, replace the culture medium with 100 µl of Activation Buffer and incubate for 2-3 hours. This step activates the NCC via the endogenous WNK-SPAK pathway.[5]

• Assay Initiation: Prepare serial dilutions of Benzthiazide in Assay Buffer. To start the assay, exchange the Activation Buffer with 100 µl of the Benzthiazide-containing Assay Buffer. Include a vehicle control (DMSO) and a positive control (e.g., hydrochlorothiazide).

• Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader and measure the YFP fluorescence quenching over time (e.g., every 15-30 seconds for 5-10 minutes).

• Data Analysis: Determine the initial rate of fluorescence quenching for each concentration of Benzthiazide. Plot the rates against the logarithm of the Benzthiazide concentration and fit the data to a dose-response curve to calculate the IC50 value.

Xenopus Oocyte Expression System for NCC Functional Analysis

This system involves injecting cRNA encoding for NCC into Xenopus laevis oocytes. The oocytes will express functional NCC on their plasma membrane, allowing for the characterization of its activity and inhibition by Benzthiazide using two-electrode voltage clamp (TEVC) or radiotracer uptake assays.[7][9]

Materials:

• Mature female Xenopus laevis.

• NCC cRNA.

• Collagenase solution.

• ND96 solution (96 mM NaCl, 2 mM KCl, 1.8 mM CaCl2, 1 mM MgCl2, 5 mM HEPES, pH 7.6).

• Microinjection setup.

• Two-electrode voltage clamp setup or radioactive tracer (e.g., 22Na+) and scintillation counter.

Protocol Workflow:

Figure 3: Workflow for NCC functional analysis in Xenopus oocytes.

Detailed Steps:

• Oocyte Preparation: Surgically remove ovarian lobes from an anesthetized Xenopus laevis. Isolate oocytes and treat with collagenase to remove the follicular layer.

• Microinjection: Inject Stage V-VI oocytes with approximately 50 nl of NCC cRNA solution. Inject a control group with water.

• Incubation: Incubate the injected oocytes in ND96 solution at 16-18°C for 2-4 days to allow for NCC protein expression.

• Functional Assay (TEVC):

  • Place an oocyte in the recording chamber and impale it with two electrodes.

  • Clamp the membrane potential and perfuse with ND96 solution.

  • Measure the current induced by the co-transport of Na+ and Cl-.

  • Perfuse with solutions containing different concentrations of Benzthiazide and measure the inhibition of the NCC-mediated current.

• Functional Assay (Radiotracer Uptake):

  • Incubate groups of oocytes in uptake buffer containing 22Na+ in the presence of varying concentrations of Benzthiazide.

  • After the incubation period, wash the oocytes thoroughly with ice-cold, isotope-free buffer.

  • Lyse individual oocytes and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: For TEVC, calculate the percentage of current inhibition at each Benzthiazide concentration. For uptake assays, determine the reduction in radiotracer uptake. Generate dose-response curves to determine the IC50.

MDCK Cell Permeability Assay

This assay uses a monolayer of Madin-Darby Canine Kidney (MDCK) cells grown on a semi-permeable support to model the renal epithelial barrier. It is used to determine the rate of transport of Benzthiazide across the cell monolayer in both apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions.[3][4]

Materials:

• MDCK cell line.

• Transwell® inserts (e.g., 24-well format).

• Cell culture medium (e.g., DMEM with 10% FBS).

• Hanks' Balanced Salt Solution (HBSS) transport buffer.

• Benzthiazide stock solution.

• Lucifer yellow (as a monolayer integrity marker).

• LC-MS/MS system for quantification of Benzthiazide.

Protocol Workflow:

Figure 4: Workflow for the MDCK Permeability Assay.

Detailed Steps:

• Cell Seeding: Seed MDCK cells onto the apical side of Transwell® inserts at an appropriate density.

• Monolayer Formation: Culture the cells for approximately 4 days, or until a confluent monolayer is formed.

• Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) to ensure the integrity of the cell monolayer. A high TEER value indicates a tight monolayer.

• Transport Experiment:

  • Wash the cell monolayers with pre-warmed HBSS buffer.

  • For A-B transport, add Benzthiazide (at a defined concentration) and Lucifer yellow to the apical chamber. Add fresh HBSS to the basolateral chamber.

  • For B-A transport, add Benzthiazide and Lucifer yellow to the basolateral chamber and fresh HBSS to the apical chamber.

• Incubation and Sampling: Incubate the plates at 37°C with gentle shaking for 1-2 hours. At the end of the incubation, collect samples from the receiver compartments.

• Analysis:

  • Quantify the concentration of Benzthiazide in the samples using a validated LC-MS/MS method.

  • Measure the fluorescence of Lucifer yellow to confirm that the monolayer integrity was maintained throughout the experiment.

• Data Calculation:

  • Calculate the apparent permeability coefficient (Papp) using the formula: Papp = (dQ/dt) / (A * C0) where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial drug concentration in the donor chamber.

  • Calculate the efflux ratio by dividing the Papp (B-A) by the Papp (A-B). An efflux ratio greater than 2 suggests the involvement of active efflux transporters.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. MDCK Permeability - Creative Biolabs [creative-biolabs.com]
• 4. MDCK-MDR1 Permeability Assay | AxisPharm [axispharm.com]
• 5. Structural bases for Na+-Cl− cotransporter inhibition by thiazide diuretic drugs and activation by kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The thiazide-sensitive Na+-Cl- cotransporter: molecular biology, functional properties, and regulation by WNKs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of the thiazide-sensitive Na(+)-Cl(-) cotransporter: a new model for ions and diuretics interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Using the Xenopus Oocyte Toolbox - PMC [pmc.ncbi.nlm.nih.gov]
• 10. WNK-SPAK/OSR1-NCC kinase signaling pathway as a novel target for the treatment of salt-sensitive hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 12. Frontiers | Physiological Processes Modulated by the Chloride-Sensitive WNK-SPAK/OSR1 Kinase Signaling Pathway and the Cation-Coupled Chloride Cotransporters [frontiersin.org]

Protocol for Benzthiazide Administration in Rat Studies: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzthiazide is a thiazide diuretic that exerts its effects by inhibiting the sodium-chloride (Na+/Cl-) cotransporter (NCC) in the distal convoluted tubule of the kidney. This inhibition leads to increased excretion of sodium, chloride, and water.[1] Beyond its diuretic effects, Benzthiazide and other thiazide diuretics also exhibit antihypertensive properties, which may not be solely dependent on their diuretic action.[1] This document provides detailed protocols for the administration of Benzthiazide in rat studies, summarizes key quantitative data from relevant literature, and visualizes the primary signaling pathway involved in its mechanism of action. While specific data for Benzthiazide in rat models is limited in publicly available literature, data from other thiazide diuretics, such as hydrochlorothiazide (HCTZ) and bendroflumethiazide (BFTZ), are included to provide a comprehensive overview of the expected effects.

Data Presentation

Table 1: Reported Dosages of Thiazide Diuretics in Rat Studies and Observed Effects

Diuretic	Rat Strain	Dosage	Route of Administration	Key Observed Effects	Reference
Hydrochlorothiazide (HCTZ)	Spontaneously Hypertensive Rat (SHR)	1.5 mg/kg/day	Oral (in drinking water)	Significant reduction in systolic blood pressure (~41 mmHg); no significant change in urine output or electrolyte excretion.	[2]
Hydrochlorothiazide (HCTZ)	Wistar-Kyoto (WKY) - Normotensive	1.5 mg/kg/day	Oral (in drinking water)	No significant change in blood pressure, urine output, or electrolyte excretion.	[2]
Bendroflumethiazide (BFTZ)	Spontaneously Hypertensive Rat (SHR)	Not specified (maximal dose)	Not specified	Decreased urinary calcium excretion to levels comparable to normotensive rats.	[3]
Bendroflumethiazide (BFTZ)	Wistar-Kyoto (WKY) - Normotensive	Not specified (maximal dose)	Not specified	No significant change in urinary calcium excretion; greater increase in chloride excretion compared to SHR.	[3]

Table 2: Quantitative Effects of Thiazide Diuretics on Urinary Excretion in Rats

Diuretic	Rat Strain	Parameter	Baseline (Mean ± SEM)	Post-treatment (Mean ± SEM)	Reference
Bendroflumethiazide (BFTZ)	SHR	Urinary Ca2+/Creatinine (μmol/μmol)	0.525 ± 0.061	0.250 ± 0.032	[3]
Bendroflumethiazide (BFTZ)	WKY	Urinary Ca2+/Creatinine (μmol/μmol)	0.274 ± 0.049	0.225 ± 0.032	[3]
Bendroflumethiazide (BFTZ)	SHR	Urinary Na+/Creatinine (μmol/μmol)	12.6 ± 1.27	Not Reported	[3]
Bendroflumethiazide (BFTZ)	WKY	Urinary Na+/Creatinine (μmol/μmol)	7.89 ± 0.926	Not Reported	[3]

Note: The oral LD50 of Benzthiazide in rats is greater than 10,000 mg/kg, indicating a very low acute toxicity.[1]

Experimental Protocols

Protocol 1: Oral Gavage Administration of Benzthiazide

This protocol is a general guideline and should be adapted based on the specific experimental design.

Materials:

• Benzthiazide powder

• Vehicle (e.g., 0.5% carboxymethylcellulose, 10% sucrose solution, or water with a suitable suspending agent)[4]

• Oral gavage needles (16-18 gauge for adult rats)

• Syringes (appropriate volume for dosing)

• Weighing scale

• Mortar and pestle or other homogenization equipment

• Personal Protective Equipment (PPE)

Procedure:

• Animal Preparation:

  • Acclimatize rats to the experimental conditions.

  • Weigh each rat immediately before dosing to ensure accurate dose calculation.

• Benzthiazide Solution/Suspension Preparation:

  • Calculate the required amount of Benzthiazide based on the desired dose and the total volume to be administered.

  • Benzthiazide is poorly soluble in water. Prepare a homogenous suspension in a suitable vehicle. For example, triturate the Benzthiazide powder with a small amount of the vehicle to form a paste, then gradually add the remaining vehicle while mixing continuously.

  • Ensure the final concentration allows for a reasonable administration volume (typically 1-5 mL/kg for rats).

• Oral Gavage Administration:

  • Gently restrain the rat. One common method is to hold the rat firmly by the scruff of the neck and support the body.

  • Measure the gavage needle from the tip of the rat's nose to the last rib to estimate the length to the stomach. Mark this length on the needle.

  • With the rat's head tilted slightly upwards, gently insert the gavage needle into the mouth, passing it over the tongue towards the esophagus.

  • Advance the needle slowly and smoothly. The rat should swallow as the needle passes down the esophagus. If resistance is met, or the rat shows signs of distress (e.g., coughing), withdraw the needle immediately.

  • Once the needle is at the predetermined depth, administer the Benzthiazide suspension slowly.

  • Withdraw the needle gently in a single, smooth motion.

  • Return the rat to its cage and monitor for any adverse reactions.

Protocol 2: Intraperitoneal (IP) Injection of Benzthiazide

This protocol provides a general guideline for IP administration.

Materials:

• Benzthiazide powder

• Sterile vehicle (e.g., sterile saline, phosphate-buffered saline (PBS), or a solution containing a solubilizing agent like DMSO, though the final concentration of DMSO should be minimized)

• Sterile syringes and needles (23-25 gauge for rats)

• Weighing scale

• Vortex mixer or sonicator for solubilization

• PPE

Procedure:

• Animal Preparation:

  • Acclimatize rats to the experimental conditions.

  • Weigh each rat immediately before injection.

• Benzthiazide Solution Preparation:

  • Prepare a sterile solution of Benzthiazide in the chosen vehicle. Due to its poor water solubility, a co-solvent system may be necessary. If using DMSO, prepare a concentrated stock solution and dilute it with sterile saline or PBS to the final desired concentration, ensuring the final DMSO concentration is low (typically <5%) to minimize toxicity.

  • Ensure the solution is clear and free of particulates. Filter sterilization may be necessary if the components are heat-labile.

• Intraperitoneal Injection:

  • Restrain the rat securely. One person can restrain the rat while another performs the injection.

  • Position the rat on its back with its head tilted slightly downwards.

  • Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum and urinary bladder.[5]

  • Insert the needle at a 30-45 degree angle into the abdominal cavity.

  • Gently aspirate to ensure that the needle has not entered a blood vessel or internal organ.

  • Inject the solution slowly and steadily. The maximum recommended IP injection volume for rats is 10 ml/kg.[5]

  • Withdraw the needle and return the rat to its cage.

  • Monitor the animal for any signs of distress or adverse reactions.

Signaling Pathway

The primary mechanism of action of Benzthiazide is the inhibition of the Na+/Cl- cotransporter (NCC) in the distal convoluted tubule. The activity of NCC is regulated by a complex signaling cascade involving With-No-Lysine (WNK) kinases and the STE20/SPS1-related proline/alanine-rich kinase (SPAK) or oxidative stress-responsive kinase 1 (OSR1).[6][7][8][9]

Caption: WNK-SPAK/OSR1 pathway regulating NCC activity and its inhibition by Benzthiazide.

References

• 1. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Differential Effect of Low Dose Thiazides on the Renin Angiotensin System in Genetically Hypertensive and Normotensive Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiazide diuretics normalize urinary calcium in spontaneously hypertensive male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alternative Method of Oral Dosing for Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. animalcare.ubc.ca [animalcare.ubc.ca]
• 6. journals.biologists.com [journals.biologists.com]
• 7. WNK-SPAK/OSR1-NCC kinase signaling pathway as a novel target for the treatment of salt-sensitive hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.biologists.com [journals.biologists.com]
• 9. researchgate.net [researchgate.net]

Application Note: High-Throughput Screening for Novel Benzthiazide Analogs

Audience: Researchers, scientists, and drug development professionals in the fields of pharmacology, medicinal chemistry, and drug discovery.

Introduction Benzthiazide is a thiazide diuretic used in the management of hypertension and edema.[1][2][3][4] Its primary mechanism of action involves the inhibition of the sodium-chloride (Na+/Cl-) cotransporter (NCC or SLC12A3) in the distal convoluted tubules of the kidney, leading to increased excretion of sodium, chloride, and water.[1][2][5] Additionally, thiazides can induce vasodilation by activating large-conductance calcium-activated potassium (KCa) channels in vascular smooth muscle.[1] The discovery of novel benzthiazide analogs with improved potency, selectivity, or pharmacokinetic profiles is a key objective in developing next-generation antihypertensive agents.

This document outlines a comprehensive high-throughput screening (HTS) cascade designed to identify and characterize novel small molecule modulators of the Na+/Cl- cotransporter, the primary target of benzthiazide.

Benzthiazide Signaling and Mechanism of Action

Benzthiazide exerts its therapeutic effects through two primary pathways. The diuretic effect is achieved by blocking the Na+/Cl- cotransporter in the kidney, while the antihypertensive effect may also be mediated by actions on vascular smooth muscle.[1][4]

Caption: Mechanism of action for Benzthiazide analogs.

High-Throughput Screening Workflow

A tiered screening approach is employed to efficiently identify potent and selective inhibitors of the Na+/Cl- cotransporter from a large chemical library. The workflow progresses from a primary, high-throughput screen to more detailed secondary and counter-screens, culminating in hit-to-lead optimization.

Caption: High-throughput screening cascade for NCC inhibitors.

Experimental Protocols

Protocol 3.1: Primary High-Throughput Screen

This protocol describes a cell-based, fluorescence-imaging plate reader (FLIPR) assay using a membrane potential-sensitive dye to measure NCC activity. Inhibition of NCC prevents the influx of Na+ and Cl-, thus blocking the depolarization of the cell membrane that is detected by the dye.

Principle: A cell line stably expressing the human Na+/Cl- cotransporter (e.g., HEK293-hNCC) is loaded with a membrane potential-sensitive fluorescent dye. The addition of a specific ion mix initiates ion influx through NCC, causing membrane depolarization and a change in fluorescence. Test compounds that inhibit NCC will prevent this change.

Caption: Workflow for the primary membrane potential assay.

Materials:

• HEK293 cells stably expressing human NCC (HEK293-hNCC)

• Assay Buffer (Low-Chloride): 140 mM Na-Gluconate, 5 mM K-Gluconate, 1 mM Mg-Gluconate, 2 mM Ca-Gluconate, 10 mM HEPES, 5 mM Glucose, pH 7.4

• Stimulus Buffer (High-Chloride): 140 mM NaCl, 5 mM KCl, 1 mM MgCl2, 2 mM CaCl2, 10 mM HEPES, 5 mM Glucose, pH 7.4

• FLIPR Membrane Potential Assay Kit

• Benzthiazide (Positive Control)

• DMSO (Vehicle Control)

• 384-well black-walled, clear-bottom assay plates

Procedure:

• Cell Plating: Seed HEK293-hNCC cells into 384-well plates at a density of 20,000 cells/well and incubate for 24 hours at 37°C, 5% CO2.

• Dye Loading: Prepare the membrane potential dye according to the manufacturer's instructions. Remove cell culture medium and add 20 µL of dye solution to each well.

• Incubation: Incubate the plates for 60 minutes at 37°C.

• Compound Addition: Add 5 µL of test compounds (at 10 µM final concentration), Benzthiazide (positive control, 1 µM), or DMSO (vehicle control) to the appropriate wells.

• Pre-incubation: Incubate for 15 minutes at room temperature.

• FLIPR Measurement: Place the plate in a FLIPR instrument. Record a baseline fluorescence reading for 10 seconds.

• Stimulation: The FLIPR adds 25 µL of Stimulus Buffer to each well to initiate ion transport.

• Data Acquisition: Continue recording fluorescence intensity for 5 minutes. The change in fluorescence corresponds to the change in membrane potential.

Protocol 3.2: Dose-Response and Cytotoxicity Assays

Dose-Response Confirmation: Initial hits identified from the primary screen are tested in a dose-response format to determine their potency (IC50). The protocol is identical to the primary screen, but compounds are serially diluted (e.g., 8-point, 1:3 dilution series starting from 30 µM).

Cytotoxicity Counter-Screen: This assay is crucial to eliminate compounds that appear active due to cell death rather than specific target inhibition.

• Plate HEK293-hNCC cells as in the primary assay.

• Add compounds at the highest concentration used in the dose-response assay (e.g., 30 µM).

• Incubate for 1 hour (matching the compound incubation time of the primary assay).

• Add a viability reagent (e.g., CellTiter-Glo®) and measure luminescence according to the manufacturer's protocol.

• Compounds that reduce cell viability by more than 20% are flagged as cytotoxic and deprioritized.

Data Presentation and Analysis

Data from the HTS campaign should be clearly organized. A hit is typically defined as a compound that causes inhibition greater than three standard deviations from the mean of the vehicle control wells.

Table 1: Hypothetical Primary HTS Results

Compound ID	Concentration (µM)	% Inhibition	Hit (Yes/No)
BZA-0001	10	8.2	No
BZA-0002	10	91.5	Yes
BZA-0003	10	15.3	No
BZA-0004	10	85.7	Yes
...	10	...	...
Benzthiazide	1	95.2	Control

| DMSO | - | 0.0 | Control |

Table 2: Hypothetical Dose-Response and Cytotoxicity Data for Confirmed Hits

Compound ID	IC50 (µM)	Cytotoxicity at 30 µM (% Viability)	Status
BZA-0002	0.25	98.5	Validated Hit
BZA-0004	1.12	95.2	Validated Hit
BZA-0137	0.88	45.1	Cytotoxic

| BZA-0256 | 3.50 | 99.1 | Validated Hit |

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is Benzthiazide used for? [synapse.patsnap.com]
• 3. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. toxno.com.au [toxno.com.au]
• 5. What is the mechanism of Benzthiazide? [synapse.patsnap.com]

Application Notes and Protocols: Cellular Assays to Determine Benzthiazide's Effect on Cancer Cell Proliferation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzthiazide, a thiazide diuretic, has garnered interest for its potential anticancer properties. As a member of the benzothiazole class of compounds, it is structurally related to molecules that have demonstrated efficacy in inhibiting cancer cell proliferation and inducing apoptosis. A key mechanism of action for some benzothiazole derivatives is the inhibition of carbonic anhydrase IX (CAIX), an enzyme overexpressed in many hypoxic tumors and involved in pH regulation and tumor progression.[1][2] This document provides detailed protocols for a panel of cellular assays to investigate the effects of Benzthiazide on cancer cell proliferation and outlines the current understanding of the signaling pathways potentially involved.

While direct, quantitative data on Benzthiazide's effect on cancer cell proliferation is limited in publicly available literature, the following protocols are standard methods used to assess the anti-proliferative activity of novel compounds. The provided data tables and signaling pathway diagrams are based on findings for structurally related benzothiazole derivatives and should be considered illustrative until specific experimental data for Benzthiazide is generated.

Data Presentation

The anti-proliferative effects of a compound are typically quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the drug required to inhibit a biological process by 50%. The following tables provide examples of how to present such data, based on hypothetical results for Benzthiazide and published data for other benzothiazole derivatives.

Table 1: Hypothetical IC50 Values of Benzthiazide in Various Cancer Cell Lines

Cancer Cell Line	Tissue of Origin	Benzthiazide IC50 (µM)
MCF-7	Breast	Data not available
MDA-MB-231	Breast	Data not available
A549	Lung	Data not available
HCT116	Colon	Data not available
HeLa	Cervical	Data not available
U87	Glioblastoma	Data not available

Table 2: Reported IC50 Values for a Benzothiazole Derivative (Compound PB11) in Human Cancer Cell Lines

Cancer Cell Line	Tissue of Origin	Compound PB11 IC50 (nM)
U87	Glioblastoma	< 50
HeLa	Cervical	< 50
Source:[3]

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Benzthiazide (or other test compound)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Benzthiazide in complete culture medium.

• Remove the medium from the wells and add 100 µL of the Benzthiazide dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used to dissolve Benzthiazide) and a no-treatment control.

• Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium containing MTT.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

BrdU (5-bromo-2'-deoxyuridine) Incorporation Assay for DNA Synthesis

This immunoassay measures the incorporation of the thymidine analog BrdU into newly synthesized DNA, which is a direct measure of cell proliferation.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Benzthiazide (or other test compound)

• BrdU labeling solution (10 µM)

• Fixing/Denaturing solution

• Anti-BrdU antibody (conjugated to HRP or a fluorescent dye)

• Substrate for the conjugated enzyme (e.g., TMB for HRP)

• Stop solution

• 96-well plates

• Microplate reader or fluorescence microscope

Protocol:

• Seed cells in a 96-well plate as described for the MTT assay.

• After 24 hours, treat the cells with various concentrations of Benzthiazide for 48-72 hours.

• Add BrdU labeling solution to each well and incubate for 2-4 hours at 37°C to allow for BrdU incorporation.

• Remove the labeling solution and fix the cells with the Fixing/Denaturing solution for 30 minutes at room temperature.

• Wash the wells with PBS.

• Add the anti-BrdU antibody to each well and incubate for 1 hour at room temperature.

• Wash the wells to remove unbound antibody.

• If using an HRP-conjugated antibody, add the TMB substrate and incubate until color develops. Stop the reaction with the stop solution.

• Measure the absorbance or fluorescence using a microplate reader.

• Quantify the level of BrdU incorporation as a measure of cell proliferation.

Colony Formation (Clonogenic) Assay for Long-Term Survival

This assay assesses the ability of single cells to undergo sufficient proliferation to form a colony, providing a measure of long-term cell survival and reproductive integrity.[4][5][6][7]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Benzthiazide (or other test compound)

• 6-well plates

• Crystal Violet staining solution (0.5% crystal violet in 25% methanol)

Protocol:

• Seed a low number of cells (e.g., 500-1000 cells per well) in 6-well plates.

• Allow the cells to attach for 24 hours.

• Treat the cells with various concentrations of Benzthiazide.

• Incubate the plates for 7-14 days, allowing colonies to form. The medium can be changed every 3-4 days.

• After the incubation period, wash the wells with PBS.

• Fix the colonies with 100% methanol for 10 minutes.

• Stain the colonies with Crystal Violet solution for 15-30 minutes.

• Wash the wells with water and allow them to air dry.

• Count the number of colonies (typically defined as a cluster of ≥50 cells) in each well.

• Calculate the plating efficiency and the surviving fraction for each treatment condition.

Signaling Pathways and Visualization

Benzothiazole derivatives have been shown to modulate several key signaling pathways involved in cancer cell proliferation and survival.[8] While the specific effects of Benzthiazide on these pathways require further investigation, the following diagrams illustrate the potential mechanisms based on studies of related compounds.

Caption: Experimental workflow for assessing Benzthiazide's effect on cancer cell proliferation.

Caption: Potential signaling pathways modulated by Benzthiazide in cancer cells.

Conclusion

The protocols outlined in this document provide a robust framework for characterizing the anti-proliferative effects of Benzthiazide on cancer cells. While the specific molecular targets and signaling pathways of Benzthiazide in the context of cancer are yet to be fully elucidated, the broader family of benzothiazole compounds has shown promise in targeting key pathways that drive tumorigenesis. Further research is warranted to generate specific data for Benzthiazide to validate its potential as an anticancer agent.

References

• 1. Selective inhibition of carbonic anhydrase IX over carbonic anhydrase XII in breast cancer cells using benzene sulfonamides: Disconnect between activity and growth inhibition | PLOS One [journals.plos.org]
• 2. mdpi.com [mdpi.com]
• 3. The Novel Benzothiazole Derivative PB11 Induces Apoptosis via the PI3K/AKT Signaling Pathway in Human Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clonogenic assay of cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Application of a human tumor colony-forming assay to new drug screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. In Vitro Tumorigenic Assay: Colony Forming Assay for Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Investigation of Apoptotic and Anticancer Effects of 2-substituted Benzothiazoles in Breast Cancer Cell Lines: EGFR Modulation and Mechanistic Insights - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Electrophysiology Studies on Ion Channels Affected by Benzthiazide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzthiazide is a thiazide diuretic primarily utilized for its antihypertensive and natriuretic effects. While its diuretic action is attributed to the inhibition of the Na+/Cl- cotransporter in the distal convoluted tubules of the kidney, its vasodilatory and antihypertensive properties are linked to its interaction with specific ion channels in vascular smooth muscle cells (VSMCs).[1][2][3] Electrophysiological studies have identified the large-conductance calcium-activated potassium (BK) channels as a key target for thiazide diuretics, leading to vasodilation.[1][2][4] This document provides a detailed overview of the electrophysiological effects of Benzthiazide on these ion channels, along with comprehensive protocols for their study.

Ion Channels Affected by Benzthiazide

The primary ion channel modulated by Benzthiazide in the context of its vascular effects is:

• Large-Conductance Calcium-Activated Potassium (BK) Channels: Also known as KCa1.1 or Maxi-K channels, these channels are activated by both membrane depolarization and increases in intracellular calcium concentration.[4][5] In VSMCs, activation of BK channels leads to potassium efflux, resulting in membrane hyperpolarization and subsequent closure of voltage-gated Ca2+ channels. This cascade of events reduces intracellular calcium levels, causing smooth muscle relaxation and vasodilation.[4][5] Thiazide diuretics, including Benzthiazide, are understood to promote the activation of these channels.[1][2]

While the primary effect is on BK channels, some studies suggest a potential weak interaction with:

• L-type Calcium Channels: These voltage-gated calcium channels are crucial for the influx of calcium that triggers smooth muscle contraction. Some related compounds have shown weak antagonistic effects on these channels.[6] However, the primary vasodilatory mechanism of thiazides is attributed to BK channel activation.

Data Presentation: Quantitative Effects of Thiazide Diuretics on Ion Channels

Parameter	Value	Ion Channel	Cell Type	Comments	Reference
EC50 for BK Channel Activation	28.4 µmol/L	BK (α + β1 subunits)	HEK293T	Concentration-dependent activation.	[7]
Effect on BK Current	Significantly augmented	BK	HUASMCs	Observed in whole-cell configuration.	[7]
Effect on Unitary Conductance	No effect	BK	HUASMCs	Studied in inside-out configuration.	[7]
Effect on Open Probability (Po)	No effect in inside-out; Increased in cell-attached	BK	HUASMCs	Suggests an indirect mechanism requiring cell integrity.	[7]

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway for Benzthiazide-Induced Vasodilation

The vasodilatory effect of Benzthiazide is initiated by its interaction with vascular smooth muscle cells, leading to the activation of BK channels. This activation is dependent on the presence of the β1 subunit of the channel and requires intact cellular signaling pathways.

Caption: Proposed signaling pathway of Benzthiazide-induced vasodilation.

Experimental Workflow for Whole-Cell Patch-Clamp Recording

This workflow outlines the key steps for investigating the effect of Benzthiazide on BK channel currents in vascular smooth muscle cells using the whole-cell patch-clamp technique.

Caption: Workflow for whole-cell patch-clamp analysis of Benzthiazide effects.

Experimental Protocols

The following are detailed protocols for electrophysiological experiments to study the effects of Benzthiazide on ion channels. These are generalized protocols that should be optimized for specific experimental conditions.

Protocol 1: Whole-Cell Patch-Clamp Recording of BK Channels in VSMCs

This protocol is designed to measure macroscopic currents through BK channels in isolated vascular smooth muscle cells.

1. Cell Preparation:

• Isolate vascular smooth muscle cells from a suitable source (e.g., mesenteric arteries) using enzymatic digestion (e.g., collagenase and papain) followed by gentle trituration.
• Plate the isolated cells on glass coverslips and allow them to adhere for at least 2-4 hours before recording.

2. Solutions:

• External (Bath) Solution (in mM): 135 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.
• Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 0.1 EGTA, and a buffered Ca2+ concentration to achieve the desired free [Ca2+]i (e.g., 1 µM). Adjust pH to 7.2 with KOH.
• Benzthiazide Stock Solution: Prepare a stock solution of Benzthiazide (e.g., 10 mM in DMSO) and dilute to the final desired concentrations in the external solution.

3. Electrophysiological Recording:

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.
• Mount the coverslip with VSMCs in a recording chamber on an inverted microscope.
• Perfuse the chamber with the external solution.
• Approach a cell with the patch pipette and apply gentle suction to form a gigaohm seal (>1 GΩ).
• Apply a brief pulse of stronger suction to rupture the membrane patch and establish the whole-cell configuration.
• Clamp the cell at a holding potential of -60 mV.
• Apply a series of depolarizing voltage steps (e.g., from -60 mV to +80 mV in 20 mV increments) to elicit BK channel currents.
• Record baseline currents.
• Perfuse the chamber with the external solution containing Benzthiazide at various concentrations.
• Repeat the voltage-step protocol to record currents in the presence of the compound.
• Perform a washout by perfusing with the control external solution.

4. Data Analysis:

• Measure the peak outward current at each voltage step.
• Construct current-voltage (I-V) relationship curves for control, Benzthiazide application, and washout conditions.
• Calculate the percentage increase in current at each voltage to determine the effect of Benzthiazide.
• If multiple concentrations are used, construct a dose-response curve to determine the EC50.

Protocol 2: Inside-Out Patch-Clamp Recording of Single BK Channels

This protocol allows for the study of single BK channel activity and the direct application of substances to the intracellular face of the membrane patch.

1. Cell and Pipette Preparation:

• Prepare cells and patch pipettes as described in Protocol 1.

2. Solutions:

• Pipette (External) Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES. Adjust pH to 7.2 with KOH.
• Bath (Internal) Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, and a buffered Ca2+ concentration to achieve the desired free [Ca2+]i (e.g., 10 µM). Adjust pH to 7.2 with KOH.
• Benzthiazide Solution: Add Benzthiazide to the bath solution at the desired concentration.

3. Electrophysiological Recording:

• Form a gigaohm seal on the cell membrane as in the whole-cell protocol.
• Instead of rupturing the patch, gently pull the pipette away from the cell to excise the membrane patch, forming an inside-out configuration. The intracellular side of the membrane is now facing the bath solution.
• Clamp the patch at a constant depolarizing potential (e.g., +40 mV) to observe single-channel openings.
• Record baseline single-channel activity.
• Perfuse the bath with the solution containing Benzthiazide.
• Record single-channel activity in the presence of the compound.

4. Data Analysis:

• Analyze the single-channel recordings to determine the open probability (Po) and unitary conductance.
• Compare these parameters between control and Benzthiazide conditions to assess if the drug has a direct effect on the channel. Based on studies with HCTZ, a direct effect is not expected.[7]

Conclusion

Electrophysiology studies, particularly using the patch-clamp technique, are crucial for elucidating the mechanism of action of Benzthiazide on vascular ion channels. The available evidence strongly points to the activation of BK channels in vascular smooth muscle as the primary mechanism for its vasodilatory effects. The provided protocols offer a framework for researchers to investigate these effects in detail. Further studies are warranted to determine the precise quantitative effects of Benzthiazide on BK channels and to fully understand the intracellular signaling pathways involved in its modulatory action.

References

• 1. Patch Clamp and Perfusion Techniques for Studying Ion Channels Expressed in Xenopus oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activating BK channels ameliorates vascular smooth muscle calcification through Akt signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of human smooth muscle BK channels by hydrochlorothiazide requires cell integrity and the presence of BK β1 subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BK Channels in Tail Artery Vascular Smooth Muscle Cells of Normotensive (WKY) and Hypertensive (SHR) Rats Possess Similar Calcium Sensitivity But Different Responses to the Vasodilator Iloprost - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BK Channels in the Vascular System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Modulation of the molecular composition of large conductance, Ca2+ activated K+ channels in vascular smooth muscle during hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activation of human smooth muscle BK channels by hydrochlorothiazide requires cell integrity and the presence of BK β1 subunit - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Development of a Benzthiazide-Based Assay for Carbonic Anhydrase IX (CAIX) Inhibition

Audience: Researchers, scientists, and drug development professionals.

Abstract

Carbonic Anhydrase IX (CAIX) is a transmembrane enzyme that is highly overexpressed in a variety of solid tumors and is a key regulator of tumor pH.[1][2] Its expression is strongly induced by hypoxia via the hypoxia-inducible factor (HIF-1) pathway.[3][4] By catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton, CAIX contributes to an acidic tumor microenvironment while maintaining a neutral intracellular pH, which promotes tumor cell survival, proliferation, and metastasis.[1][2][4] This makes CAIX a compelling target for anticancer therapies.[1][5] Benzthiazide, a thiazide diuretic, has been identified as a potent inhibitor of carbonic anhydrases, including CAIX, with Ki values in the nanomolar range.[6] This application note provides detailed protocols for developing and executing a robust assay to screen and characterize inhibitors, like Benzthiazide, against recombinant human CAIX using a stopped-flow CO₂ hydration method. Additionally, a cell-based protocol is outlined to assess the inhibitor's effect on cancer cells.

Introduction to CAIX and Benzthiazide

Carbonic Anhydrase IX (CAIX) is a member of the α-carbonic anhydrase family of zinc metalloenzymes.[7] Unlike most other human CAs, its expression in normal tissues is highly restricted, making it an attractive and selective target for cancer therapy.[1] Elevated CAIX expression is a hallmark of hypoxic tumors and is often correlated with poor prognosis and resistance to therapy.[3][5] Pharmacological inhibition of CAIX's catalytic activity can disrupt pH regulation in cancer cells, leading to impaired tumor growth and metastasis.[1][2]

Benzthiazide is a sulfonamide-containing compound originally used as a diuretic and antihypertensive agent.[8][9] Its mechanism includes the inhibition of various carbonic anhydrases.[8][9] Specifically, it has demonstrated potent inhibition against the cancer-associated CAIX isoform.[6] This makes Benzthiazide a valuable tool compound for studying CAIX function and a potential scaffold for the development of novel anticancer agents.

CAIX Signaling and Therapeutic Rationale

Under hypoxic conditions, commonly found in solid tumors, the transcription factor HIF-1α is stabilized. HIF-1α then translocates to the nucleus and induces the expression of various genes, including CA9. The resulting CAIX protein helps the cancer cell adapt to the acidic microenvironment by maintaining its intracellular pH, which is crucial for survival and proliferation.

Caption: Hypoxia-induced CAIX signaling pathway in cancer cells.

Experimental Protocols

Protocol 1: Recombinant CAIX Inhibition Assay (Stopped-Flow CO₂ Hydration)

This protocol describes the gold-standard method for measuring the kinetics of CA-catalyzed CO₂ hydration and its inhibition.[10]

Principle: A stopped-flow instrument rapidly mixes a CO₂-saturated solution with a buffer solution containing the CA enzyme, with or without the inhibitor (Benzthiazide). The subsequent hydration of CO₂ produces protons, causing a pH drop. A pH indicator (e.g., Phenol Red) in the buffer solution changes its absorbance, and the rate of this change is monitored spectrophotometrically. The inhibition constant (Ki) is determined from the change in catalytic rates at various inhibitor concentrations.[10]

Materials and Reagents:

• Recombinant human Carbonic Anhydrase IX (catalytic domain)

• Benzthiazide (or other inhibitors)

• HEPES buffer (20 mM, pH 7.5)

• Sodium sulfate (Na₂SO₄, 0.1 M, for maintaining ionic strength)

• Phenol Red (0.2 mM)

• Carbon dioxide (CO₂) gas

• Dimethyl sulfoxide (DMSO)

• Stopped-flow spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Benzthiazide (e.g., 10 mM) in DMSO. Create serial dilutions in the assay buffer to achieve final concentrations ranging from 1 nM to 100 µM.

  • Prepare the assay buffer: 20 mM HEPES, 0.1 M Na₂SO₄, 0.2 mM Phenol Red, pH 7.5.

  • Prepare the enzyme solution by diluting recombinant CAIX in the assay buffer to a final concentration of ~10 nM.

  • Prepare the substrate solution by bubbling CO₂ gas through chilled deionized water until saturation. Create serial dilutions of this saturated solution with chilled water to achieve concentrations from 1.7 to 17 mM.[10]

• Instrument Setup:

  • Set the stopped-flow spectrophotometer to monitor absorbance at 557 nm (the absorbance maximum for Phenol Red at pH 7.5).[10]

  • Equilibrate the instrument and syringes to 25°C.

• Measurement:

  • Uninhibited (Control) Reaction: Load one syringe with the CAIX enzyme solution and the other with a specific concentration of the CO₂ substrate solution. Initiate the mixing. Record the absorbance change over time to determine the initial velocity (V₀). Repeat for each CO₂ concentration.

  • Inhibited Reaction: Pre-incubate the CAIX enzyme solution with a specific concentration of Benzthiazide for 15 minutes at room temperature. Load the enzyme-inhibitor syringe and the CO₂ substrate syringe. Initiate mixing and record the initial velocity (Vi). Repeat for each inhibitor and CO₂ concentration.

• Data Analysis:

  • Calculate the rate of the catalyzed reaction by subtracting the rate of the uncatalyzed reaction (measured without enzyme).

  • Plot the reaction rates against substrate concentration and use Michaelis-Menten kinetics to determine Km and Vmax.

  • Determine the IC₅₀ value, which is the inhibitor concentration that causes 50% inhibition of the enzyme activity.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [S]/Km), where [S] is the substrate concentration.

Protocol 2: Cell-Based Assay for CAIX Inhibition

This protocol assesses the effect of Benzthiazide on the proliferation of cancer cells that endogenously express CAIX, particularly under hypoxic conditions.

Principle: CAIX-expressing cancer cells (e.g., HeLa, HT-29) are cultured under normoxic (21% O₂) and hypoxic (1% O₂) conditions. Cell viability is measured after treatment with varying concentrations of Benzthiazide. A selective reduction in viability under hypoxic conditions suggests on-target inhibition of CAIX.[11]

Materials and Reagents:

• HeLa or HT-29 human cancer cell lines

• Complete culture medium (e.g., DMEM with 10% FBS)

• Benzthiazide

• 96-well cell culture plates

• Cell viability reagent (e.g., WST-1, MTT, or Sulforhodamine B (SRB))[12][13]

• Hypoxia chamber or incubator (1% O₂, 5% CO₂)

• Standard cell culture incubator (21% O₂, 5% CO₂)

Procedure:

• Cell Plating: Seed 5,000-10,000 cells per well in 100 µL of complete medium into two 96-well plates. Allow cells to attach overnight.[14]

• Compound Preparation: Prepare 2x serial dilutions of Benzthiazide in culture medium. The final concentrations should typically range from 0.1 µM to 200 µM.[12]

• Cell Treatment: Remove the old medium and add 100 µL of the medium containing the Benzthiazide dilutions (or vehicle control, e.g., 0.1% DMSO) to the wells.

• Incubation:

  • Place one plate in a standard incubator (normoxia).

  • Place the second plate in a hypoxia incubator.

  • Incubate both plates for 48-72 hours.

• Viability Assessment:

  • After incubation, add the cell viability reagent to each well according to the manufacturer's instructions.

  • Measure the absorbance or fluorescence using a microplate reader.

• Data Analysis:

  • Normalize the readings to the vehicle-treated control wells to determine the percentage of cell viability.

  • Plot cell viability against the log of Benzthiazide concentration for both normoxic and hypoxic conditions.

  • Calculate the IC₅₀ values for each condition. A significantly lower IC₅₀ under hypoxia indicates selective targeting of CAIX-dependent cell survival.

Experimental Workflow and Data Presentation

The overall workflow for inhibitor characterization involves screening, determining inhibition constants, and validating the effect in a cellular context.

References

• 1. Recent Developments in Targeting Carbonic Anhydrase IX for Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are CAIX inhibitors and how do they work? [synapse.patsnap.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Overexpression of carbonic anhydrase IX induces cell motility by activating matrix metalloproteinase-9 in human oral squamous cell carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carbonic Anhydrase IX (CAIX), Cancer, and Radiation Responsiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Design and synthesis of benzothiazole-based SLC-0111 analogues as new inhibitors for the cancer-associated carbonic anhydrase isoforms IX and XII - PMC [pmc.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. 1,2-Benzisothiazole Derivatives Bearing 4-, 5-, or 6-Alkyl/arylcarboxamide Moieties Inhibit Carbonic Anhydrase Isoform IX (CAIX) and Cell Proliferation under Hypoxic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Inhibition of Carbonic Anhydrase IX by Ureidosulfonamide Inhibitor U104 Reduces Prostate Cancer Cell Growth, But Does Not Modulate Daunorubicin or Cisplatin Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bitesizebio.com [bitesizebio.com]

Application of Benzthiazide in Primary Renal Cell Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzthiazide is a thiazide diuretic that exerts its effects primarily on the distal convoluted tubule (DCT) of the nephron in the kidney.[1] Its principal mechanism of action is the inhibition of the sodium-chloride (Na+-Cl-) cotransporter (NCC), also known as SLC12A3, located on the apical membrane of DCT cells.[1][2] This inhibition leads to decreased reabsorption of sodium and chloride ions, resulting in diuresis and a subsequent reduction in blood pressure.[1] Beyond its diuretic effect, Benzthiazide also influences the transport of other ions, including calcium and potassium.[1] The study of Benzthiazide in primary renal cell culture, specifically in primary cultures of DCT cells, provides a valuable in vitro model to investigate its molecular mechanisms, dose-response relationships, and effects on cellular physiology in a controlled environment, mimicking the native renal epithelium.

Mechanism of Action

Benzthiazide, like other thiazide diuretics, directly binds to and inhibits the NCC protein.[1] This transporter is responsible for reabsorbing approximately 5-10% of filtered sodium chloride from the tubular fluid back into the blood. By blocking NCC, Benzthiazide increases the excretion of sodium and chloride, and consequently water, leading to its diuretic and antihypertensive effects.

The inhibition of NCC by thiazides can also indirectly affect the transport of other ions in the DCT. For instance, the reduction in intracellular sodium concentration can enhance the driving force for apical calcium entry through the transient receptor potential vanilloid 5 (TRPV5) channel, contributing to the calcium-sparing effect of thiazide diuretics.[3][4] Furthermore, the increased delivery of sodium to the downstream collecting duct can lead to increased potassium secretion, a common side effect of thiazide therapy.[1]

Data Presentation

The following tables summarize quantitative data related to the effects of thiazide diuretics on renal cells, which can be used as a reference for designing experiments with Benzthiazide.

Parameter	Value	Cell Type/System	Reference Thiazide	Citation
NCC Inhibition (IC50)
Polythiazide	3 x 10⁻⁷ M	Rat NCC	Polythiazide	[5]
Hydrochlorothiazide	10⁻⁴ M (40% inhibition of 22Na+ uptake)	Mouse DCT cells	Hydrochlorothiazide	[6]
Effect on Ion Transport
Intracellular Cl⁻ Reduction	17.0 to 12.6 mM	Salamander distal tubule	Hydrochlorothiazide	[7]
⁴⁵Ca²⁺ Uptake Stimulation	45% increase	Mouse DCT cells	Chlorothiazide (10⁻⁴ M)	[6]
Effect on Gene Expression
TRPV5 mRNA	Significant Increase	Mouse Kidney (in vivo)	Chlorothiazide	[3]
Calbindin-D28k mRNA	Significant Increase	Mouse Kidney (in vivo)	Chlorothiazide	[3]
TRPV5 Protein	Increased Abundance	Rat Kidney (in vivo)	Hydrochlorothiazide	[4]

Experimental Protocols

Protocol 1: Isolation and Primary Culture of Mouse Distal Convoluted Tubule (DCT) Cells

This protocol is adapted from established methods for isolating and culturing primary DCT cells, which are the primary target for Benzthiazide.

Materials:

• Kidneys from C57BL/6 mice

• Collagenase Type IV

• DMEM/F-12 medium

• Fetal bovine serum (FBS)

• Insulin, transferrin, selenium (ITS) supplement

• Dexamethasone

• Epidermal growth factor (EGF)

• Penicillin-Streptomycin

• Collagen-coated culture plates or filter supports

• Percoll

Procedure:

• Tissue Digestion:

  • Euthanize mice and perfuse kidneys with ice-cold sterile PBS.

  • Mince the renal cortex finely and digest with Collagenase Type IV in DMEM/F-12 at 37°C for 30-45 minutes with gentle agitation.

  • Stop the digestion by adding DMEM/F-12 with 10% FBS.

• Tubule Isolation:

  • Filter the cell suspension through a 100 µm cell strainer followed by a 40 µm strainer to remove glomeruli and large undigested tissue.

  • Centrifuge the filtrate to pellet the tubules.

  • Resuspend the pellet in a 45% Percoll solution and centrifuge to separate different tubule segments. The DCT-enriched fraction will be in a distinct band.

• Cell Seeding and Culture:

  • Wash the collected DCT fraction with DMEM/F-12.

  • Seed the isolated tubules onto collagen-coated plates or filter supports.

  • Culture the cells in DMEM/F-12 supplemented with 2% FBS, ITS, dexamethasone, EGF, and penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

  • Change the medium every 2-3 days. The cells should form a confluent monolayer within 7-10 days.

Protocol 2: Assessing the Effect of Benzthiazide on NCC Activity using a 22Na+ Uptake Assay

This assay measures the function of the NCC by quantifying the uptake of radioactive sodium.

Materials:

• Confluent primary DCT cell monolayer on filter supports

• Benzthiazide stock solution (in DMSO)

• ²²NaCl (radioactive sodium)

• Uptake buffer (e.g., Hanks' Balanced Salt Solution)

• Wash buffer (ice-cold PBS)

• Scintillation fluid and counter

Procedure:

• Pre-incubation:

  • Wash the DCT cell monolayers with pre-warmed uptake buffer.

  • Pre-incubate the cells with various concentrations of Benzthiazide (e.g., 10⁻⁸ M to 10⁻⁴ M) or vehicle (DMSO) in uptake buffer for 30 minutes at 37°C.

• ²²Na⁺ Uptake:

  • Remove the pre-incubation solution.

  • Add uptake buffer containing ²²NaCl (e.g., 1 µCi/mL) and the respective concentrations of Benzthiazide or vehicle.

  • Incubate for a short period (e.g., 5-10 minutes) at 37°C to measure the initial rate of uptake.

• Washing and Lysis:

  • Rapidly wash the cells three times with ice-cold wash buffer to remove extracellular ²²Na⁺.

  • Lyse the cells with a suitable lysis buffer (e.g., 0.1% SDS).

• Quantification:

  • Add the cell lysate to scintillation fluid.

  • Measure the radioactivity using a scintillation counter.

  • Normalize the counts to the protein concentration of the cell lysate.

  • The Benzthiazide-sensitive ²²Na⁺ uptake is calculated as the difference between uptake in the absence and presence of a high concentration of Benzthiazide (e.g., 10⁻⁴ M).

Protocol 3: Evaluating the Effect of Benzthiazide on Gene Expression using qRT-PCR

This protocol allows for the quantification of changes in mRNA levels of target genes in response to Benzthiazide treatment.

Materials:

• Confluent primary DCT cell monolayer

• Benzthiazide

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (e.g., Slc12a3 (NCC), Trpv5, Calb1 (Calbindin-D28k)) and a housekeeping gene (e.g., Gapdh)

Procedure:

• Cell Treatment:

  • Treat confluent DCT cells with the desired concentration of Benzthiazide or vehicle for a specified time (e.g., 24 hours).

• RNA Extraction:

  • Lyse the cells and extract total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

  • Assess RNA quality and quantity using a spectrophotometer.

• cDNA Synthesis:

  • Reverse transcribe the RNA into cDNA using a cDNA synthesis kit.

• Quantitative PCR (qPCR):

  • Perform qPCR using the synthesized cDNA, gene-specific primers, and a qPCR master mix.

  • Run the reaction on a real-time PCR instrument.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of target genes to the housekeeping gene.

Mandatory Visualizations

Caption: Signaling pathway of Benzthiazide in a distal convoluted tubule (DCT) cell.

Caption: Workflow for assessing Benzthiazide's effect on NCC activity in primary DCT cells.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Effect of thiazide on renal gene expression of apical calcium channels and calbindins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of Thiazide on the Expression of TRPV5, Calbindin-D28K, and Sodium Transporters in Hypercalciuric Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The thiazide-sensitive Na+-Cl− cotransporter: molecular biology, functional properties, and regulation by WNKs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of calcium transport stimulated by chlorothiazide in mouse distal convoluted tubule cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cellular actions of thiazide diuretics in the distal tubule - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vivo Imaging of Benzthiazide's Effects on the Tumor Microenvironment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzthiazide, a thiazide diuretic, is also a potent inhibitor of carbonic anhydrase IX (CAIX), an enzyme highly expressed in many solid tumors in response to hypoxia. CAIX plays a crucial role in maintaining the pH balance of the tumor microenvironment (TME), which is critical for tumor progression, metastasis, and resistance to therapy. By inhibiting CAIX, Benzthiazide is hypothesized to disrupt the acidic TME, potentially leading to increased tumor hypoxia, reduced angiogenesis, and enhanced anti-tumor immune responses. These application notes provide a framework for utilizing various in vivo imaging modalities to investigate the multifaceted effects of Benzthiazide on the TME. While direct in vivo imaging data for Benzthiazide is emerging, the following protocols and expected outcomes are based on studies with other carbonic anhydrase inhibitors.

Predicted Quantitative Effects of Benzthiazide on the Tumor Microenvironment

The following table summarizes the anticipated quantitative effects of Benzthiazide on key parameters of the tumor microenvironment, based on findings from studies on other carbonic anhydrase IX inhibitors. These values should be considered hypothetical and serve as a guide for experimental design and data interpretation.

Parameter	Imaging Modality	Expected Change with Benzthiazide Treatment	Hypothetical Quantitative Change	References (from similar compounds)
Tumor Extracellular pH (pHe)	MRI with pH-sensitive contrast agents (e.g., acidoCEST)	Decrease (acidification)	0.2 - 0.5 pH unit decrease	[1][2][3]
Tumor Hypoxia	PET with hypoxia-specific tracers (e.g., 18F-FMISO)	Increase in tracer uptake	1.5 - 2.5 fold increase in Tumor-to-Muscle Ratio	[4][5][6]
Tumor Blood Perfusion	Dynamic Contrast-Enhanced MRI (DCE-MRI)	Decrease	20 - 40% reduction in Ktrans	[7][8]
Vessel Density	Intravital Microscopy with fluorescent dextrans	Decrease	15 - 30% reduction in vessel density	[7][8][9]
CD8+ T-cell Infiltration	Intravital Microscopy with fluorescently labeled antibodies	Increase	2 - 4 fold increase in CD8+ cells per tumor area	[10][11]

Signaling Pathways and Experimental Workflows

Benzthiazide's Mechanism of Action in the Tumor Microenvironment

Caption: Benzthiazide inhibits CAIX, disrupting the acidic TME.

General Experimental Workflow for In Vivo Imaging

Caption: Workflow for in vivo imaging of Benzthiazide's effects.

Experimental Protocols

Protocol 1: In Vivo MRI for Tumor pH Measurement

Objective: To non-invasively measure changes in the extracellular pH of the tumor microenvironment following Benzthiazide treatment using acidoCEST MRI.[3][12]

Materials:

• Tumor-bearing mice (e.g., subcutaneous xenografts of a CAIX-positive cancer cell line)

• Benzthiazide solution (for injection)

• Vehicle control solution

• Iopromide (acidoCEST contrast agent)

• MRI scanner (e.g., 7T or higher for preclinical imaging) with CEST imaging sequence capabilities

• Animal handling and monitoring equipment

Procedure:

• Animal Preparation: Anesthetize the tumor-bearing mouse and place it on the scanner bed. Maintain body temperature using a heating pad. Insert a tail-vein catheter for contrast agent administration.

• Baseline Imaging: Acquire pre-contrast T1- and T2-weighted anatomical images of the tumor.

• AcidoCEST MRI:

  • Inject iopromide intravenously.

  • Acquire CEST images using a pre-optimized pulse sequence. This typically involves applying a series of saturation pulses at different frequency offsets around the water resonance.

  • Acquire a Z-spectrum by plotting the normalized water signal intensity as a function of the saturation frequency offset.

• Benzthiazide Administration: Administer a single dose of Benzthiazide (or vehicle) to the respective groups.

• Post-Treatment Imaging: Repeat the acidoCEST MRI protocol at various time points post-treatment (e.g., 1, 4, 24 hours) to monitor pH changes.

• Data Analysis:

  • Generate CEST ratio maps from the Z-spectra.

  • Use a calibration curve to convert the CEST ratio values to pH values, creating a pH map of the tumor.[3]

  • Perform region of interest (ROI) analysis on the tumor to quantify the average pHe.

  • Compare the pHe values between the Benzthiazide-treated and vehicle control groups.

Protocol 2: In Vivo PET for Tumor Hypoxia Imaging

Objective: To assess changes in tumor hypoxia in response to Benzthiazide treatment using 18F-FMISO PET imaging.[13][14][15]

Materials:

• Tumor-bearing mice

• Benzthiazide solution

• Vehicle control solution

• 18F-FMISO (hypoxia-specific PET tracer)

• PET/CT scanner

• Animal handling and monitoring equipment

Procedure:

• Animal Preparation: Anesthetize the tumor-bearing mouse and maintain its body temperature.

• Tracer Injection: Inject 18F-FMISO intravenously via the tail vein.

• Uptake Period: Allow for a 2-4 hour uptake period to ensure sufficient tracer accumulation in hypoxic regions.[14]

• PET/CT Imaging:

  • Acquire a whole-body CT scan for anatomical localization.

  • Acquire a static PET scan of the tumor region.

• Benzthiazide Administration and Follow-up Imaging: Administer Benzthiazide or vehicle and repeat the PET/CT imaging at desired time points (e.g., 24, 48 hours) post-treatment.

• Data Analysis:

  • Reconstruct PET and CT images and co-register them.

  • Draw ROIs on the tumor and a reference tissue (e.g., muscle) on the fused PET/CT images.

  • Calculate the standardized uptake value (SUV) and the tumor-to-muscle (T/M) ratio to quantify 18F-FMISO uptake.

  • Compare the T/M ratios between the treatment and control groups.

Protocol 3: Intravital Microscopy for Tumor Angiogenesis and Immune Cell Infiltration

Objective: To visualize and quantify changes in tumor vasculature and the infiltration of immune cells (specifically CD8+ T-cells) in real-time following Benzthiazide treatment.[7][8][16][17]

Materials:

• Mice with a dorsal skinfold window chamber implanted with a CAIX-positive tumor.

• Benzthiazide solution

• Vehicle control solution

• High molecular weight fluorescent dextrans (e.g., FITC-dextran) for vessel visualization.

• Fluorescently labeled anti-CD8a antibody (for in vivo labeling).

• Intravital multiphoton microscope.

Procedure:

• Animal Preparation: Anesthetize the mouse with the dorsal skinfold window chamber and secure it on the microscope stage.

• Baseline Imaging:

  • Intravenously inject FITC-dextran to visualize the tumor vasculature.

  • Acquire baseline 3D image stacks of the tumor vasculature.

  • Intravenously inject the fluorescently labeled anti-CD8a antibody. Allow time for circulation and binding.

  • Acquire baseline 3D image stacks of CD8+ T-cell distribution within the tumor.

• Benzthiazide Administration: Administer Benzthiazide or vehicle.

• Longitudinal Imaging: Re-image the same tumor regions at multiple time points post-treatment (e.g., 6, 24, 48 hours).

• Data Analysis:

  • Angiogenesis: Use image analysis software to quantify vessel density, diameter, and tortuosity from the FITC-dextran channel.

  • Immune Cell Infiltration: Count the number of CD8+ T-cells within the tumor ROIs from the antibody channel. Track cell movement and interactions with tumor cells if dynamic imaging was performed.

  • Compare the changes in vascular parameters and immune cell numbers over time between the treatment and control groups.

Logical Relationship of Benzthiazide's Effects

Caption: Postulated cascade of events following Benzthiazide treatment.

References

• 1. In Vivo MRI-CEST Tumor pH Imaging Detects Resistance to Proton Pump Inhibitors in Human Prostate Cancer Murine Models [mdpi.com]
• 2. Carbonic anhydrase activity monitored in vivo by hyperpolarized 13C-magnetic resonance spectroscopy demonstrate its importance for pH regulation in tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluations of extracellular pH within in vivo tumors using acidoCEST MRI - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vivo imaging and quantification of carbonic anhydrase IX expression as an endogenous biomarker of tumor hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vivo Imaging and Quantification of Carbonic Anhydrase IX Expression as an Endogenous Biomarker of Tumor Hypoxia | PLOS One [journals.plos.org]
• 6. Imaging carbonic anhydrase IX as a method for monitoring hypoxia-related radioresistance in preclinical head and neck cancer models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Intravital Fluorescence Videomicroscopy to Study Tumor Angiogenesis and Microcirculation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Intravital Microscopy of Tumor-associated Vasculature Using Advanced Dorsal Skinfold Window Chambers on Transgenic Fluorescent Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Intravital microscopy of tumor vessel morphology and function using a standard fluorescence microscope - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Carbonic anhydrases reduce the acidity of the tumor microenvironment, promote immune infiltration, decelerate tumor growth, and improve survival in ErbB2/HER2-enriched breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Magnetic Resonance Techniques for Assessing in Vivo pH - Ecurater Journals [ecurater.com]
• 13. PET Imaging of Metabolism, Perfusion, and Hypoxia: FDG and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Imaging tumour hypoxia with positron emission tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Imaging of Tumor Hypoxia With Radionuclide-Labeled Tracers for PET [frontiersin.org]
• 16. In-vivo imaging of tumor-infiltrating immune cells: implications for cancer immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Molecular Imaging of Tumor-Infiltrating Lymphocytes in Living Animals Using a Novel mCD3 Fibronectin Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Benzthiazide in DMSO: A Technical Guide for Stock Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preparing and troubleshooting benzthiazide stock solutions in dimethyl sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: What is the maximum solubility of benzthiazide in DMSO?

A1: The solubility of benzthiazide in DMSO is 50 mg/mL, which corresponds to a molar concentration of 115.76 mM.[1][2] It is important to use freshly opened, anhydrous DMSO, as its hygroscopic nature can negatively impact solubility.[1]

Q2: What is the recommended procedure for dissolving benzthiazide in DMSO?

A2: To achieve the maximum concentration, weighing the appropriate amount of benzthiazide and adding the corresponding volume of DMSO is recommended. Aiding dissolution with sonication is often necessary.[1][2] For instance, to prepare a 10 mM stock solution, you would dissolve 4.32 mg of benzthiazide in 1 mL of DMSO.

Q3: How should I store my benzthiazide DMSO stock solution?

A3: For long-term storage (up to 2 years), the stock solution should be kept at -80°C. For shorter-term storage (up to 1 year), -20°C is suitable.[1] It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[2][3]

Q4: What is the maximum permissible concentration of DMSO in my final working solution for cell-based assays?

A4: To avoid cellular toxicity, the final concentration of DMSO in your cell culture medium should generally be less than 0.5%.[3] Always include a vehicle control (medium with the same final DMSO concentration without the compound) in your experiments.

Troubleshooting Guide

Issue	Possible Cause	Solution
Precipitation upon dilution	The change in solvent environment from DMSO to an aqueous buffer or medium is too drastic.	Perform a stepwise dilution of the DMSO stock solution to prevent the compound from precipitating out.[3]
Compound won't fully dissolve in DMSO	The solution is supersaturated, or the DMSO has absorbed water.	Use ultrasonic treatment to aid dissolution.[1][2] If issues persist, ensure you are using a fresh, unopened bottle of anhydrous DMSO.[1] You may also gently warm the solution to 37°C.[2]
Inconsistent experimental results	The stock solution may have degraded due to improper storage.	Avoid repeated freeze-thaw cycles by preparing aliquots.[2][3] If a stock solution has been stored at -20°C for over a month, its efficacy should be re-verified.[3]

Quantitative Data Summary

Parameter	Value	Reference
Molecular Weight	431.94 g/mol	[2][4]
Solubility in DMSO	50 mg/mL	[1][2]
Molar Concentration	115.76 mM	[1][2]
Storage (Powder)	-20°C for 3 years, 4°C for 2 years	[3]
Storage (in DMSO)	-80°C for 2 years, -20°C for 1 year	[1]

Experimental Protocols

Protocol 1: Preparation of a 50 mM Benzthiazide Stock Solution in DMSO

• Preparation: Ensure all equipment is clean and dry. Use a fresh, unopened bottle of anhydrous DMSO.

• Weighing: Accurately weigh 21.6 mg of benzthiazide powder.

• Dissolution: Add the benzthiazide powder to a sterile microcentrifuge tube. Add 1 mL of anhydrous DMSO.

• Solubilization: Vortex the solution thoroughly. If the compound does not fully dissolve, place the tube in an ultrasonic bath until the solution is clear.[1][2]

• Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C.[1][2][3]

Protocol 2: Preparation of a 100 µM Working Solution from a 50 mM Stock

• Intermediate Dilution (Optional but Recommended): To avoid precipitation, first dilute the 50 mM stock solution 1:10 in DMSO to create a 5 mM intermediate stock.

• Final Dilution: Add 2 µL of the 5 mM intermediate stock to 98 µL of your final aqueous buffer or cell culture medium. This will result in a 100 µM working solution with a final DMSO concentration of 0.2%.

• Mixing: Mix the working solution thoroughly by gentle pipetting or vortexing before adding it to your experimental setup.

Visualized Workflows

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. glpbio.com [glpbio.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. medkoo.com [medkoo.com]

Improving Benzthiazide stability in aqueous solutions for experiments

Technical Support Center: Benzthiazide Aqueous Solution Stability

This guide provides researchers, scientists, and drug development professionals with essential information for handling Benzthiazide in aqueous solutions. Below you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols to ensure the stability and integrity of Benzthiazide during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability challenges when working with Benzthiazide in aqueous solutions?

A1: The main challenges are Benzthiazide's very low aqueous solubility and its susceptibility to chemical degradation through hydrolysis. It is poorly soluble in water, with solubility decreasing at lower pH[1]. Furthermore, the thiazide ring can undergo hydrolysis, particularly in alkaline (high pH) conditions, leading to the formation of degradation products[1][2][3].

Q2: How does pH impact the stability of Benzthiazide solutions?

A2: pH is a critical factor. Benzthiazide is more stable in acidic to neutral aqueous solutions. In alkaline solutions, it undergoes hydrolysis, which breaks open the thiazide ring structure[1][2]. Studies on related thiazide diuretics show that degradation is significantly faster at higher pH values (e.g., pH 9.2 and above)[3]. Therefore, maintaining a pH below 7.5 is crucial for minimizing degradation during experiments.

Q3: What is the main degradation product of Benzthiazide in aqueous media?

A3: The primary degradation pathway for Benzthiazide, like other thiazide diuretics, is the hydrolysis of the thiazide ring. This process results in the formation of 4-amino-6-chloro-1,3-benzenedisulfonamide (ABSA)[2][3]. It is important to have an analytical method that can distinguish the parent Benzthiazide from this key degradant.

Q4: How can I prepare a stable stock solution of Benzthiazide for my experiments?

A4: Due to its low water solubility, a stock solution should first be prepared in an organic solvent like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF), in which it is soluble[1][4]. This stock can then be diluted to the final working concentration in your aqueous experimental buffer. It is recommended to prepare aqueous solutions fresh for each experiment and use them promptly. For detailed instructions, refer to the "Protocol for Preparing a Stable Benzthiazide Stock Solution" below.

Q5: What are the recommended storage conditions for aqueous Benzthiazide solutions?

A5: Aqueous working solutions should be used immediately after preparation. If short-term storage is necessary, solutions should be protected from light and stored at low temperatures (e.g., 2-8°C) to slow the rate of degradation[3][5]. Long-term storage of aqueous solutions is not recommended. Stock solutions in DMSO can be stored at -20°C or -80°C for extended periods[4].

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Cloudiness or precipitate in the final aqueous solution.	The concentration of Benzthiazide exceeds its solubility limit in the aqueous buffer.	• Lower the final concentration of Benzthiazide.• Increase the percentage of co-solvent (e.g., DMSO), ensuring it does not interfere with the experiment.• Prepare the solution fresh and use it immediately after dilution.
Inconsistent or non-reproducible experimental results.	Degradation of Benzthiazide during the experiment due to inappropriate pH, high temperature, or light exposure.	• Ensure the pH of your aqueous buffer is neutral or slightly acidic.• Conduct experiments at a controlled, cool temperature.• Protect solutions from direct light exposure by using amber vials or covering containers with foil[6][7].• Prepare fresh working solutions for each experimental run.
Appearance of unexpected peaks in analytical results (e.g., HPLC).	Formation of degradation products, such as 4-amino-6-chloro-1,3-benzenedisulfonamide (ABSA).	• Confirm the identity of the degradation product by running a forced degradation study (see protocol below) to generate standards.• Ensure your analytical method is stability-indicating, meaning it can separate the parent drug from all potential degradants.

Data Presentation

Table 1: Solubility of Benzthiazide in Aqueous Media

pH	Solubility (mg/L)
4.0	0.4[1]

| 7.0 | 0.65[1] |

Table 2: Summary of Factors Affecting Benzthiazide Stability

Factor	Effect on Stability	Recommendations
pH	Degrades via hydrolysis in alkaline conditions[1][2]. More stable at lower pH[8].	Maintain pH in the neutral to acidic range (pH < 7.5).
Temperature	Higher temperatures accelerate the rate of degradation[3][5][8].	Prepare solutions at room temperature and store at 2-8°C if needed for short periods. Avoid heating.
Light	Generally stable in light, but related thiazides can undergo photodegradation, especially under UV light[2][7][9].	As a precaution, protect solutions from direct or prolonged light exposure.

| Oxidizing Agents | Can be susceptible to oxidation. | Avoid contact with strong oxidizing agents[1]. |

Experimental Protocols

Protocol 1: Preparation of a Stable Benzthiazide Stock Solution

Objective: To prepare a high-concentration stock solution of Benzthiazide in an organic solvent, which can be diluted into aqueous buffers for experiments.

Materials:

• Benzthiazide powder

• Dimethyl Sulfoxide (DMSO), analytical grade

• Vortex mixer

• Calibrated analytical balance

• Amber glass vial or clear vial covered in aluminum foil

Procedure:

• Weigh the desired amount of Benzthiazide powder using an analytical balance.

• Transfer the powder to an amber glass vial.

• Add the calculated volume of DMSO to achieve the target stock concentration (e.g., 10 mM).

• Cap the vial securely and vortex thoroughly until the Benzthiazide is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but avoid high temperatures.

• For immediate use, dilute this stock solution into your final aqueous buffer to the desired working concentration. Ensure the final DMSO concentration is low and compatible with your experimental system (typically ≤ 0.5%).

• For storage, aliquot the DMSO stock solution into smaller volumes in tightly sealed vials and store at -20°C or -80°C to avoid repeated freeze-thaw cycles[4].

Protocol 2: Forced Degradation Study for Benzthiazide

Objective: To intentionally degrade Benzthiazide under various stress conditions to understand its degradation pathways and generate degradation products for analytical method validation. The target degradation is typically 5-20%[10][11].

Materials:

• Benzthiazide solution (e.g., 1 mg/mL in a suitable solvent)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Water bath or incubator

• Photostability chamber or UV lamp

• Appropriate buffers for neutralization

• HPLC or other suitable analytical instrument

Procedure:

• Acid Hydrolysis: Mix equal volumes of the Benzthiazide solution and 0.1 M HCl. Incubate at 60°C for 48 hours[2]. At various time points, withdraw a sample, neutralize it with 0.1 M NaOH, and analyze.

• Base Hydrolysis: Mix equal volumes of the Benzthiazide solution and 0.1 M NaOH. Incubate at 60°C for 48 hours[2][7]. At various time points, withdraw a sample, neutralize it with 0.1 M HCl, and analyze.

• Oxidative Degradation: Mix equal volumes of the Benzthiazide solution and 3% H₂O₂. Store at room temperature for up to 7 days, protected from light[12]. Analyze at various time points.

• Thermal Degradation: Place the Benzthiazide solution in an incubator at 60°C[3]. Analyze samples at various time points to assess heat-induced degradation.

• Photolytic Degradation: Expose the Benzthiazide solution to a light source providing a minimum of 1.2 million lux hours and 200 watt-hours/m² of UV light, as per ICH Q1B guidelines[10][13]. Keep a control sample wrapped in foil to protect it from light. Analyze both samples.

Visualizations

Caption: Experimental workflow for preparing and handling Benzthiazide solutions.

Caption: Primary degradation pathway of Benzthiazide in aqueous solutions.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. researchgate.net [researchgate.net]
• 3. dshs-koeln.de [dshs-koeln.de]
• 4. medchemexpress.com [medchemexpress.com]
• 5. iipseries.org [iipseries.org]
• 6. veeprho.com [veeprho.com]
• 7. Stability of selected chlorinated thiazide diuretics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. wada-ama.org [wada-ama.org]
• 9. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. ijisrt.com [ijisrt.com]
• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Benzthiazide Concentration for In Vitro Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of Benzthiazide for in vitro cell culture experiments. This resource includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and a summary of quantitative data to facilitate the effective use of Benzthiazide in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Benzthiazide in a cellular context?

A1: Benzthiazide primarily acts as an inhibitor of carbonic anhydrases (CAs), with particularly high affinity for isoforms such as CA IX, CA II, and CA I.[1][2] By inhibiting these enzymes, Benzthiazide can alter pH homeostasis within the cell and in the extracellular microenvironment. Additionally, like other thiazide diuretics, it is known to interact with the Na-Cl cotransporter and can modulate the activity of calcium-activated potassium channels, which play a role in vasodilation.[3]

Q2: What is a recommended starting concentration range for Benzthiazide in cell culture?

A2: Based on available data for Benzthiazide and other thiazide diuretics, a broad concentration range should be tested initially. For studies on cancer cell proliferation, particularly under hypoxic conditions, concentrations between 0.4 µM and 10 µM have been shown to be effective.[2] For other cell types and endpoints, a wider range from nanomolar (nM) to the low millimolar (mM) range may be necessary, as effects of related thiazides have been observed across this spectrum.

Q3: How should I dissolve Benzthiazide for my cell culture experiments?

A3: Benzthiazide has low water solubility.[3] Therefore, it is recommended to first prepare a high-concentration stock solution in an organic solvent like dimethyl sulfoxide (DMSO).[1][2] This stock solution can then be serially diluted in your cell culture medium to the desired final concentrations. Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[4]

Q4: What are the potential off-target effects of Benzthiazide that I should be aware of?

A4: Besides its primary targets, Benzthiazide, like other thiazides, can have broader effects on cellular physiology. These may include alterations in electrolyte balance, particularly potassium levels, and potential impacts on glucose metabolism.[5][6] It is advisable to include appropriate controls in your experiments to account for these potential off-target effects.

Q5: Are there any known issues with the stability of Benzthiazide in cell culture medium?

A5: Benzthiazide is generally stable in both light and air.[3] However, as with any experimental compound, it is good practice to prepare fresh dilutions from a frozen stock solution for each experiment to ensure consistency and potency. Stock solutions in DMSO should be stored at -20°C or -80°C and aliquoted to avoid repeated freeze-thaw cycles.[1][4]

Quantitative Data Summary

The following tables summarize the available quantitative data for Benzthiazide and related thiazide diuretics in various in vitro models.

Compound	Cell Line/System	Assay	Concentration/Value	Observed Effect	Reference
Benzthiazide	Cancer Cells (unspecified)	Proliferation Assay	0.4, 2, 10 µM	Suppression of proliferation under hypoxic conditions	[2]
Benzthiazide	Carbonic Anhydrase Isoforms	Inhibition Assay	Ki: 8.0 nM (CA9), 8.8 nM (CA2), 10 nM (CA1)	Enzyme Inhibition	[1][2]

Experimental Protocols

Protocol 1: Preparation of Benzthiazide Stock Solution

• Materials:

  • Benzthiazide powder

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Sterile microcentrifuge tubes

• Procedure:

  • Based on the desired stock concentration (e.g., 10 mM), calculate the required mass of Benzthiazide using its molecular weight (431.94 g/mol ).

  • Weigh the calculated amount of Benzthiazide powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of DMSO to achieve the desired stock concentration.

  • Vortex the tube until the Benzthiazide is completely dissolved. Gentle warming to 37°C and sonication in an ultrasonic bath can aid dissolution.[2]

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term storage.[1]

Protocol 2: Cell Viability Assay (MTT Assay)

• Materials:

  • Cells of interest

  • Complete cell culture medium

  • 96-well cell culture plates

  • Benzthiazide stock solution (from Protocol 1)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • Plate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of Benzthiazide from the stock solution in complete cell culture medium to achieve the desired final concentrations. Remember to include a vehicle control (medium with the same concentration of DMSO as the highest Benzthiazide concentration) and a negative control (untreated cells).

  • Remove the old medium from the cells and add the medium containing the different concentrations of Benzthiazide or controls.

  • Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

  • At the end of the incubation period, add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

  • Add the solubilization solution to each well to dissolve the formazan crystals.

  • Read the absorbance at the appropriate wavelength (typically around 570 nm) using a plate reader.

  • Calculate cell viability as a percentage relative to the untreated control.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Precipitation of Benzthiazide in culture medium	- Benzthiazide has low aqueous solubility.- The concentration of the organic solvent (e.g., DMSO) in the final medium is too high.	- Ensure the final DMSO concentration is ≤ 0.5%.- Prepare intermediate dilutions of the stock solution in culture medium before adding to the cells.- Warm the medium to 37°C before adding the Benzthiazide solution.
High variability between replicate wells	- Uneven cell seeding.- Incomplete dissolution of Benzthiazide.- Edge effects in the 96-well plate.	- Ensure a single-cell suspension before seeding and mix the cell suspension thoroughly.- Vortex the Benzthiazide stock and dilutions well before use.- Avoid using the outer wells of the 96-well plate, or fill them with sterile PBS to maintain humidity.
No observable effect at expected concentrations	- The chosen concentration range is too low for the specific cell line or endpoint.- The compound has degraded.- The cell line is resistant to the effects of Benzthiazide.	- Perform a dose-response experiment with a wider range of concentrations.- Use a freshly prepared stock solution or a new aliquot.- Consider using a different cell line or a positive control known to induce the expected effect.
High background in cytotoxicity assays	- Contamination of cell culture.- The assay reagent is interfering with the compound.	- Regularly check cell cultures for contamination.- Run a control with Benzthiazide in cell-free medium to check for any direct interaction with the assay reagents.

Signaling Pathways and Experimental Workflows

Below are diagrams illustrating the key signaling pathways influenced by Benzthiazide and a typical experimental workflow for its in vitro evaluation.

Caption: Benzthiazide's primary signaling pathways.

Caption: A typical experimental workflow for in vitro testing.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. glpbio.com [glpbio.com]
• 3. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. Thiazide Diuretics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Therapeutic Uses of Diuretic Agents - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Benzthiazide Interference in Biochemical Assays: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the potential for benzthiazide to interfere with biochemical assays. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is benzthiazide and how might its primary mechanism of action cause interference?

Benzthiazide is a thiazide diuretic used to treat hypertension and edema.[1] Its primary mechanism of action is the inhibition of the sodium-chloride (Na+/Cl-) symporter (also known as NCC or SLC12A3) in the distal convoluted tubules of the kidneys, leading to increased excretion of sodium, chloride, and water.[2][3][4] While this is an in vivo physiological effect, if you are working with isolated cells or tissues that express this transporter, benzthiazide will act as a direct inhibitor in your experimental system.

Additionally, like other thiazide diuretics, benzthiazide is known to inhibit various isoforms of carbonic anhydrase (CA).[4][5] This off-target activity can be a significant source of interference in assays involving carbonic anhydrase activity or in systems where pH is regulated by CAs.

Q2: My enzyme assay results are inconsistent when benzthiazide is present. Could it be directly inhibiting my enzyme?

Yes, this is a distinct possibility, especially if your enzyme of interest is a carbonic anhydrase. Benzthiazide and other clinical drugs bearing a chlorobenzenesulfonamide group have been shown to bind to and inhibit multiple human CA isoforms.[4] This inhibition is a direct, in vitro effect.

Q3: I am seeing a decrease in signal in my fluorescence-based assay. Could benzthiazide be the cause?

Yes, benzthiazide or similar sulfonamide-containing compounds can cause fluorescence quenching.[6][7] This phenomenon occurs when the compound absorbs the excitation energy from a fluorophore or interacts with it in a way that prevents it from emitting light, leading to a false-negative or artificially low signal. This is not due to a biological effect on the assay target but is a direct physical interference with the detection method. A study on the related thiazide, chlorothiazide, demonstrated its ability to quench the intrinsic fluorescence of the protein lysozyme.[6]

Q4: Can benzthiazide interfere with colorimetric assays that use UV-Vis spectrophotometry?

Yes. Benzthiazide has a maximum UV absorbance at approximately 283 nm in 0.01 N hydrochloric acid.[5] If your assay involves measuring absorbance changes near this wavelength, the presence of benzthiazide can contribute to the reading, potentially leading to artificially high results. It is crucial to measure the absorbance spectrum of benzthiazide under your specific assay conditions to assess the potential for overlap.

Q5: My assay uses DTT to maintain a reducing environment, and I'm getting strange results with benzthiazide. Why?

The chemical structure of benzthiazide contains a benzothiadiazine group. Related chemical structures have been identified as Pan-Assay Interference Compounds (PAINS) due to their potential to react with thiols.[3] Thiol-containing reagents like dithiothreitol (DTT) or cysteine residues in proteins can potentially react with such compounds. This could lead to the inactivation of your protein of interest or depletion of essential reducing agents in your assay buffer, causing unreliable results.

Troubleshooting Guides

Issue 1: Suspected Carbonic Anhydrase Inhibition

If your experimental system contains known or suspected carbonic anhydrases, benzthiazide may be acting as an inhibitor.

Troubleshooting Steps:

• Confirm Off-Target Activity: Review literature data on the inhibitory activity of benzthiazide against various CA isoforms. The table below summarizes known inhibition constants (Ki).

• Use a Non-Thiazide Control: If possible, use a structurally unrelated CA inhibitor as a positive control to confirm that the observed effect is due to CA inhibition.

• Vary Benzthiazide Concentration: Perform a dose-response curve to determine the IC50 of benzthiazide in your specific assay. This can help confirm a direct inhibitory effect.

Data Presentation: Benzthiazide Inhibition of Carbonic Anhydrase Isoforms

Carbonic Anhydrase Isoform	Inhibition Constant (K_i) (nM)
CA I	1,800
CA II	250
CA IV	310
CA VA	7,600
CA VB	4,200
CA VI	780
CA VII	60
CA IX	45
CA XII	21
CA XIII	55
CA XIV	120

Data sourced from a study on the affinities of clinical drugs for human carbonic anhydrases.[4]

Issue 2: Investigating Fluorescence Quenching

If you observe a lower-than-expected signal in a fluorescence-based assay.

Troubleshooting Steps:

• Control for Quenching: In a cell-free setup, mix benzthiazide with your fluorescent probe or protein in the absence of the biological target. Measure the fluorescence. A significant decrease in fluorescence compared to the probe/protein alone indicates quenching.

• Vary Fluorophore Concentration: Perform the quenching control experiment at several concentrations of your fluorescent reagent to understand the dependency of the quenching effect.

• Change Excitation/Emission Wavelengths: If your fluorometer allows, try shifting the excitation and emission wavelengths slightly to see if the quenching effect can be minimized.

• Use an Orthogonal Assay: Confirm your findings using a non-fluorescence-based method, such as a colorimetric or radiometric assay.

Experimental Protocol: Fluorescence Quenching Control

• Prepare your standard assay buffer.

• Create a solution of your fluorescent probe/protein at the final assay concentration.

• Prepare a stock solution of benzthiazide.

• In a multi-well plate, set up the following conditions:

  • Well A: Buffer + Fluorescent Probe

  • Well B: Buffer + Fluorescent Probe + Benzthiazide (at final assay concentration)

  • Well C: Buffer + Benzthiazide (to check for intrinsic fluorescence)

• Incubate the plate under standard assay conditions (time, temperature).

• Read the fluorescence on a plate reader.

• Compare the signal from Well B to Well A. A significant drop in signal suggests quenching.

Issue 3: Correcting for UV Absorbance Interference

If a colorimetric assay read at or near 283 nm gives an unexpectedly high signal.

Troubleshooting Steps:

• Measure Benzthiazide Absorbance: Run a spectrum of benzthiazide in your assay buffer to determine its absorbance at your measurement wavelength.

• Include a "Compound-Only" Control: For every experiment, include a control well that contains benzthiazide in the assay buffer without the enzyme or substrate that generates the signal.

• Subtract Background: Subtract the absorbance value from the "compound-only" control from your experimental wells.

• Consider an Alternative Assay: If the absorbance overlap is severe, consider an assay that measures at a wavelength where benzthiazide does not absorb, or switch to a different detection modality (e.g., fluorescence, luminescence).

Experimental Protocol: Background Subtraction for Absorbance Interference

• Set up your assay in a multi-well plate as usual.

• For each concentration of benzthiazide tested, prepare a corresponding control well.

• Experimental Wells: Add assay buffer, substrate, enzyme, and the specified concentration of benzthiazide.

• Control Wells: Add assay buffer, substrate, and the same concentration of benzthiazide, but replace the enzyme with buffer .

• Incubate and read the absorbance at the desired wavelength.

• For each benzthiazide concentration, calculate the corrected absorbance: Corrected Abs = Abs(Experimental Well) - Abs(Control Well).

Visualizations

Caption: Benzthiazide's primary and off-target molecular interactions.

Caption: Troubleshooting workflow for suspected benzthiazide assay interference.

References

• 1. Structure and thiazide inhibition mechanism of human Na–Cl cotransporter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nature of the inhibition of carbonic anhydrase by acetazolamide and benzthiazide. | Semantic Scholar [semanticscholar.org]
• 3. PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thiazide and other Cl-benzenesulfonamide-bearing clinical drug affinities for human carbonic anhydrases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Heme Protein Binding of Sulfonamide Compounds: A Correlation Study by Spectroscopic, Calorimetric, and Computational Methods - PMC [pmc.ncbi.nlm.nih.gov]

Benzthiazide Experiments: Technical Support Center

Welcome to the technical support center for Benzthiazide experiments. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable solutions to common issues encountered when working with this compound.

Frequently Asked Questions (FAQs)

Q1: My Benzthiazide is not dissolving properly for my in-vitro/in-vivo experiment. What can I do?

A: Benzthiazide has very low aqueous solubility (approximately 8.91 mg/L), which can be a significant challenge.[1] Here are several strategies to improve dissolution:

• pH Adjustment: The solubility of Benzthiazide is pH-dependent. As a weak acid with a pKa of 6.0, its solubility increases as the pH rises and the molecule becomes ionized.[1][2] For stock solutions, consider using a dilute aqueous sodium hydroxide solution.[3] However, always verify the stability of Benzthiazide at your final experimental pH, as alkaline solutions can promote hydrolysis.[4]

• Co-solvents: For stock solutions, organic solvents can be used. Benzthiazide is slightly soluble in Dimethyl Sulfoxide (DMSO) and Methanol.[5] Ensure the final concentration of the organic solvent in your experimental medium is low enough to not affect the biological system.

• Use of Excipients: Certain excipients can enhance solubility. Studies have shown that cyclodextrins (like Captisol® and Cavasol®) and polymers (like Kollidon®) can increase the solubility of Benzthiazide.[2]

• Solid Dispersion Technique: For formulation development, creating a solid dispersion of Benzthiazide with a freely soluble carrier (like Losartan Potassium or Urea) can significantly improve its dissolution rate by converting the drug from a crystalline to an amorphous form.[6][7]

Q2: I'm observing a weaker diuretic effect than expected in my animal model. What are the potential causes?

A: A diminished diuretic response, or "diuretic resistance," is a known phenomenon with thiazides.[8] Several factors can contribute to this:

• Pharmacokinetic Issues:

  • Poor Absorption: In oral dosing experiments, gastrointestinal issues or the formulation itself can lead to poor absorption.[8]

  • Insufficient Dose: The dose may be too low to reach the therapeutic threshold at the target site (the distal convoluted tubule).[8] Consider performing a dose-response study.

• Physiological Compensation (Nephron Adaptation): The kidney can counteract the effects of the diuretic. By blocking sodium reabsorption in the distal tubule, Benzthiazide increases sodium delivery to the collecting ducts, which can stimulate compensatory sodium retention mechanisms.[8][9]

• Activation of the Renin-Angiotensin System (RAS): Diuretic-induced volume depletion can activate the RAS, leading to increased aldosterone, which promotes sodium and water retention, counteracting the diuretic effect.[8]

• Dietary Sodium: A high-sodium diet in test subjects can overwhelm the diuretic's capacity to excrete sodium, masking its effect.[10] Ensure a standardized, controlled diet.

Below is a troubleshooting workflow for addressing an unexpectedly weak diuretic effect.

Caption: Troubleshooting workflow for a weak diuretic response.

Q3: My experimental results show significant electrolyte imbalances. Is this expected?

A: Yes, this is a primary and expected consequence of Benzthiazide's mechanism of action. Thiazide diuretics are well-known for causing shifts in plasma electrolytes.[11] Key changes to monitor include:

• Hypokalemia (Low Potassium): This is the most common adverse effect.[12] By inhibiting upstream sodium reabsorption, more sodium reaches the collecting tubules. This enhances the activity of the sodium-potassium exchange mechanism, leading to increased potassium excretion.[1][13]

• Hyponatremia (Low Sodium): Can occur, particularly at higher doses, due to excessive sodium and water loss.[14]

• Hypercalcemia (High Calcium): Thiazides promote calcium reabsorption in the distal convoluted tubule, which can lead to elevated serum calcium levels.[15]

• Hyperuricemia (High Uric Acid): Benzthiazide can increase urate reabsorption in the proximal tubule, potentially leading to higher serum uric acid levels.[12]

When designing experiments, it is critical to include electrolyte monitoring as a key endpoint.

Q4: What is the stability of Benzthiazide in solution and how should I store it?

A: While the solid crystalline form of Benzthiazide is stable in both light and air, its stability in solution is more limited.[5][16]

• Hydrolytic Decomposition: The compound can undergo hydrolysis in solution, a process that is accelerated by heating.[3]

• pH Sensitivity: Alkaline solutions, while aiding dissolution, can also promote hydrolysis.[4]

• Incompatibilities: Avoid strong oxidizing agents.[4]

Storage Recommendations:

• Solid Form: Store in a well-sealed container, protected from light, at room temperature.

• Stock Solutions: Prepare fresh stock solutions for each experiment if possible. If storage is necessary, store in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Avoid prolonged storage, especially at room temperature or in alkaline conditions.

Caption: Factors influencing the stability of Benzthiazide in solution.

Data and Properties

This table summarizes key physicochemical properties of Benzthiazide for easy reference.

Property	Value	Source(s)
Molecular Formula	C₁₅H₁₄ClN₃O₄S₃	[16]
Melting Point	210-211 °C	[1][16]
Water Solubility	8.91 mg/L	[1]
logP	1.73	[1]
pKa	6.0	[1]

Experimental Protocols

Protocol 1: Preparation of Benzthiazide Solution for Animal Dosing (Oral Gavage)

This protocol provides a general method for preparing a Benzthiazide suspension for oral administration in rodent models.

Materials:

• Benzthiazide powder

• Vehicle (e.g., 0.5% w/v Carboxymethylcellulose (CMC) in sterile water)

• Mortar and pestle

• Stir plate and magnetic stir bar

• Calibrated balance and weigh boats

• Appropriate volume sterile tubes

Methodology:

• Calculate Required Amount: Based on the desired dose (mg/kg) and the average weight of the animals, calculate the total amount of Benzthiazide needed.

• Weigh Compound: Accurately weigh the calculated amount of Benzthiazide powder.

• Prepare Vehicle: Prepare the 0.5% CMC solution by slowly adding CMC powder to sterile water while stirring continuously until fully dissolved.

• Create a Paste: Place the weighed Benzthiazide powder in a mortar. Add a small volume of the CMC vehicle and triturate with the pestle to form a smooth, uniform paste. This step is crucial to break up any clumps and ensure good wettability.

• Suspend the Compound: Gradually add the remaining vehicle to the mortar while continuing to mix.

• Final Mixing: Transfer the suspension to a sterile tube. Place a magnetic stir bar in the tube and stir on a stir plate for at least 15-30 minutes before dosing to ensure a homogenous suspension.

• Administration: Continue to stir the suspension during the dosing procedure (or vortex between each animal) to prevent the compound from settling. Administer the calculated volume to each animal via oral gavage.

Mechanism of Action Pathway

Benzthiazide exerts its primary diuretic effect by targeting the sodium-chloride cotransporter (NCC) in the kidney's distal convoluted tubule.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Influence of Ionization and the Addition of Cyclodextrins and Hydrophilic Excipients on the Solubility of Benzthiazide, Isoxicam, and Piroxicam - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpcbs.com [ijpcbs.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. BENZTHIAZIDE - Safety Data Sheet [chemicalbook.com]
• 6. jocpr.com [jocpr.com]
• 7. researchgate.net [researchgate.net]
• 8. Diuretic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New Study Unravels Why Thiazide Diuretics Can Fail - myCME [cme30.eu]
• 10. m.youtube.com [m.youtube.com]
• 11. jwatch.org [jwatch.org]
• 12. Thiazide Diuretics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. toxno.com.au [toxno.com.au]
• 14. Diuretics and Electrolyte Abnormalities | PSNet [psnet.ahrq.gov]
• 15. What is the mechanism of Benzthiazide? [synapse.patsnap.com]
• 16. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Hydrolysis of Benzthiazide in Alkaline Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the hydrolysis of Benzthiazide in alkaline solutions.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experimental work with Benzthiazide under alkaline conditions.

Issue 1: Accelerated Degradation of Benzthiazide in Solution

Question: My Benzthiazide solution is showing rapid degradation, confirmed by HPLC analysis. What are the likely causes and how can I mitigate this?

Answer: Accelerated degradation of Benzthiazide in solution is commonly due to alkaline hydrolysis. Thiazide diuretics, including Benzthiazide, are susceptible to hydrolysis, which is significantly catalyzed by hydroxide ions.

Troubleshooting Steps:

• pH Verification:

  • Immediately measure the pH of your solution. Benzthiazide's stability decreases as the pH becomes more alkaline.

  • Ensure that the pH is within a stable range for your experimental needs. For enhanced stability, acidic to neutral pH conditions are generally preferred.[1][2]

• Temperature Control:

  • Assess the storage and experimental temperature. Higher temperatures accelerate the rate of hydrolysis.

  • Store stock and working solutions at reduced temperatures (e.g., 2-8°C) and bring them to ambient temperature only when necessary for the experiment.

• Solvent Composition:

  • While Benzthiazide is soluble in alkaline solutions, the presence of water is essential for hydrolysis.[3] If your protocol allows, consider using co-solvents that may reduce the effective concentration and activity of water.

• Excipient Interaction:

  • If working with a formulation, consider the potential for alkaline excipients to locally increase the pH, leading to degradation.

Issue 2: Poor Resolution Between Benzthiazide and its Degradation Products in HPLC

Question: I am running a stability-indicating HPLC method, but the peak for Benzthiazide is not well-separated from what I suspect is a hydrolysis degradant. How can I improve the separation?

Answer: Achieving good resolution between the parent drug and its degradation products is crucial for a reliable stability-indicating method. The issue likely lies with the chromatographic conditions.

Troubleshooting Steps:

• Mobile Phase pH Adjustment:

  • The ionization state of Benzthiazide and its primary hydrolysis product can significantly affect their retention. Modify the pH of the aqueous component of your mobile phase. A slightly acidic pH (e.g., 3.0-4.0) often yields good separation for thiazides and their degradants.

• Organic Modifier Gradient:

  • If using isocratic elution, switch to a gradient elution. Start with a lower concentration of the organic solvent and gradually increase it. This can help to better separate compounds with different polarities.

• Column Chemistry:

  • Ensure you are using a suitable column. A C18 column is commonly used for the analysis of Benzthiazide.[4][5][6] Consider trying a different C18 column from another manufacturer or a column with a different stationary phase (e.g., C8, Phenyl-Hexyl) to exploit different separation mechanisms.

• Flow Rate and Temperature:

  • Lowering the flow rate can sometimes improve resolution, though it will increase the run time.

  • Optimizing the column temperature can also affect selectivity and peak shape.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for Benzthiazide degradation issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Benzthiazide in alkaline solutions?

A1: The primary degradation pathway for Benzthiazide in alkaline solutions is hydrolysis. The benzothiadiazine ring is susceptible to cleavage under alkaline conditions. This reaction is catalyzed by hydroxide ions (OH-). While specific studies on Benzthiazide are limited, by analogy to other thiazide diuretics like hydrochlorothiazide, the hydrolysis is expected to cleave the heterocyclic ring, leading to the formation of a sulfonamide derivative.[2]

Proposed Alkaline Hydrolysis Pathway for Benzthiazide

Caption: Proposed hydrolysis pathway of Benzthiazide in alkaline conditions.

Q2: What are the main factors that influence the rate of Benzthiazide hydrolysis?

A2: The two primary factors are pH and temperature.

• pH: The rate of hydrolysis increases significantly with increasing pH (in the alkaline range).

• Temperature: The reaction rate is also highly dependent on temperature, following the Arrhenius equation. An increase in temperature will lead to a faster degradation rate.

Q3: How can I prevent or minimize the hydrolysis of Benzthiazide during my experiments?

A3: To minimize hydrolysis, consider the following strategies:

• pH Control: Maintain the pH of your solutions in the acidic to neutral range, where Benzthiazide is more stable. Use appropriate buffer systems to control the pH.

• Temperature Management: Prepare solutions fresh and store them at low temperatures (e.g., refrigerated or frozen) if they are not for immediate use. Perform experiments at controlled, and if possible, lower temperatures.

• Minimize Water Exposure: For solid-state studies, protect the compound from high humidity. In solution, while water is the solvent, using co-solvents (if the experimental design allows) might alter the degradation kinetics.

• Use of Freshly Prepared Solutions: Whenever possible, use freshly prepared solutions of Benzthiazide for your experiments to avoid analyzing pre-degraded samples.

Q4: Is there a standard stability-indicating HPLC method for Benzthiazide?

A4: While there isn't a single "standard" method, several validated stability-indicating RP-HPLC methods have been published. A typical method would involve a C18 column with a mobile phase consisting of a mixture of an acidic buffer (e.g., phosphate buffer at pH 3.5) and an organic solvent like methanol or acetonitrile.[6]

Quantitative Data and Protocols

Table 1: Factors Affecting Benzthiazide Hydrolysis Rate

Parameter	Effect on Hydrolysis Rate	Recommended Control Measure
pH	Rate increases significantly as pH becomes more alkaline.	Maintain pH in the acidic to neutral range (e.g., pH 3-7).
Temperature	Rate increases with increasing temperature.	Store solutions at 2-8°C; avoid prolonged exposure to heat.
Water Content	Hydrolysis is a reaction with water.	For solid forms, store in low humidity conditions.

Table 2: Typical HPLC Parameters for Stability-Indicating Analysis of Benzthiazide

Parameter	Typical Value/Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Phosphate Buffer (pH 3.5) : Methanol (70:30 v/v)[6]
Flow Rate	1.0 mL/min[6]
Detection	UV at 245 nm[6]
Column Temperature	Ambient or controlled at 25-30°C
Injection Volume	10-20 µL

Note: These are typical parameters and may require optimization for specific applications and equipment.

Experimental Protocols

Protocol 1: Forced Degradation Study of Benzthiazide in Alkaline Conditions

Objective: To intentionally degrade Benzthiazide under alkaline stress to identify degradation products and study the degradation kinetics.

Materials:

• Benzthiazide reference standard

• Sodium hydroxide (NaOH) solution, 0.1 M or 1 M

• Hydrochloric acid (HCl) solution, 0.1 M or 1 M (for neutralization)

• Methanol or Acetonitrile (HPLC grade)

• Volumetric flasks and pipettes

• Water bath or oven for temperature control

• Validated stability-indicating HPLC method

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Benzthiazide (e.g., 1 mg/mL) in a suitable organic solvent like methanol.

• Stress Sample Preparation: In a volumetric flask, add a known volume of the Benzthiazide stock solution. Add an equal volume of 0.1 M NaOH. Dilute with a 50:50 mixture of water and organic solvent to achieve the final desired concentration (e.g., 100 µg/mL).

• Incubation: Place the flask in a water bath at a controlled temperature (e.g., 60°C).

• Time-Point Sampling: Withdraw aliquots at specific time intervals (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: Immediately neutralize the withdrawn aliquot with an equivalent molar amount of HCl to stop the degradation reaction.

• HPLC Analysis: Dilute the neutralized sample if necessary and analyze it using the stability-indicating HPLC method.

• Data Analysis: Plot the percentage of remaining Benzthiazide against time to determine the degradation kinetics. Identify degradation products by their retention times and, if possible, by mass spectrometry.

Protocol 2: Stability-Indicating HPLC Method

Objective: To quantify Benzthiazide in the presence of its degradation products.

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase as specified (e.g., 70:30 v/v phosphate buffer pH 3.5 : methanol). Filter and degas the mobile phase.

• Standard Preparation: Prepare a series of standard solutions of Benzthiazide at known concentrations (e.g., 10, 25, 50, 100, 150 µg/mL) in the mobile phase.

• Sample Preparation: Prepare the samples (from the forced degradation study or other experiments) by diluting them to a concentration within the calibration range using the mobile phase.

• Chromatographic Run: Equilibrate the HPLC system with the mobile phase. Inject the standards and samples.

• Quantification: Generate a calibration curve by plotting the peak area of the Benzthiazide standards against their concentration. Use the regression equation to calculate the concentration of Benzthiazide in the unknown samples. The percentage of degradation can be calculated relative to the initial (time zero) concentration.

References

• 1. Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ijprajournal.com [ijprajournal.com]
• 5. sierrajournals.com [sierrajournals.com]
• 6. pharmatutor.org [pharmatutor.org]

Identifying and minimizing off-target effects of Benzthiazide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Benzthiazide. The information is designed to help identify and minimize potential off-target effects during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the known primary and off-target molecular targets of Benzthiazide?

A1: Benzthiazide's primary therapeutic target is the Na-Cl cotransporter (NCC) , also known as Solute Carrier Family 12 Member 3 (SLC12A3), which it inhibits to produce a diuretic effect[1][2][3]. However, Benzthiazide is also a potent inhibitor of several carbonic anhydrase (CA) isoforms, with high affinity for CA1, CA2, and CA9[4][5][6]. This is a significant off-target activity that can lead to unexpected biological effects in experimental systems. Additionally, thiazide diuretics have been reported to affect other cellular pathways, including the activation of calcium-activated potassium channels and modulation of the Rho-kinase pathway[2][7][8][9][10].

Q2: I'm observing an unexpected phenotype in my cell-based assay after Benzthiazide treatment. How can I determine if it's an on-target or off-target effect?

A2: Differentiating on-target from off-target effects is a critical step in understanding your experimental results. Here is a logical workflow to follow:

• Confirm On-Target Engagement: First, verify that Benzthiazide is engaging its primary target, the Na-Cl cotransporter (NCC), in your experimental system. This can be done by performing a functional assay, such as a radiolabeled sodium uptake assay (see Experimental Protocols section).

• Use a Structurally Unrelated NCC Inhibitor: If another NCC inhibitor with a different chemical scaffold produces the same phenotype, it is more likely that the effect is on-target.

• Test for Carbonic Anhydrase Inhibition: Since Benzthiazide is a potent carbonic anhydrase inhibitor, test whether a known, specific carbonic anhydrase inhibitor that does not target NCC recapitulates the observed phenotype.

• Knockdown or Knockout of the Target: Use genetic tools like siRNA or CRISPR to reduce the expression of NCC (the on-target) or the suspected off-target (e.g., CA9). If the phenotype is lost upon knockdown of the target, it provides strong evidence for its involvement.

• Dose-Response Analysis: A significant separation between the concentration required to inhibit the primary target and the concentration that produces the unexpected phenotype may suggest an off-target effect.

Q3: My experiment is showing unexpected cell death after treatment with Benzthiazide. What could be the cause?

A3: While Benzthiazide's primary mechanism is not cytotoxic, off-target effects could lead to cell death in certain contexts. Consider the following possibilities:

• Carbonic Anhydrase Inhibition: Inhibition of carbonic anhydrases can disrupt cellular pH homeostasis, which can be detrimental to cell viability, particularly in cancer cells that rely on specific pH gradients for survival.

• Ion Imbalance: Although the primary effect is on sodium and chloride, off-target effects on other ion channels or transporters could lead to a lethal ionic imbalance.

• Metabolic Disruption: Both NCC and carbonic anhydrases are involved in metabolic processes. Their inhibition could lead to metabolic stress and subsequent cell death.

To troubleshoot, you can use specific inhibitors of carbonic anhydrase to see if they produce a similar cytotoxic effect. You can also measure intracellular pH and ion concentrations to determine if they are being disrupted.

Q4: Are there any known kinase or GPCR off-target activities for Benzthiazide?

Data Presentation

Table 1: Benzthiazide Target Affinity

Target Name	Target Type	Benzthiazide Affinity (Ki)	Notes
Carbonic Anhydrase 1 (CA1)	Off-Target Enzyme	10 nM[4][5][6]	High-affinity off-target interaction.
Carbonic Anhydrase 2 (CA2)	Off-Target Enzyme	8.8 nM[4][5][6]	High-affinity off-target interaction.
Carbonic Anhydrase 9 (CA9)	Off-Target Enzyme	8.0 nM[4][5][6]	High-affinity off-target interaction, relevant in tumor biology.
Na-Cl Cotransporter (NCC)	On-Target Transporter	~3.47 µM (IC50 for Metolazone)	No direct IC50 for Benzthiazide is publicly available. Metolazone is a structurally related thiazide-like diuretic. The IC50 for metolazone is dependent on Na+ and Cl- concentrations[11].

Experimental Protocols

Protocol 1: Na-Cl Cotransporter (NCC) Activity Assay (Radiolabeled Sodium Uptake)

This protocol is adapted from methods used to assess NCC function in cell lines.

Objective: To measure the on-target activity of Benzthiazide by quantifying its inhibition of sodium uptake via the NCC.

Materials:

• HEK293 cells or other suitable cell line stably expressing human NCC.

• 22Na+ radioisotope.

• Uptake buffer: 140 mM NaCl, 1 mM CaCl2, 1 mM MgCl2, 5 mM HEPES, 5 mM Tris, pH 7.4.

• Wash buffer: Cold PBS.

• Benzthiazide stock solution (in DMSO).

• Scintillation fluid and counter.

Procedure:

• Seed NCC-expressing cells in a 24-well plate and grow to confluence.

• Prepare serial dilutions of Benzthiazide in uptake buffer. Include a vehicle control (DMSO) and a positive control inhibitor (e.g., hydrochlorothiazide).

• Aspirate the culture medium from the cells and wash twice with pre-warmed uptake buffer.

• Add the Benzthiazide dilutions or control compounds to the wells and pre-incubate for 15 minutes at 37°C.

• Initiate the uptake by adding uptake buffer containing 22Na+ (final concentration ~1.5 µCi/mL) to each well.

• Incubate for 20 minutes at 37°C.

• Terminate the uptake by rapidly aspirating the radioactive solution and washing the cells three times with ice-cold wash buffer.

• Lyse the cells in each well with 0.1 M NaOH.

• Transfer the lysate to a scintillation vial, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition for each Benzthiazide concentration relative to the vehicle control and determine the IC50 value.

Protocol 2: Carbonic Anhydrase Inhibition Assay (p-Nitrophenyl Acetate Hydrolysis)

This protocol is a common spectrophotometric method for measuring carbonic anhydrase activity.

Objective: To measure the off-target inhibitory activity of Benzthiazide against carbonic anhydrase isoforms.

Materials:

• Purified human carbonic anhydrase (e.g., CA1, CA2, or CA9).

• Assay buffer: 50 mM Tris-sulfate, pH 7.6.

• Substrate: p-Nitrophenyl acetate (p-NPA).

• Benzthiazide stock solution (in DMSO).

• Spectrophotometer capable of reading at 400 nm.

Procedure:

• Prepare serial dilutions of Benzthiazide in the assay buffer.

• In a 96-well plate, add 60 µL of assay buffer, 10 µL of the Benzthiazide dilution (or vehicle control), and 10 µL of the carbonic anhydrase enzyme solution.

• Pre-incubate the plate at 25°C for 10 minutes.

• Initiate the reaction by adding 10 µL of the p-NPA substrate solution.

• Immediately measure the change in absorbance at 400 nm over time using a spectrophotometer in kinetic mode. The rate of p-nitrophenol production is proportional to the enzyme activity.

• Calculate the initial rate of the reaction for each Benzthiazide concentration.

• Determine the percentage of inhibition relative to the vehicle control and calculate the Ki or IC50 value.

Visualizations

Caption: On-target vs. off-target signaling pathways of Benzthiazide.

Caption: Workflow for deconvoluting on-target vs. off-target effects.

Caption: Logical decision tree for troubleshooting unexpected results.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Benzthiazide - MedChem Express [bioscience.co.uk]
• 5. medchemexpress.com [medchemexpress.com]
• 6. universalbiologicals.com [universalbiologicals.com]
• 7. ahajournals.org [ahajournals.org]
• 8. Thiazide-like diuretics attenuate agonist-induced vasoconstriction by calcium desensitization linked to Rho kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Diuretics prevent Rho-kinase activation and expression of profibrotic/oxidative genes in the hypertensive aortic wall - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Benzthiazide - Wikipedia [en.wikipedia.org]

Best practices for storing and handling Benzthiazide powder

This technical support center provides researchers, scientists, and drug development professionals with essential information for the proper storage, handling, and use of Benzthiazide powder in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for Benzthiazide powder?

A1: For long-term storage, Benzthiazide powder should be stored at -20°C.[1][2] Short-term storage at 0-4°C is also acceptable for brief periods.[3] It is crucial to keep the container tightly sealed in a cool, dry, and well-ventilated area.[1][4]

Q2: What are the primary safety precautions to take when handling Benzthiazide powder?

A2: When handling Benzthiazide powder, it is imperative to avoid contact with the skin and eyes and to prevent inhalation of the dust.[1][5] Always use appropriate personal protective equipment (PPE), including safety goggles with side-shields, chemical-resistant gloves, and a respirator.[1][5][6] Work should be conducted in a well-ventilated area, preferably within a fume hood.[1][4][5]

Q3: What is the stability of Benzthiazide powder under normal laboratory conditions?

A3: Benzthiazide is stable in both light and air when stored under the recommended conditions.[7][8] However, it is known to undergo hydrolysis in alkaline solutions.[6] Upon heating to decomposition, it can emit toxic fumes containing sulfoxides, nitroxides, and hydrogen chloride.[7][9]

Q4: In which solvents is Benzthiazide soluble?

A4: Benzthiazide is practically insoluble in water.[6][7][10] It exhibits solubility in alkaline solutions, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO).[2][6][9]

Q5: Are there any known chemical incompatibilities with Benzthiazide?

A5: Yes, Benzthiazide should not be stored or mixed with strong oxidizing agents, as this can lead to a reaction.[6]

Troubleshooting Guides

Issue 1: Benzthiazide Powder Fails to Dissolve

• Possible Cause 1: Incorrect Solvent Selection.

  • Solution: Benzthiazide has very low solubility in water.[6][7][10] Use appropriate organic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) for solubilization.[2][6][9] For aqueous buffers, ensure the pH is in a range where Benzthiazide is stable and soluble, avoiding alkaline conditions which can cause hydrolysis.[6]

• Possible Cause 2: Insufficient Sonication or Agitation.

  • Solution: Ensure the solution is being adequately mixed. Use a vortex mixer or sonicator to aid in the dissolution of the powder.

• Possible Cause 3: Low Temperature of the Solvent.

  • Solution: Gently warming the solvent may aid in dissolution. However, be cautious to avoid high temperatures that could lead to degradation.

Issue 2: Unexpected Experimental Results or Lack of Activity

• Possible Cause 1: Degradation of Benzthiazide.

  • Solution: Benzthiazide can degrade in alkaline solutions through hydrolysis.[6] Prepare fresh solutions for each experiment and avoid storing them for extended periods, especially in alkaline buffers. Confirm the pH of your experimental media. Store stock solutions at -20°C or -80°C as recommended.[2][11]

• Possible Cause 2: Precipitation of Benzthiazide in Aqueous Media.

  • Solution: Due to its poor water solubility, Benzthiazide may precipitate when an organic stock solution is diluted into an aqueous buffer. To mitigate this, consider using a surfactant or co-solvent in your final solution, if permissible for your experimental setup. It is also advisable to perform a solubility test in your final buffer system before conducting the full experiment.

Issue 3: Inconsistent Results Between Experiments

• Possible Cause 1: Inaccurate Weighing of the Powder.

  • Solution: Benzthiazide is a fine powder; ensure you are using a calibrated analytical balance and proper weighing technique to minimize static and handling errors.

• Possible Cause 2: Variability in Solution Preparation.

  • Solution: Standardize the protocol for solution preparation, including the solvent used, the final concentration, and the storage conditions of the stock solution. Prepare fresh dilutions from a concentrated stock for each experiment to ensure consistency.

Data Presentation

Table 1: Storage and Stability of Benzthiazide Powder

Parameter	Recommendation	Citations
Long-Term Storage	-20°C	[1][2]
Short-Term Storage	0-4°C	[3]
Container	Tightly sealed	[1][4]
Environment	Cool, dry, well-ventilated, away from light and ignition sources	[1]
Stability in Light & Air	Stable	[7][8]
Stability in Solution	Hydrolyzes in alkaline solutions	[6]
Thermal Decomposition	Emits toxic fumes upon heating	[7][9]

Table 2: Solubility of Benzthiazide

Solvent	Solubility	Citations
Water	Practically Insoluble	[6][7][10]
Alkaline Solutions	Soluble	[6][7][10]
Dimethylformamide (DMF)	Soluble	[6]
Dimethyl Sulfoxide (DMSO)	Soluble	[2][6]

Experimental Protocols

Protocol 1: Preparation of a Benzthiazide Stock Solution

• Objective: To prepare a concentrated stock solution of Benzthiazide for use in various experiments.

• Materials:

  • Benzthiazide powder

  • Dimethyl sulfoxide (DMSO)

  • Calibrated analytical balance

  • Appropriate volumetric flasks and pipettes

  • Vortex mixer or sonicator

• Procedure:

  • Tare a sterile microcentrifuge tube or weighing paper on a calibrated analytical balance.

  • Carefully weigh the desired amount of Benzthiazide powder.

  • Transfer the powder to an appropriate volumetric flask.

  • Add a small volume of DMSO to the flask to dissolve the powder.

  • Vortex or sonicate the solution until the Benzthiazide is completely dissolved.

  • Bring the solution to the final desired volume with DMSO.

  • Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C or -80°C.[2][11]

Protocol 2: Quantification of Benzthiazide using RP-HPLC

• Objective: To determine the concentration of Benzthiazide in a sample using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

• Materials and Equipment:

  • HPLC system with a UV detector

  • C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

  • Mobile phase: Phosphate buffer and methanol (e.g., 70:30 v/v), with pH adjusted to 3.5

  • Benzthiazide standard of known concentration

  • Sample containing Benzthiazide

  • Appropriate filters for sample and mobile phase preparation

• Procedure:

  • Prepare the mobile phase and degas it thoroughly.

  • Equilibrate the C18 column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

  • Set the UV detector to a wavelength of 245 nm.

  • Prepare a series of standard solutions of Benzthiazide at known concentrations (e.g., 5-15 µg/mL).

  • Inject a fixed volume (e.g., 20 µL) of each standard solution and record the peak area.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Prepare the sample solution, ensuring the concentration falls within the linear range of the calibration curve. Filter the sample before injection.

  • Inject the sample solution and record the peak area. The retention time for Benzthiazide should be approximately 3.493 minutes under these conditions.

  • Determine the concentration of Benzthiazide in the sample by interpolating its peak area on the calibration curve.

Visualizations

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. sphinxsai.com [sphinxsai.com]
• 6. ijprajournal.com [ijprajournal.com]
• 7. sierrajournals.com [sierrajournals.com]
• 8. [Studies on the stability of drugs. 18. Stability of benzothiadiazines. 9. The optimum for the formation of the intermediate in the degradation of chlorothiazide in aqueous alkali] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmatutor.org [pharmatutor.org]
• 10. dshs-koeln.de [dshs-koeln.de]
• 11. HPLC determination of benzthiazide in biologic material - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Preclinical Comparison of Benzthiazide and Hydrochlorothiazide for Diuretic Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of benzthiazide and hydrochlorothiazide, two thiazide diuretics, from a preclinical research perspective. It is important to note that while both compounds belong to the same therapeutic class and share a primary mechanism of action, direct head-to-head preclinical comparative studies are not extensively available in the published literature. This guide, therefore, synthesizes available data on their individual mechanisms, provides a standard protocol for their evaluation, and presents available preclinical data for hydrochlorothiazide to serve as a benchmark.

Mechanism of Action: Thiazide Diuretics

Both benzthiazide and hydrochlorothiazide exert their diuretic effects primarily by inhibiting the sodium-chloride (Na+/Cl-) cotransporter (symporter) located in the distal convoluted tubule of the nephron.[1][2][3] This inhibition reduces the reabsorption of sodium and chloride ions from the tubular fluid back into the bloodstream.[1] Consequently, the osmotic pressure within the tubule increases, leading to greater water retention in the urine and thus, diuresis.[1] The antihypertensive effects of thiazides may also involve vasodilation, potentially through the activation of calcium-activated potassium channels in vascular smooth muscles.[4]

Mechanism of thiazide diuretics at the distal convoluted tubule.

Preclinical Data Summary

Direct comparative preclinical data is limited. However, studies on individual agents provide insight into their diuretic profiles. The following tables summarize the pharmacological properties and available preclinical data for hydrochlorothiazide.

Table 1: Comparative Pharmacological Profile

Feature	Benzthiazide	Hydrochlorothiazide
Drug Class	Thiazide Diuretic	Thiazide Diuretic
Primary Site of Action	Distal Convoluted Tubule	Distal Convoluted Tubule[3]
Mechanism of Action	Inhibition of Na+/Cl- cotransporter	Inhibition of Na+/Cl- cotransporter[3]
Expected Primary Effects	Increased excretion of Na+, Cl-, and water[1][4]	Increased excretion of Na+, Cl-, and water[3]
Expected Secondary Effects	Loss of K+; increased serum uric acid[4]	Loss of K+ and bicarbonate; increased serum uric acid[3]

Table 2: Preclinical Natriuretic Effect of Hydrochlorothiazide in Mice

This data is derived from a study investigating the effect of hydrochlorothiazide on sodium excretion in wild-type and knockout mice. The data presented here is for the wild-type control group.

Animal Model	Drug	Dose	Route	Timeframe	Parameter Measured	Result (vs. Vehicle)
Mice	Hydrochlorothiazide	50 mg/kg	Intraperitoneal	6 hours	Na+ Excretion	Significantly Increased[5]

Experimental Protocols for Preclinical Diuretic Studies

To facilitate further research and direct comparison, a standard experimental protocol for assessing diuretic activity in rodents is provided below. This protocol is a synthesis of established methodologies.[6][7][8][9]

Objective: To determine and compare the diuretic, natriuretic, and kaliuretic activity of benzthiazide and hydrochlorothiazide in a rodent model.

Materials:

• Animals: Male or female Wistar or Sprague-Dawley rats (150-200g).

• Housing: Metabolic cages for the separation and collection of urine and feces.[6]

• Test Articles: Benzthiazide, Hydrochlorothiazide.

• Vehicle: Normal saline (0.9% NaCl) or a suitable vehicle like 1% carboxymethylcellulose (CMC).

• Positive Control: Furosemide (e.g., 10 mg/kg).[6]

• Equipment: Oral gavage needles, measuring cylinders, analytical balance, flame photometer or ion-selective electrodes for electrolyte analysis.

Procedure:

• Acclimatization and Fasting: Acclimatize animals to the metabolic cages for at least 24 hours before the experiment. Fast the animals for 18 hours prior to the experiment, with free access to water.[6]

• Grouping: Divide animals into at least four groups (n=6 per group):

  • Group 1: Vehicle Control (e.g., Normal Saline, 25 ml/kg)

  • Group 2: Benzthiazide (at a specified dose)

  • Group 3: Hydrochlorothiazide (at a specified dose)

  • Group 4: Positive Control (e.g., Furosemide, 10 mg/kg)

• Hydration: Administer a priming dose of normal saline (e.g., 25 ml/kg, orally) to all animals to ensure a measurable urine output.[7][9]

• Drug Administration: Immediately after hydration, administer the vehicle, benzthiazide, hydrochlorothiazide, or furosemide to the respective groups, typically via oral gavage.

• Urine Collection: Place each animal in an individual metabolic cage and collect urine over a period of 5 to 24 hours.[6] Record the total volume of urine for each animal.

• Urine Analysis:

  • Volume: Measure the cumulative urine volume at predetermined time points (e.g., 1, 2, 4, 6, and 24 hours).

  • Electrolytes: Analyze urine samples for sodium (Na+) and potassium (K+) concentrations using a flame photometer or other suitable method.

• Data Analysis:

  • Calculate the total urine output (ml/kg) for each group.

  • Calculate the total excretion of Na+ and K+ (mEq/kg) for each group.

  • Compare the results from the benzthiazide and hydrochlorothiazide groups with the vehicle control and the positive control group using appropriate statistical tests (e.g., ANOVA followed by a post-hoc test).

Workflow for preclinical evaluation of diuretic agents.

Conclusion

Benzthiazide and hydrochlorothiazide are established thiazide diuretics that share a common molecular target and mechanism of action. While clinical experience has shaped their therapeutic use, a gap exists in the preclinical literature regarding direct, quantitative comparisons of their diuretic efficacy and electrolyte handling. The provided experimental protocol offers a standardized framework for researchers to conduct such head-to-head studies, which would be invaluable for elucidating any subtle but potentially significant differences in their pharmacological profiles. Future preclinical research should focus on direct comparative studies to better inform their relative potency and potential for off-target effects.

References

• 1. What is the mechanism of Benzthiazide? [synapse.patsnap.com]
• 2. What is Benzthiazide used for? [synapse.patsnap.com]
• 3. drugs.com [drugs.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. researchgate.net [researchgate.net]
• 6. rjptsimlab.com [rjptsimlab.com]
• 7. Study of diuretic activity of drugs using ratsmice.pptx [slideshare.net]
• 8. drnaitiktrivedi.com [drnaitiktrivedi.com]
• 9. scribd.com [scribd.com]

Validating Benzthiazide as a Selective CAIX Inhibitor in Cancer Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selective inhibition of carbonic anhydrase IX (CAIX), a transmembrane enzyme overexpressed in many hypoxic tumors, represents a promising strategy in cancer therapy.[1][2][3] CAIX contributes to the acidic tumor microenvironment, promoting cancer cell survival, proliferation, and metastasis.[1][4] This guide provides a comparative analysis of Benzthiazide and other notable CAIX inhibitors, summarizing key experimental data and methodologies to aid in the validation and development of novel anti-cancer agents.

Comparative Analysis of CAIX Inhibitors

The efficacy of a CAIX inhibitor is determined by its potency (typically measured by IC50 or Ki values) and its selectivity for CAIX over other carbonic anhydrase isoforms, particularly the ubiquitous CAI and CAII, to minimize off-target effects.[5][6] The following tables summarize the inhibitory activity and selectivity of Benzthiazide and a selection of other well-characterized or novel CAIX inhibitors.

Compound	Target	Inhibition Constant (Ki) (nM)	Selectivity Ratio (CAII/CAIX)	Reference
Benzthiazide	CAIX	Data not explicitly found for CAIX in provided search results	Data not explicitly found for CAIX in provided search results
Acetazolamide (AZA)	Pan-CA	Broad	Low	[7]
SLC-0111	CAIX/XII	Low nM	High	[2][5][8]
EMAC10101a	CAIX	108.8	6.7	[6]
Compound 5c (1,2-benzisothiazole derivative)	CAIX	19.1 - 408.5 (for series)	2 - 76 (for series)	[9][10]
Compound E (sulphonamide)	CAIX	IC50: 20.1 µM (HeLa cells)	>3.7	[11]

Note: Direct inhibitory constants for Benzthiazide against CAIX were not prominently available in the initial search results, highlighting a potential area for further investigation. The table includes other inhibitors for comparative context.

Experimental Protocols

Accurate validation of CAIX inhibitors relies on standardized and robust experimental protocols. Below are detailed methodologies for key assays commonly employed in the field.

Carbonic Anhydrase Inhibition Assay (Stopped-Flow CO₂ Hydration)

This assay measures the enzymatic activity of CA isoforms in the presence of inhibitors.

• Enzyme and Substrate Preparation :

  • Recombinant human CA isoforms (CAI, CAII, CAIX, etc.) are purified.

  • A saturated CO₂ solution is prepared by bubbling CO₂ gas into sterile water.[12]

• Assay Buffer : A suitable buffer (e.g., 25 mM Hepes, pH 7.5, containing 50 mM NaCl) is used.[12]

• Inhibitor Preparation : Inhibitors are dissolved in a suitable solvent (e.g., DMSO) and serially diluted to the desired concentrations.

• Reaction Measurement :

  • The assay is performed using a stopped-flow instrument to monitor the rapid hydration of CO₂.[12]

  • The change in pH is monitored using a pH indicator (e.g., Phenol Red), and the absorbance change is measured at a specific wavelength (e.g., 557 nm).[12]

  • The enzyme, inhibitor, and buffer are mixed, and the reaction is initiated by the addition of the CO₂ solution.

• Data Analysis : The initial rates of reaction are calculated, and the IC50 or Ki values are determined by fitting the data to appropriate inhibition models.

Cell Viability Assay (MTT or SRB Assay)

This assay assesses the effect of inhibitors on the proliferation of cancer cells.

• Cell Culture :

  • Cancer cell lines with known CAIX expression (e.g., HeLa, HT-29, MCF-7) are cultured in appropriate media and conditions (normoxia or hypoxia).[5][11]

• Treatment : Cells are seeded in 96-well plates and treated with a range of inhibitor concentrations for a specified duration (e.g., 24, 48, 72 hours).

• Assay Procedure (SRB Example) :

  • After treatment, cells are fixed with trichloroacetic acid (TCA).

  • The fixed cells are stained with Sulforhodamine B (SRB) dye.

  • The unbound dye is washed away, and the protein-bound dye is solubilized.

  • The absorbance is measured at a specific wavelength (e.g., 510 nm).

• Data Analysis : The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

Western Blotting for Protein Expression

This technique is used to determine the expression levels of CAIX and downstream signaling proteins.

• Cell Lysis :

  • Treated and untreated cancer cells are harvested and lysed using a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.[13]

• Protein Quantification : The total protein concentration in the lysates is determined using a protein assay (e.g., BCA assay).[13]

• SDS-PAGE and Transfer :

  • Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[13]

  • The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).[13]

• Immunoblotting :

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific for the target protein (e.g., anti-CAIX, anti-HIF-1α).

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection : The protein bands are visualized using a chemiluminescent substrate and an imaging system.

Visualizing the Role of CAIX Inhibition

Diagrams created using Graphviz (DOT language) help to illustrate the complex biological processes involved.

Caption: CAIX signaling pathway and the effect of inhibitors.

Caption: Workflow for validating CAIX inhibitors in cancer cells.

Conclusion

References

• 1. What are CAIX inhibitors and how do they work? [synapse.patsnap.com]
• 2. dovepress.com [dovepress.com]
• 3. Inhibitory activity against carbonic anhydrase IX and XII as a candidate selection criterion in the development of new anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Carbonic anhydrase IX-related tumoral hypoxia predicts worse prognosis in breast cancer: A systematic review and meta-analysis [frontiersin.org]
• 5. Design and synthesis of benzothiazole-based SLC-0111 analogues as new inhibitors for the cancer-associated carbonic anhydrase isoforms IX and XII - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New Dihydrothiazole Benzensulfonamides: Looking for Selectivity toward Carbonic Anhydrase Isoforms I, II, IX, and XII - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative assessment of specific carbonic anhydrase inhibitors effect on hypoxic cells using electrical impedance assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. flore.unifi.it [flore.unifi.it]
• 9. researchgate.net [researchgate.net]
• 10. 1,2-Benzisothiazole Derivatives Bearing 4-, 5-, or 6-Alkyl/arylcarboxamide Moieties Inhibit Carbonic Anhydrase Isoform IX (CAIX) and Cell Proliferation under Hypoxic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Thiazide and other Cl-benzenesulfonamide-bearing clinical drug affinities for human carbonic anhydrases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pharmacological inhibition of hypoxia induced acidosis employing a CAIX inhibitor sensitizes gemcitabine resistant PDAC cells - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Assessing the Cross-reactivity of Benzthiazide in Kinase Inhibitor Screening Assays

Introduction

Benzthiazide is a thiazide diuretic traditionally used in the management of hypertension and edema.[1][2] Its primary mechanism of action involves the inhibition of the Na+/Cl- cotransporter in the distal convoluted tubules of the kidney.[1][3] However, emerging research has indicated that thiazide-like diuretics may exert effects beyond their diuretic function, including interactions with cellular signaling pathways.[4] One such pathway of interest is the Rho-kinase (ROCK) pathway, which is implicated in vascular smooth muscle contraction.[4] Given that protein kinases are a major class of drug targets and that off-target kinase interactions are a common source of unexpected pharmacological effects, it is crucial to characterize the kinase selectivity profile of compounds like Benzthiazide.[5][6][7]

Quantitative Data Summary

A comprehensive kinase inhibitor screening assay would typically yield data on the inhibitory activity of Benzthiazide against a broad panel of kinases. This data is often presented as the half-maximal inhibitory concentration (IC50) or the percentage of inhibition at a specific concentration. For comparative purposes, the performance of Benzthiazide should be benchmarked against known kinase inhibitors.

Table 1: Hypothetical Kinase Inhibition Profile of Benzthiazide and Comparator Compounds

Kinase Target	Benzthiazide IC50 (µM)	Comparator 1 (e.g., Y-27632) IC50 (µM)	Comparator 2 (e.g., Staurosporine) IC50 (µM)
ROCK1	Data Not Available	0.14	0.006
ROCK2	Data Not Available	0.22	0.005
PKA	Data Not Available	>100	0.007
PKCα	Data Not Available	26	0.001
CDK2	Data Not Available	>100	0.004
... (additional kinases)	...	...	...

This table is a template. No public data is available for Benzthiazide's activity against a broad kinase panel.

Experimental Protocols

To assess the kinase cross-reactivity of Benzthiazide, a variety of established biochemical assays can be employed. The choice of assay often depends on factors such as throughput, sensitivity, and the specific nature of the kinase.[8][9]

Radiometric Kinase Assays

Considered the "gold standard" for their direct measurement of substrate phosphorylation, radiometric assays utilize radioactively labeled ATP (e.g., [γ-³²P]ATP or [γ-³³P]ATP).[10][11]

Protocol:

• Reaction Setup: In a microtiter plate, combine the purified kinase, a specific substrate (peptide or protein), and a buffer solution containing Mg²⁺ and ATP, including a radiolabeled ATP tracer.

• Compound Addition: Add Benzthiazide or control compounds at various concentrations.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a defined period to allow for the kinase reaction to proceed.

• Reaction Termination: Stop the reaction by adding a solution such as phosphoric acid.

• Separation: Separate the phosphorylated substrate from the unincorporated radiolabeled ATP. This is commonly achieved by spotting the reaction mixture onto a phosphocellulose filter paper, which binds the phosphorylated substrate.

• Washing: Wash the filter paper to remove unbound ATP.

• Detection: Quantify the amount of radioactivity incorporated into the substrate using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition at each compound concentration and determine the IC50 value.

Fluorescence-Based Kinase Assays

These assays offer a non-radioactive alternative and are well-suited for high-throughput screening.[9] Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a common format.[12]

Protocol (TR-FRET Example):

• Reaction Components: Utilize a biotinylated substrate and a phospho-specific antibody labeled with a fluorescent donor (e.g., Europium). A fluorescent acceptor (e.g., allophycocyanin) is conjugated to streptavidin.

• Kinase Reaction: Perform the kinase reaction in a similar manner to the radiometric assay, with the kinase, substrate, ATP, and test compound.

• Detection Reagent Addition: After the kinase reaction, add the detection reagents: the Europium-labeled phospho-specific antibody and the streptavidin-conjugated acceptor.

• Incubation: Allow the antibody to bind to the phosphorylated substrate, and the streptavidin to bind to the biotinylated substrate, bringing the donor and acceptor fluorophores into close proximity.

• Detection: Excite the donor fluorophore with a light source at a specific wavelength. If phosphorylation has occurred, the donor will transfer energy to the acceptor, which will then emit light at a different wavelength. The ratio of the acceptor to donor emission is measured.

• Data Analysis: A decrease in the FRET signal corresponds to the inhibition of kinase activity. Calculate the IC50 values from the dose-response curves.

Luminescence-Based Kinase Assays

These assays typically measure the amount of ATP remaining in the reaction after the kinase reaction has completed. The less ATP remaining, the more active the kinase was.

Protocol (ADP-Glo™ Kinase Assay Example): [13]

• Kinase Reaction: Perform the kinase reaction with the kinase, substrate, ATP, and the test compound.

• ADP-Glo™ Reagent Addition: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition: Add the Kinase Detection Reagent, which contains an enzyme that uses ADP to generate ATP, and a luciferase/luciferin pair that produces light in the presence of ATP.

• Detection: Measure the luminescent signal using a luminometer. The amount of light generated is directly proportional to the amount of ADP produced in the initial kinase reaction.

• Data Analysis: A decrease in luminescence indicates inhibition of the kinase. Calculate IC50 values from the resulting data.

Visualizations

Experimental Workflow

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hmdb.ca [hmdb.ca]
• 4. Thiazide-like diuretics attenuate agonist-induced vasoconstriction by calcium desensitization linked to Rho kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Off-target pharmacological activity at various kinases: Potential functional and pathological side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 10. reactionbiology.com [reactionbiology.com]
• 11. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biochemical Kinase Assays | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform [promega.jp]

A Head-to-Head Comparison of Benzthiazide with Other Thiazide Diuretics

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Benzthiazide with other commonly used thiazide diuretics, namely Hydrochlorothiazide and Chlorthalidone. While direct head-to-head clinical trials with extensive experimental data for Benzthiazide are limited in publicly available literature, this comparison synthesizes available information on its pharmacological profile and draws comparisons with the more extensively studied thiazide diuretics.

Executive Summary

Benzthiazide is a thiazide diuretic used for the management of hypertension and edema.[1] Like other thiazides, it primarily acts on the distal convoluted tubule of the kidney to inhibit the sodium-chloride symporter, leading to increased excretion of sodium, chloride, and water.[2][3] While effective, its clinical use has been largely superseded by newer thiazide and thiazide-like diuretics. This guide will compare Benzthiazide to Hydrochlorothiazide, a commonly prescribed thiazide diuretic, and Chlorthalidone, a thiazide-like diuretic known for its long duration of action. The comparison will focus on their mechanism of action, pharmacokinetic profiles, and reported side effects.

Data Presentation: Comparative Analysis of Thiazide Diuretics

The following tables summarize the key characteristics of Benzthiazide, Hydrochlorothiazide, and Chlorthalidone based on available data.

Table 1: Pharmacokinetic and Pharmacodynamic Properties

Parameter	Benzthiazide	Hydrochlorothiazide	Chlorthalidone
Mechanism of Action	Inhibition of Na+/Cl- symporter in the distal convoluted tubule[2][3]	Inhibition of Na+/Cl- symporter in the distal convoluted tubule	Inhibition of Na+/Cl- symporter in the distal convoluted tubule
Onset of Action	~2 hours[4]	~2 hours	2-3 hours
Peak Effect	4-6 hours[1]	4-6 hours	2-6 hours
Duration of Action	6-12 hours[4]	6-12 hours	24-72 hours
Bioavailability	Data not readily available	50-80%	~65%[5]
Protein Binding	Data not readily available	40-68%	~75%
Elimination Half-life	3-8.5 hours[4]	6-15 hours	40-60 hours
Excretion	Primarily renal[4]	Primarily renal	Primarily renal
Usual Antihypertensive Dose	25-50 mg once or twice daily[6]	12.5-50 mg once daily[7]	12.5-25 mg once daily[7]

Table 2: Comparative Side Effect Profile

Side Effect	Benzthiazide	Hydrochlorothiazide	Chlorthalidone
Hypokalemia	Common[4]	Common	Common, potentially higher incidence than HCTZ
Hyponatremia	Common[4]	Common	Common
Hyperuricemia	Common[4]	Common	Common
Hyperglycemia	Possible[4]	Possible	Possible
Hyperlipidemia	Possible	Possible	Possible
Dizziness	Common[4]	Common	Common
Headache	Common[4]	Common	Common

Experimental Protocols

Due to the scarcity of detailed, publicly available experimental protocols for clinical trials specifically comparing Benzthiazide with other thiazides, a general protocol for a randomized, double-blind, placebo-controlled study to evaluate the antihypertensive efficacy of a thiazide diuretic is provided below. This protocol is based on common methodologies used in hypertension clinical trials.[8][9]

Objective: To assess the efficacy and safety of a thiazide diuretic in reducing blood pressure in patients with essential hypertension.

Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.

Inclusion Criteria:

• Male and female patients aged 18-75 years.

• Diagnosed with essential hypertension (Systolic Blood Pressure [SBP] 140-159 mmHg and/or Diastolic Blood Pressure [DBP] 90-99 mmHg).

• Willingness to provide informed consent.

Exclusion Criteria:

• Secondary hypertension.

• Severe renal impairment.

• History of hypersensitivity to sulfonamide-derived drugs.

• Pregnant or breastfeeding women.

• Use of other antihypertensive medications that cannot be safely discontinued.

Randomization and Blinding: Eligible patients are randomly assigned in a 1:1 ratio to receive either the active thiazide diuretic or a matching placebo. Both patients and investigators are blinded to the treatment allocation.

Treatment: Patients receive the assigned treatment (e.g., Benzthiazide 25 mg, Hydrochlorothiazide 25 mg, or placebo) orally once daily for a specified duration (e.g., 12 weeks).

Assessments:

• Primary Efficacy Endpoint: Change from baseline in mean sitting SBP and DBP at the end of the treatment period.

• Secondary Efficacy Endpoints:

  • Proportion of patients achieving target blood pressure (e.g., <140/90 mmHg).

  • 24-hour ambulatory blood pressure monitoring (ABPM) to assess changes in mean 24-hour, daytime, and nighttime SBP and DBP.

• Safety Assessments:

  • Monitoring of adverse events throughout the study.

  • Laboratory tests at baseline and follow-up visits, including serum electrolytes (potassium, sodium), creatinine, uric acid, glucose, and lipid panel.

  • Vital signs and physical examinations.

Statistical Analysis: The primary efficacy analysis is typically performed on the intent-to-treat (ITT) population, including all randomized patients who received at least one dose of the study medication. An analysis of covariance (ANCOVA) model, with baseline blood pressure as a covariate, is commonly used to compare the treatment groups.

Mandatory Visualization

Caption: Mechanism of action of Benzthiazide and other thiazide diuretics in the distal convoluted tubule.

References

• 1. What is Benzthiazide used for? [synapse.patsnap.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. What is the mechanism of Benzthiazide? [synapse.patsnap.com]
• 4. m.youtube.com [m.youtube.com]
• 5. mdpi.com [mdpi.com]
• 6. drugs.com [drugs.com]
• 7. Thiazide Diuretics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. ahajournals.org [ahajournals.org]

Validating the Diuretic and Antihypertensive Efficacy of Benzthiazide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Benzthiazide's performance with other thiazide diuretics and antihypertensive agents. It includes supporting data from independent studies on thiazide diuretics as a class, detailed experimental methodologies for key validation experiments, and visualizations of relevant signaling pathways and workflows. While direct, independent, head-to-head clinical trials validating Benzthiazide against modern comparators are limited in recent literature, this guide synthesizes available information to support research and development activities.

I. Comparative Efficacy of Thiazide Diuretics

Thiazide and thiazide-like diuretics are a cornerstone in the management of hypertension and edema.[1] Their primary mechanism involves the inhibition of the sodium-chloride (Na+/Cl-) symporter in the distal convoluted tubule of the kidney, leading to increased excretion of sodium and water.[2][3] This diuretic effect contributes to a reduction in blood volume and subsequently, blood pressure.[2]

While specific quantitative data from recent independent comparative trials on Benzthiazide is scarce, the following table summarizes the general efficacy of thiazide diuretics as a class, drawing on data from studies involving widely used agents like Hydrochlorothiazide (HCTZ) and Chlorthalidone.

Table 1: Comparative Antihypertensive Efficacy of Thiazide Diuretics vs. Other Antihypertensive Classes (Monotherapy)

Drug Class	Mean Systolic Blood Pressure Reduction (mmHg)	Key Considerations
Thiazide/Thiazide-like Diuretics	≈ 11 mmHg [4]	Effective first-line treatment for hypertension.[1] May cause electrolyte imbalances.[5]
Angiotensin-Converting Enzyme (ACE) Inhibitors	≈ 7 mmHg[4]	Generally well-tolerated; may cause a dry cough.
Angiotensin II Receptor Blockers (ARBs)	≈ 9 mmHg[4]	Similar efficacy to ACE inhibitors with a lower incidence of cough.
Calcium Channel Blockers (CCBs)	≈ 10 mmHg[4]	Effective in a broad range of patients; may cause peripheral edema.
Beta-Blockers (BBs)	≈ 9 mmHg[4]	Recommended for patients with specific comorbidities like heart failure or coronary artery disease.

Note: Data represents approximate values from a meta-analysis of randomized, double-blind, placebo-controlled trials. Individual patient responses may vary.

II. Experimental Protocols for Validation

To independently validate the diuretic and antihypertensive effects of Benzthiazide, standardized experimental protocols are crucial. The following sections detail methodologies for preclinical animal studies.

A. Protocol for Evaluating Diuretic Activity in a Rodent Model

This protocol outlines a standard procedure for assessing the diuretic effect of a test compound like Benzthiazide in rats.

1. Animal Model:

• Male Wistar rats (150-200g).

2. Acclimatization and Housing:

• Acclimatize animals for at least one week before the experiment.

• House animals in metabolic cages designed for the separate collection of urine and feces.[6][7]

• Provide free access to standard laboratory chow and water.

3. Experimental Procedure:

• Fast animals for 18 hours prior to the experiment, with continued access to water.[6]

• Divide animals into the following groups (n=6 per group):

  • Control Group: Vehicle (e.g., normal saline).

  • Test Group: Benzthiazide at various doses.

  • Standard Group: A reference diuretic like Furosemide (e.g., 10 mg/kg).[6]

• Administer the vehicle, Benzthiazide, or standard drug via oral gavage or intraperitoneal injection.[6][7]

• Immediately after administration, place the animals back into the metabolic cages.

• Collect urine at specified time intervals (e.g., 1, 2, 4, 6, and 24 hours).

4. Data Collection and Analysis:

• Measure the total urine volume for each animal at each time point.

• Analyze urine samples for electrolyte concentrations (Na+, K+, Cl-).

• Calculate the diuretic action (urine output of the test group / urine output of the control group).

• Statistically analyze the data to compare the effects of Benzthiazide with the control and standard groups.

B. Protocol for Evaluating Antihypertensive Activity in a Rodent Model

This protocol describes a common method for inducing hypertension in rats and evaluating the efficacy of an antihypertensive agent.

1. Animal Model:

• Spontaneously Hypertensive Rats (SHR) or Wistar rats with induced hypertension.

2. Induction of Hypertension (in Wistar rats):

• Several models can be used, including:

  • Deoxycorticosterone Acetate (DOCA)-Salt Model: Involves unilateral nephrectomy followed by subcutaneous implantation of a DOCA pellet and providing 1% NaCl in drinking water.[8]

  • N-nitro-L-arginine methyl ester (L-NAME) Model: Chronic administration of L-NAME in drinking water to inhibit nitric oxide synthesis.[9]

  • Two-Kidney, One-Clip (2K1C) Goldblatt Model: Constriction of one renal artery, leaving the contralateral kidney untouched.[8]

3. Experimental Procedure:

• Confirm the development of hypertension by measuring systolic blood pressure (SBP) using a non-invasive tail-cuff method.

• Divide hypertensive animals into the following groups (n=6-8 per group):

  • Hypertensive Control Group: Vehicle.

  • Test Group: Benzthiazide at various doses.

  • Standard Group: A reference antihypertensive drug (e.g., Captopril).[9]

• Administer the treatments daily for a specified period (e.g., 4-8 weeks).

• Monitor blood pressure regularly throughout the study.

4. Data Collection and Analysis:

• Record systolic and diastolic blood pressure at baseline and at regular intervals during the treatment period.

• At the end of the study, animals may be euthanized for tissue collection (e.g., heart, kidneys) to assess for end-organ damage.

• Statistically analyze the blood pressure data to determine the antihypertensive effect of Benzthiazide compared to the control and standard groups.

III. Signaling Pathways and Experimental Workflows

A. Diuretic Mechanism of Action

Benzthiazide, as a thiazide diuretic, primarily acts on the distal convoluted tubule of the nephron. The following diagram illustrates this mechanism.

Caption: Mechanism of diuretic action of Benzthiazide.

B. Antihypertensive Mechanism of Action

The antihypertensive effect of thiazide diuretics is not solely due to their diuretic action. A secondary mechanism involves vasodilation.[10] The precise signaling pathway is not fully elucidated but is thought to involve the activation of calcium-activated potassium channels (KCa) in vascular smooth muscle cells.[10][11]

Caption: Postulated vasodilatory mechanism of Benzthiazide.

C. Experimental Workflow for Preclinical Validation

The following diagram illustrates a typical workflow for the preclinical validation of a diuretic and antihypertensive compound.

Caption: Preclinical workflow for diuretic and antihypertensive validation.

References

• 1. First‐line diuretics versus other classes of antihypertensive drugs for hypertension | Cochrane Hypertension [hypertension.cochrane.org]
• 2. What is the mechanism of Benzthiazide? [synapse.patsnap.com]
• 3. droracle.ai [droracle.ai]
• 4. jwatch.org [jwatch.org]
• 5. The Effect of Thiazide Diuretics on Urinary Prostaglandin E2 Excretion and Serum Sodium in the General Population - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rjptsimlab.com [rjptsimlab.com]
• 7. drnaitiktrivedi.com [drnaitiktrivedi.com]
• 8. ijpbs.com [ijpbs.com]
• 9. 4.4. Hypertensive Animal Model [bio-protocol.org]
• 10. go.drugbank.com [go.drugbank.com]
• 11. Thiazide-induced vasodilation in humans is mediated by potassium channel activation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Benzothiazole Derivatives' Impact on Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anti-cancer effects of various benzothiazole derivatives across different human cancer cell lines. While Benzthiazide belongs to this class of compounds and is known to inhibit carbonic anhydrase IX, a protein associated with several cancers, publicly available data on its specific cytotoxic effects across a range of cancer cell lines is limited. Therefore, this guide focuses on the broader class of benzothiazole derivatives, for which there is a substantial body of research demonstrating significant anti-cancer properties through various mechanisms of action.

The information presented herein is compiled from multiple studies to offer a comparative perspective on the potential of these compounds in oncology research and drug development.

Data Presentation: Comparative Cytotoxicity of Benzothiazole Derivatives

The following table summarizes the half-maximal inhibitory concentration (IC50) values of various benzothiazole derivatives against several human cancer cell lines. A lower IC50 value indicates a higher potency of the compound in inhibiting cancer cell growth.

Derivative Name/Code	Cancer Cell Line	Cell Line Origin	IC50 (µM)	Reference
N-(6-nitrobenzo[d]thiazol-2-yl)acetamide (A)	A549	Lung Carcinoma	68	[1]
6-nitrobenzo[d]thiazol-2-ol (C)	A549	Lung Carcinoma	121	[1]
Compound 4	MCF-7	Breast Cancer	8.64	[2]
Compound 5c	MCF-7	Breast Cancer	7.39	[2]
Compound 5d	MCF-7	Breast Cancer	7.56	[2]
Compound 6b	MCF-7	Breast Cancer	5.15	[2]
Hydrazine based benzothiazole 11	HeLa	Cervical Cancer	2.41	[3]
Hydrazine based benzothiazole 11	COS-7	Kidney Fibroblast	4.31	[3]
Nitro-styryl containing benzothiazole 57	Pancreatic Cancer Cells	Pancreatic Cancer	27 ± 0.24	[3]
Fluorostyryl benzothiazole 58	Pancreatic Cancer Cells	Pancreatic Cancer	35 ± 0.51	[3]
Substituted 2-hydroxybenzylidene semicarbazide 10	MDA-MB-231	Breast Adenocarcinoma	Varies	[3]
Substituted 2-hydroxybenzylidene semicarbazide 10	MNK-45	Gastric Cancer	Varies	[3]
Substituted 2-hydroxybenzylidene semicarbazide 10	NCI-H226	Lung Cancer	Varies	[3]
Substituted 2-hydroxybenzylidene semicarbazide 10	HT-29	Colorectal Adenocarcinoma	Varies	[3]
Substituted 2-hydroxybenzylidene semicarbazide 10	SK-N-SH	Neuroblastoma	Varies	[3]
Nitrobenzylidene containing thiazolidine 54	MCF-7	Breast Cancer	0.036	[4]
Nitrobenzylidene containing thiazolidine 54	HepG2	Liver Carcinoma	0.048	[4]
Chlorobenzyl indole semicarbazide benzothiazole 55	HT-29	Colorectal Adenocarcinoma	0.024	[4]
Chlorobenzyl indole semicarbazide benzothiazole 55	H460	Lung Cancer	0.29	[4]
Chlorobenzyl indole semicarbazide benzothiazole 55	A549	Lung Carcinoma	0.84	[4]
Chlorobenzyl indole semicarbazide benzothiazole 55	MDA-MB-231	Breast Adenocarcinoma	0.88	[4]
Ru(III) containing methylbenzothiazole 60	A549	Lung Carcinoma	10.67 ± 2.02 µg/mL	[4]
Ru(III) containing methylbenzothiazole 61	A549	Lung Carcinoma	9.0 ± 1.0 µg/mL	[4]

Experimental Protocols

Cell Viability and Cytotoxicity Assessment by MTT Assay

A frequently used method to determine the cytotoxic effects of compounds on cancer cells is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[5][6][7] This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: In living cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, converting the yellow salt into purple formazan crystals.[5] The amount of formazan produced is directly proportional to the number of viable cells.

Procedure:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.[7]

• Compound Treatment: The following day, the cells are treated with various concentrations of the benzothiazole derivatives. A control group with no treatment is also included. The plates are then incubated for a specified period, typically 24, 48, or 72 hours.[7]

• MTT Addition: After the incubation period, the culture medium is replaced with a fresh medium containing MTT solution (typically 0.5 mg/mL). The plates are then incubated for another 2-4 hours to allow for the formation of formazan crystals.[5]

• Solubilization: The medium is then removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO) or acidified isopropanol, is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then determined from the dose-response curve.

Signaling Pathways and Mechanisms of Action

Benzothiazole derivatives have been shown to exert their anti-cancer effects through the modulation of various signaling pathways, primarily leading to apoptosis (programmed cell death) and cell cycle arrest.[4][8][9]

Inhibition of the PI3K/AKT Signaling Pathway

A key mechanism of action for many benzothiazole derivatives is the inhibition of the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (AKT) signaling pathway.[10][11][12][13] This pathway is crucial for cell survival, proliferation, and growth, and its overactivation is a common feature in many cancers.[10][13]

By inhibiting PI3K and/or AKT, these compounds can trigger apoptosis and halt the proliferation of cancer cells.[10]

Induction of Apoptosis and Cell Cycle Arrest

Studies have demonstrated that benzothiazole derivatives can induce apoptosis through both intrinsic (mitochondrial) and extrinsic pathways.[9][14][15] They can also cause cell cycle arrest at different phases, such as G1/S or G2/M, preventing cancer cells from dividing and proliferating.[9]

Visualizations

Experimental Workflow for Determining Cytotoxicity

Caption: Workflow for assessing the cytotoxicity of benzothiazole derivatives using the MTT assay.

PI3K/AKT Signaling Pathway Inhibition

Caption: Benzothiazole derivatives inhibit the PI3K/AKT pathway, leading to apoptosis.

References

• 1. jnu.ac.bd [jnu.ac.bd]
• 2. Synthesis and cytotoxic activity of certain benzothiazole derivatives against human MCF-7 cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. flore.unifi.it [flore.unifi.it]
• 4. Benzothiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 6. 4.3. MTT Assay for Cell Viability [bio-protocol.org]
• 7. texaschildrens.org [texaschildrens.org]
• 8. A Review on Anticancer Potentials of Benzothiazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of Benzothiazole based conjugates in causing apoptosis by Regulating p53, PTEN and MAP Kinase proteins affecting miR-195a and miR-101-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. PI3K-Akt pathway: its functions and alterations in human cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Small-molecule inhibitors of the PI3K signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 13. PI3K and AKT: Unfaithful Partners in Cancer [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. A novel benzothiazole derivative induces apoptosis via the mitochondrial intrinsic pathway producing antitumor activity in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Synergistic Potential of Benzthiazide with Chemotherapy: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the potential synergistic effects of Benzthiazide with conventional chemotherapy drugs. While direct experimental evidence for Benzthiazide in this context is currently limited, its established mechanism as a carbonic anhydrase inhibitor provides a strong rationale for its investigation as a chemosensitizing agent. This guide will, therefore, draw comparisons from studies on other carbonic anhydrase inhibitors to highlight the potential of Benzthiazide in combination cancer therapy.

Executive Summary

Benzthiazide, a thiazide diuretic and carbonic anhydrase inhibitor, holds promise as an adjunct to chemotherapy. The tumor microenvironment is often characterized by hypoxia and acidosis, conditions that promote cancer progression and resistance to therapy. Carbonic anhydrase IX (CAIX) is a key enzyme in maintaining the acidic microenvironment of tumors. By inhibiting CAIX, Benzthiazide may disrupt tumor pH regulation, thereby enhancing the efficacy of chemotherapy agents. This guide presents preclinical data from studies on other carbonic anhydrase inhibitors, such as SLC-0111 and Acetazolamide, to illustrate the potential synergistic effects that could be explored with Benzthiazide.

Comparative Analysis of Carbonic Anhydrase Inhibitors with Chemotherapy

The following tables summarize the synergistic effects observed when combining carbonic anhydrase inhibitors with various chemotherapy drugs in preclinical studies. This data serves as a surrogate to hypothesize the potential efficacy of Benzthiazide in similar combinations.

Table 1: In Vitro Synergistic Effects of Carbonic Anhydrase Inhibitors with Chemotherapy

Carbonic Anhydrase Inhibitor	Chemotherapy Drug	Cancer Cell Line	Observed Effect	Reference
SLC-0111	Dacarbazine	A375-M6 (Melanoma)	Significant increase in late apoptosis and necrosis with combination therapy.[1]	[1]
SLC-0111	Temozolomide	A375-M6 (Melanoma)	Combination significantly augmented cell death, particularly late apoptosis and necrosis.[1]	[1]
SLC-0111	Doxorubicin	MCF7 (Breast Cancer)	Combination significantly increased cell death, including a slight but significant increase in the late apoptosis phase.[1][2]	[1][2]
SLC-0111	5-Fluorouracil	HCT116 (Colorectal Cancer)	Enhanced cytostatic activity.[1]	[1]
Acetazolamide	Cisplatin	Hep-2 (Laryngeal Carcinoma)	Synergistic effects on growth inhibition and apoptosis induction.[3][4]	[3][4]
Acetazolamide	MS-275 (HDACi)	SH-SY5Y (Neuroblastoma)	Significantly inhibited growth, induced cell cycle arrest and apoptosis.[5]	[5]

Table 2: In Vivo Synergistic Effects of Carbonic Anhydrase Inhibitors with Chemotherapy

Carbonic Anhydrase Inhibitor	Chemotherapy Drug	Animal Model	Observed Effect	Reference
Acetazolamide	MS-275 (HDACi)	Neuroblastoma Xenograft	Significant inhibition of tumor growth.[5]	[5]
Acetazolamide	CHOP	A20/BalbC Murine B-Cell Lymphoma	Significant increase in the anti-tumor effect compared to single treatments.[6]	[6]
Acetazolamide	-	Lewis Lung Carcinoma	Sharply reduced the number of lung metastases and primary tumor growth in a dose-dependent manner.[7]	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are summaries of key experimental protocols used to assess the synergistic effects of carbonic anhydrase inhibitors with chemotherapy.

Cell Viability and Proliferation Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is indicative of cell viability.

• Cell Seeding: Plate cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Drug Treatment: Treat cells with various concentrations of Benzthiazide, the chemotherapy drug, and their combination for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls. The combination index (CI) can be calculated to determine synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).[8]

Apoptosis Assay (Annexin V Staining)

Annexin V staining is used to detect the externalization of phosphatidylserine, an early marker of apoptosis.

• Cell Treatment: Treat cells with the individual drugs and their combination as described for the cell viability assay.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer and add Annexin V-FITC and propidium iodide (PI).[9][10]

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.[11]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.[9]

Visualizing the Mechanism and Workflow

The following diagrams, generated using Graphviz, illustrate the proposed signaling pathway for the synergistic action of Benzthiazide with chemotherapy and a typical experimental workflow.

Caption: Proposed mechanism of synergistic action between Benzthiazide and chemotherapy.

Caption: Experimental workflow for assessing drug synergy.

Conclusion and Future Directions

The evidence from preclinical studies on carbonic anhydrase inhibitors strongly suggests that Benzthiazide has the potential to act as a powerful synergistic agent with conventional chemotherapy. By targeting the acidic tumor microenvironment, Benzthiazide could enhance the efficacy of various cytotoxic drugs, potentially overcoming drug resistance and improving patient outcomes.

Further research is imperative to directly evaluate the synergistic effects of Benzthiazide with a range of chemotherapy agents across different cancer types. Future studies should focus on:

• In vitro and in vivo validation: Conducting comprehensive preclinical studies to confirm the synergistic activity of Benzthiazide with chemotherapy drugs such as doxorubicin, cisplatin, and paclitaxel.

• Mechanism of action: Elucidating the precise molecular mechanisms by which Benzthiazide potentiates chemotherapy-induced cell death.

• Biomarker discovery: Identifying predictive biomarkers to select patients who are most likely to benefit from this combination therapy.

The exploration of Benzthiazide as a chemosensitizing agent represents a promising avenue for the development of more effective and targeted cancer therapies.

References

• 1. The carbonic anhydrase IX inhibitor SLC-0111 sensitises cancer cells to conventional chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. Combined treatment with acetazolamide and cisplatin enhances chemosensitivity in laryngeal carcinoma Hep-2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acetazolamide potentiates the anti-tumor potential of HDACi, MS-275, in neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carbonic Anhydrase Inhibitor Acetazolamide Enhances CHOP Treatment Response and Stimulates Effector T-Cell Infiltration in A20/BalbC Murine B-Cell Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of Acetazolamide Combined with or without NaHCO3 on Suppressing Neoplasm Growth, Metastasis and Aquaporin-1 (AQP1) Protein Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. bdbiosciences.com [bdbiosciences.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Benzthiazide

This document provides essential safety and logistical information for the proper disposal of Benzthiazide, tailored for researchers, scientists, and drug development professionals. The following procedures are designed to ensure safe handling and compliance with environmental regulations.

I. Pre-Disposal and Handling Precautions

Before beginning any disposal process, it is crucial to handle Benzthiazide with appropriate care to minimize exposure and environmental contamination.

• Personal Protective Equipment (PPE): Always wear protective gloves, clothing, eye protection, and respiratory protection when handling Benzthiazide to avoid skin and inhalation exposure.[1][2]

• Avoid Dust Generation: Use dry clean-up procedures and avoid actions that generate dust. If sweeping is necessary, dampen the material with water first to prevent it from becoming airborne.[2]

• Environmental Protection: Prevent any spillage or leakage from entering drains or sewer systems.[1][2] Discharge into the environment must be strictly avoided.[1]

II. Step-by-Step Disposal Protocol for Benzthiazide Waste

• Segregation and Collection:

  • Carefully collect all Benzthiazide waste, including expired products, contaminated materials, and residues from spills.

  • Place the collected waste into suitable, clearly labeled, and tightly closed containers for disposal.[1][2]

• Waste Characterization:

  • Benzthiazide is considered a hazardous substance under OSHA regulations (29 CFR 1910.1200).[2]

  • When heated to decomposition, it can emit highly toxic fumes, including sulfoxides, nitroxides, and hydrogen chloride.[1]

• Selection of Disposal Method:

  • The primary and recommended method of disposal is through a licensed chemical destruction facility.[1]

  • Controlled incineration with flue gas scrubbing is an acceptable alternative.[1] This process is typically managed by a specialized waste management company.

  • Do not dispose of Benzthiazide in a sanitary landfill unless it has been treated and deemed non-hazardous by a qualified professional and is in accordance with local, state, and federal regulations.[2][3]

• Engaging a Waste Management Professional:

  • Contact a licensed hazardous waste management company to arrange for the pickup and disposal of the Benzthiazide waste.

  • Ensure the company is compliant with all relevant EPA and local environmental agency regulations for pharmaceutical waste.[4][5]

III. Disposal of Contaminated Materials and Empty Containers

• Spill Cleanup Materials: Any materials used to clean up a Benzthiazide spill (e.g., absorbents, paper towels) must be treated as hazardous waste and disposed of following the same protocol as the chemical itself.[4]

• Empty Containers:

  • Containers that held Benzthiazide should be triple-rinsed with a suitable solvent.[1] The rinsate should be collected and treated as hazardous waste.

  • After rinsing, the container can be punctured to prevent reuse and then offered for recycling, reconditioning, or disposed of in a sanitary landfill, in accordance with regulations.[1][2]

IV. Summary of Benzthiazide Disposal Information

The following table summarizes the key data and recommendations for the disposal of Benzthiazide.

Parameter	Guideline	Citation
Waste Classification	Hazardous Substance (OSHA 29 CFR 1910.1200)	[2]
Primary Disposal Method	Licensed Chemical Destruction Plant	[1]
Alternative Disposal Method	Controlled Incineration with Flue Gas Scrubbing	[1]
Environmental Precautions	Avoid discharge to drains, sewer systems, or the environment.	[1][2]
Decomposition Hazards	Emits toxic fumes of sulfoxides, nitroxides, and hydrogen chloride upon heating.	[1]
Empty Container Disposal	Triple-rinse, then recycle, recondition, or place in a sanitary landfill after puncturing.	[1]

Note on Experimental Protocols: The information provided is based on safety data sheets and regulatory guidelines for chemical disposal. As such, detailed experimental protocols for disposal methodologies are not applicable in this context.

V. Benzthiazide Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Benzthiazide waste in a laboratory setting.

Caption: Benzthiazide Waste Disposal Workflow.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Benzthiazide | C15H14ClN3O4S3 | CID 2343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 5. Managing Pharmaceutical Waste | Stericycle [stericycle.com]